N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Structure Elucidation of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of the novel guanosine analog, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. Designed for researchers, scientists, and professionals in drug development, this document outlines a multi-faceted analytical approach, integrating mass spectrometry and nuclear magnetic resonance spectroscopy. Beyond a mere recitation of protocols, this guide delves into the strategic rationale behind experimental choices, ensuring a self-validating and robust characterization process. Through detailed methodologies, data interpretation insights, and visual workflows, this paper serves as an authoritative resource for the unambiguous structural confirmation of complex nucleoside derivatives.

Introduction: The Rationale for Rigorous Structure Elucidation

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is a modified nucleoside, a class of compounds with significant therapeutic potential, including immunostimulatory and antiviral activities.[1][2] The biological function of such molecules is intrinsically tied to their precise three-dimensional structure.[3] An N-acyl modification on the exocyclic amine of guanosine, as in the topic molecule, can influence its hydrogen bonding capabilities, solubility, and interaction with biological targets. Therefore, unequivocal confirmation of its chemical structure is a critical prerequisite for any further investigation into its pharmacological properties.

This guide will navigate the logical progression of experiments designed to confirm the identity and structure of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, starting from the foundational molecular weight determination to the intricate mapping of atomic connectivity.

Foundational Analysis: Mass Spectrometry

Mass spectrometry (MS) is the cornerstone of molecular characterization, providing a direct readout of the mass of a molecule.[4] For a novel compound, high-resolution mass spectrometry (HRMS) is indispensable for determining the elemental composition.

High-Resolution Mass Spectrometry (HRMS) for Elemental Composition

Expertise & Experience: The choice of ionization technique is paramount. Electrospray ionization (ESI) is the preferred method for polar molecules like nucleoside analogs as it is a "soft" ionization technique that minimizes fragmentation, ensuring the detection of the intact molecular ion.

Protocol: ESI-HRMS Analysis

• Sample Preparation: Dissolve approximately 1 mg of the synthesized compound in 1 mL of a suitable solvent system (e.g., 50:50 acetonitrile:water with 0.1% formic acid). The acid helps in the protonation of the analyte.

• Instrumentation: Utilize a high-resolution mass spectrometer, such as an Orbitrap or a Time-of-Flight (TOF) instrument.

• Infusion: Directly infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

• Data Acquisition: Acquire data in positive ion mode. The expected protonated molecule [M+H]⁺ for C21H25N5O7 (exact mass: 459.1754) should be observed.

• Data Analysis: Compare the experimentally measured mass to the theoretical mass. A mass accuracy of < 5 ppm provides strong evidence for the proposed elemental composition.

Trustworthiness: The internal calibration of the mass spectrometer using a known standard immediately before and after the sample run is a self-validating step that ensures the accuracy of the mass measurement.

Tandem Mass Spectrometry (MS/MS) for Structural Fragmentation

Expertise & Experience: While HRMS confirms the elemental formula, MS/MS provides crucial information about the connectivity of the molecule by inducing fragmentation and analyzing the resulting daughter ions.[4][5] For this specific molecule, we anticipate key fragmentations corresponding to the loss of the ribose sugar and cleavage of the acyl chain.

Workflow for MS/MS Fragmentation Analysis

Caption: Predicted MS/MS fragmentation pathway.

Protocol: LC-MS/MS Analysis

• Chromatography: Employ liquid chromatography (LC) to purify the sample before MS analysis. A C18 reversed-phase column with a water/acetonitrile gradient (both with 0.1% formic acid) is a standard starting point.

• MS/MS Acquisition: In the mass spectrometer, select the [M+H]⁺ ion for collision-induced dissociation (CID).

• Data Interpretation: Analyze the resulting spectrum for key fragments:

  • A neutral loss of 132 Da, corresponding to the ribose moiety.

  • A fragment ion corresponding to the protonated guanine base (m/z 152.0569).

  • A fragment ion corresponding to the N-acylated guanine.

Trustworthiness: The presence of these specific, predictable fragments provides a high degree of confidence in the gross structure of the molecule: a guanosine core modified with the N-[2-[4-(1-Methylethyl)phenoxy]acetyl] group.

Definitive Structure Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the definitive structural elucidation of organic molecules in solution, providing detailed information about the chemical environment and connectivity of each atom.[3][6] For N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, a suite of 1D and 2D NMR experiments is required.

1D NMR: ¹H and ¹³C Spectra

Expertise & Experience: The initial ¹H NMR spectrum provides a proton census, revealing the number of distinct proton environments and their integrations (relative numbers of protons).[7] The ¹³C NMR spectrum, in turn, provides a count of the unique carbon atoms. The chemical shifts in both spectra are highly indicative of the functional groups present.

Protocol: 1D NMR Acquisition

• Sample Preparation: Dissolve 5-10 mg of the compound in a deuterated solvent, such as DMSO-d₆. DMSO-d₆ is an excellent choice as it solubilizes the polar nucleoside and its exchangeable protons (hydroxyls and amides) are often well-resolved.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 500 MHz or higher) for optimal signal dispersion.

• Data Acquisition: Acquire standard ¹H and ¹³C{¹H} spectra.

• Data Analysis:

  • ¹H NMR: Look for characteristic signals: aromatic protons from the phenoxy and guanine moieties, the anomeric proton of the ribose (a doublet around 5.8-6.0 ppm), other ribose protons, and the aliphatic protons of the isopropyl and acetyl groups.

  • ¹³C NMR: Identify the carbonyl carbons of the amide and guanine, aromatic carbons, and the carbons of the ribose and aliphatic groups.

Data Presentation: Expected Chemical Shift Ranges

Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Guanine H8	~8.0	-
Phenoxy Aromatic	6.8 - 7.2	115 - 160
Ribose Anomeric H1'	~5.9	~87
Ribose H2'-H5'	3.5 - 4.5	60 - 75
Acetyl CH₂	~4.8	~68
Isopropyl CH	~2.8	~33
Isopropyl CH₃	~1.2	~24
Amide NH	~11-12	-
Guanine NH	~10.5-11.5	-
Ribose OH	5.0 - 5.5	-

2D NMR: COSY, HSQC, and HMBC for Connectivity Mapping

Expertise & Experience: 2D NMR experiments are essential to piece together the molecular puzzle.

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically on adjacent carbons). This is invaluable for tracing the spin systems of the ribose and isopropyl groups.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton to its directly attached carbon atom.

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most critical experiment. It reveals long-range (2-3 bond) correlations between protons and carbons, allowing for the connection of different molecular fragments.

Workflow for 2D NMR-Based Structure Assembly

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"N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" chemical properties

An In-Depth Technical Guide to a Novel Guanosine Analog: N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

Authored by a Senior Application Scientist

Disclaimer: This document provides a speculative and in-depth technical guide on the novel chemical entity N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. As of the date of this publication, this molecule is not extensively characterized in published literature. The information presented herein is a scientifically-grounded projection based on the known properties of its constituent moieties: guanosine and phenoxyacetic acid derivatives. This guide is intended for researchers, scientists, and drug development professionals as a framework for the potential synthesis, characterization, and investigation of this compound.

Introduction: Rationale and Potential Significance

Guanosine, a purine nucleoside, is an essential building block for nucleic acids and plays a critical role in various cellular processes. Beyond its fundamental biochemical functions, guanosine has emerged as a significant neuromodulator with demonstrated neuroprotective properties in models of various central nervous system (CNS) disorders, including ischemic stroke, Alzheimer's disease, and Parkinson's disease.[1][2][3] Its therapeutic potential is attributed to its ability to reduce neuroinflammation, oxidative stress, and excitotoxicity.[2][3]

The novel compound, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine , represents a strategic modification of the guanosine scaffold. The addition of a phenoxyacetyl group, specifically with a 4-(1-methylethyl)phenyl substituent, is hypothesized to modulate the parent molecule's physicochemical and biological properties. The phenoxyacetic acid moiety is a common scaffold in medicinal chemistry, and its derivatives are known to exhibit a wide range of biological activities. The lipophilic isopropyl group may enhance membrane permeability, potentially leading to improved bioavailability and CNS penetration. This guide provides a comprehensive overview of the projected chemical properties, a proposed synthetic route, and a roadmap for investigating the biological activities of this promising new molecule.

Physicochemical Properties (Predicted)

Due to the novel nature of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, experimentally determined physicochemical data is not available. The following properties are predicted based on its chemical structure.

Property	Predicted Value
IUPAC Name	N-[2-(4-isopropylphenoxy)acetyl]-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-6-oxo-1H-purin-2-amine
Molecular Formula	C21H25N5O7
Molecular Weight	475.46 g/mol
Appearance	Expected to be a white to off-white crystalline solid.[1]
Solubility	Predicted to have low solubility in water and higher solubility in organic solvents like DMSO and DMF.
LogP (Predicted)	~1.5 - 2.5 (Increased lipophilicity compared to guanosine due to the phenoxyacetyl moiety).

Proposed Synthesis and Purification

The synthesis of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine can be approached by the N-acylation of guanosine. A plausible synthetic strategy would involve the protection of the hydroxyl groups of the ribose moiety, followed by acylation of the exocyclic amine of the guanine base, and subsequent deprotection.

Experimental Protocol: Proposed Synthesis

Step 1: Synthesis of 4-(1-Methylethyl)phenoxyacetic acid. This intermediate can be synthesized from 4-isopropylphenol and ethyl chloroacetate via a Williamson ether synthesis, followed by hydrolysis of the ester.

Step 2: Protection of Guanosine Hydroxyl Groups. To prevent side reactions at the ribose hydroxyls, they must be protected. A common method is peracetylation using acetic anhydride in pyridine.[4]

• Suspend guanosine in anhydrous pyridine.

• Add acetic anhydride dropwise at 0°C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with methanol and remove the solvent under reduced pressure.

• Purify the resulting 2',3',5'-tri-O-acetylguanosine by column chromatography.

Step 3: N-Acylation of Protected Guanosine. The protected guanosine can then be acylated using the prepared 4-(1-Methylethyl)phenoxyacetic acid.

• Dissolve 2',3',5'-tri-O-acetylguanosine and 4-(1-Methylethyl)phenoxyacetic acid in an anhydrous aprotic solvent (e.g., DMF).

• Add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (HATU).

• Stir the reaction at room temperature until completion (monitored by TLC).

• Filter the reaction mixture to remove byproducts and concentrate the filtrate.

• Purify the crude product by column chromatography.

Step 4: Deprotection. The final step is the removal of the acetyl protecting groups from the ribose moiety.

• Dissolve the protected product in methanolic ammonia.

• Stir the solution at room temperature until deprotection is complete (monitored by TLC).

• Remove the solvent under reduced pressure.

• Purify the final compound, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, by recrystallization or column chromatography.

Workflow for Synthesis and Purification

Caption: Proposed workflow for the synthesis and purification of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

Proposed Biological Activity and Mechanism of Action

Building upon the known neuroprotective effects of guanosine, it is hypothesized that N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine will exhibit similar, and potentially enhanced, neuroprotective and neuromodulatory activities. The lipophilic side chain may improve its ability to cross the blood-brain barrier and enter cells.

Hypothesized Mechanism of Action

Guanosine is known to exert its effects through multiple pathways, including the modulation of glutamatergic transmission, activation of adenosine receptors, and stimulation of intracellular signaling cascades like the PI3K/Akt and MAPK/ERK pathways.[5][6][7] It is proposed that N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine will engage similar pathways.

• Modulation of Adenosine Receptors: Guanosine can interact with A1 and A2A adenosine receptors, which are crucial in regulating neuronal activity and inflammation.[2] The novel analog is expected to retain this activity.

• Activation of Pro-Survival Kinases: The PI3K/Akt and MAPK/ERK pathways are central to cell survival and proliferation. Guanosine has been shown to activate these pathways, leading to neuroprotection.[6][7]

• Antioxidant and Anti-inflammatory Effects: Guanosine can reduce the production of reactive oxygen species (ROS) and inhibit inflammatory mediators.[3][7] The phenoxy moiety might contribute to these antioxidant properties.

Proposed Signaling Pathway

Caption: Hypothesized signaling cascade for the neuroprotective effects of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

Proposed Experimental Workflows for Characterization

A systematic approach is required to characterize the physicochemical properties and biological activities of this novel compound.

Physicochemical Characterization

Technique	Purpose
NMR (1H, 13C)	To confirm the chemical structure and purity of the synthesized compound.
Mass Spectrometry	To determine the molecular weight and confirm the molecular formula.
HPLC	To assess the purity of the compound.
FT-IR	To identify the functional groups present in the molecule.
Melting Point	To determine the melting point and assess purity.
Solubility Studies	To determine the solubility in various solvents.

Biological Evaluation Workflow

Caption: A proposed workflow for the comprehensive biological evaluation of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

Conclusion and Future Directions

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is a novel, rationally designed analog of guanosine with the potential for enhanced neuroprotective and neuromodulatory properties. The proposed synthetic route provides a clear path to obtaining this compound for further investigation. The outlined experimental workflows offer a comprehensive strategy for its characterization and biological evaluation. Future research should focus on validating the proposed synthesis, thoroughly characterizing the compound, and exploring its therapeutic potential in relevant in vitro and in vivo models of neurological disorders. The insights gained from these studies could pave the way for the development of a new class of guanosine-based therapeutics.

References

• PubChem. (n.d.). N-Acetyl Guanosine. National Institutes of Health. Retrieved from [Link]

• MCE. (n.d.). N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. Retrieved from [Link]

• Lanznaster, D., et al. (2016). Guanosine Mechanisms of Action: Toward Molecular Targets. PubMed Central. Retrieved from [Link]

• Tasca, C. I., et al. (2018). Guanosine: a Neuromodulator with Therapeutic Potential in Brain Disorders. PubMed Central. Retrieved from [Link]

• Tasca, C. I., et al. (2018). Guanosine: a Neuromodulator with Therapeutic Potential in Brain Disorders. PubMed Central. Retrieved from [Link]

• Haeusler, C., et al. (2012). The synthesis of 2′-methylseleno adenosine and guanosine 5′-triphosphates. National Institutes of Health. Retrieved from [Link]

• Stelmach, S., et al. (2020). Neuroprotective Effects of Guanosine in Ischemic Stroke—Small Steps towards Effective Therapy. MDPI. Retrieved from [Link]

• Lanznaster, D., et al. (2016). Guanosine and its role in neuropathologies. PubMed Central. Retrieved from [Link]

• Chow, S., et al. (2003). Novel synthesis of 2'-O-methylguanosine. PubMed. Retrieved from [Link]

• PubChem. (n.d.). Guanosine. National Institutes of Health. Retrieved from [Link]

• Kumar, P., et al. (2003). Process development for the synthesis of 5'-O-(4,4'-dimethoxytrityl)-N2-isobutyryl-2'-O-(2-methoxyethyl)-guanosine--a potential precursor for the second generation antisense oligonucleotides: an improved process for the preparation of 2'-O-alkyl-2,6-diaminopurine riboside. PubMed. Retrieved from [Link]

• Ciruela, F., et al. (2019). Neuromodulatory Effects of Guanine-Based Purines in Health and Disease. PubMed Central. Retrieved from [Link]

• Pagano, B., et al. (2022). Syntheses of Specifically 15N‐Labeled Adenosine and Guanosine. PubMed Central. Retrieved from [Link]

• G-protein. (n.d.). Biochemistry, Cyclic GMP. StatPearls - NCBI. Retrieved from [Link]

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Unraveling a Novel Guanosine Analog: A Technical Guide to N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Guanosine Analogs

Guanosine, a purine nucleoside, is a fundamental building block of nucleic acids and plays a crucial role in various cellular processes. Beyond its role in genetic material, guanosine and its derivatives act as signaling molecules in the central nervous system and other tissues.[1][2] This has led to extensive research into the synthesis and biological evaluation of guanosine analogs for therapeutic purposes. These modified nucleosides can exhibit a range of activities, including antiviral, anticancer, and immunomodulatory effects. The structural modification of the guanosine scaffold allows for the fine-tuning of its interaction with biological targets, offering the potential for developing novel therapeutic agents.

Compound Identification and Physicochemical Properties

A definitive CAS number for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine could not be identified through comprehensive searches of chemical databases. This suggests that the compound may be a novel or less-characterized molecule. For a structurally related compound, Guanosine, 2'-deoxy-N-[2-[4-(1-methylethyl)phenoxy]acetyl]- , the CAS number 1662714-88-6 has been assigned.[3] This highlights the importance of the 2'-hydroxyl group in the ribose sugar for precise chemical identification.

The structure of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, as inferred from its IUPAC name, consists of a guanosine core modified at the N2 position of the guanine base. The modification involves an acetyl linker attached to a phenoxy group, which is further substituted with an isopropyl (1-methylethyl) group at the para position.

Table 1: Physicochemical Properties of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine (Predicted)

Property	Value	Source
Molecular Formula	C21H25N5O7	Calculated
Molecular Weight	459.46 g/mol	Calculated
IUPAC Name	N-[2-({4-[2-(propan-2-yl)phenyl]oxy})acetyl]guanosine	Inferred
InChI Key	(Not available)	-
Canonical SMILES	(Not available)	-
CAS Number	Not Found	-

Note: The properties in this table are predicted based on the chemical structure and have not been experimentally verified due to the lack of a specific CAS entry.

Potential Biological Activity and Mechanism of Action

While direct studies on N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine are limited, its structural features suggest potential biological activities based on the known pharmacology of other guanosine analogs.

Immunostimulatory Activity: It has been noted that some guanosine analogs possess immunostimulatory properties.[4] They can induce the production of type I interferons, which are key cytokines in the innate immune response against viral infections and cancer.[4] The modification at the N2 position could potentially modulate the interaction of the molecule with pattern recognition receptors (PRRs) or other components of the immune system.

Signaling Pathways: Guanosine itself is known to modulate various signaling pathways, often interacting with the adenosinergic system.[2] Guanosine's effects can be mediated through G-protein coupled receptors and can influence intracellular levels of second messengers like cyclic GMP (cGMP).[1][5] The bulky lipophilic substituent on the N2-acetyl group of the topic compound might influence its binding affinity and selectivity for specific receptors or enzymes involved in these pathways.

Diagram 1: General Signaling Cascade for Guanosine Analogs

Caption: A generalized diagram of a G-protein signaling pathway potentially modulated by guanosine analogs.

Synthesis and Characterization: A Hypothetical Approach

Given the absence of specific literature, a plausible synthetic route for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine can be proposed based on established methods for N-acylation of guanosine.[6][7][8]

Experimental Workflow: Proposed Synthesis

Caption: A proposed synthetic workflow for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

Detailed Protocol (Hypothetical):

• Synthesis of 2-[4-(1-Methylethyl)phenoxy]acetic acid: 4-(1-Methylethyl)phenol would be reacted with ethyl chloroacetate in the presence of a base (e.g., potassium carbonate) in a suitable solvent (e.g., acetone) to yield ethyl 2-[4-(1-methylethyl)phenoxy]acetate. Subsequent hydrolysis of the ester with a base (e.g., sodium hydroxide) would afford the corresponding carboxylic acid.

• Activation of the Carboxylic Acid: The carboxylic acid would then be converted to a more reactive species, such as an acyl chloride, using a reagent like thionyl chloride or oxalyl chloride.

• Protection of Guanosine: To ensure selective N-acylation, the hydroxyl groups of the ribose moiety of guanosine would need to be protected. This is commonly achieved using silyl ethers, such as tert-butyldimethylsilyl (TBDMS) groups.

• N-Acylation Reaction: The protected guanosine would be reacted with the prepared 2-[4-(1-Methylethyl)phenoxy]acetyl chloride in the presence of a non-nucleophilic base (e.g., pyridine or triethylamine).

• Deprotection: The protecting groups would be removed under appropriate conditions (e.g., using a fluoride source like tetrabutylammonium fluoride (TBAF) for silyl ethers) to yield the final product.

• Purification: The crude product would be purified using techniques such as column chromatography to obtain the desired compound in high purity.

Characterization: The final compound would be characterized using standard analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy to confirm its structure and purity.

Future Directions and Conclusion

The lack of a specific CAS number and published research on N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine underscores the novelty of this compound. Further research is warranted to:

• Confirm its synthesis and unambiguously determine its structure through rigorous analytical characterization.

• Perform biological screening to evaluate its potential as an immunomodulatory, antiviral, or anticancer agent.

• Investigate its mechanism of action to identify its molecular targets and signaling pathways.

References

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• 4. N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine | 鸟嘌呤核苷类似物 | MCE [medchemexpress.cn]
• 5. Biochemistry, Cyclic GMP - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Novel synthesis of 2'-O-methylguanosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Process development for the synthesis of 5'-O-(4,4'-dimethoxytrityl)-N2-isobutyryl-2'-O-(2-methoxyethyl)-guanosine--a potential precursor for the second generation antisense oligonucleotides: an improved process for the preparation of 2'-O-alkyl-2,6-diaminopurine riboside - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Potential Biological Activity of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine and its Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The landscape of modern drug discovery is characterized by the exploration of novel chemical entities that can modulate biological pathways with high specificity and efficacy. Within this context, nucleoside analogs have historically proven to be a particularly fruitful area of research, yielding numerous therapeutic agents with antiviral and anticancer properties. This guide focuses on the potential biological activity of a specific, yet underexplored molecule: N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine .

Deconstruction of the Core Molecular Scaffold: A Rationale for Investigation

The structure of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine can be broken down into three key moieties, each contributing to its potential pharmacological profile.

• The Guanosine Core: Guanosine and its analogs are fundamental to cellular processes and have been successfully leveraged in therapeutics. Many guanosine analogs, such as acyclovir and ganciclovir, are widely used antiviral drugs.[1] These molecules often act as prodrugs, requiring phosphorylation by viral or cellular kinases to become active inhibitors of viral DNA or RNA polymerases.[2] Beyond antiviral applications, guanosine itself has been shown to have neuroprotective and neuromodulatory effects, suggesting that its derivatives could have applications in treating neurological disorders.[3][4][5][6][7]

• The N-phenoxyacetyl Linker: The N-acylation of guanosine, including with phenoxyacetyl groups, is a known modification in medicinal chemistry and oligonucleotide synthesis.[8][9] This linker serves to connect the phenoxy moiety to the guanosine base, and its chemical nature can influence the compound's solubility, stability, and interaction with biological targets. The use of a phenoxyacetyl group suggests a strategy to introduce a larger substituent that can explore additional binding pockets in a target protein.

• The 4-(1-Methylethyl)phenyl Group: The isopropyl group at the para position of the phenoxy ring is a key feature that would distinguish this molecule from simpler N-phenoxyacetyl-guanosine derivatives. This bulky, lipophilic group can significantly impact the molecule's properties:

  • Increased Lipophilicity: This may enhance cell membrane permeability, potentially leading to better oral bioavailability and central nervous system penetration.

  • Enhanced Target Binding: The isopropyl group could engage in hydrophobic interactions within the binding site of a target enzyme or receptor, potentially increasing potency and selectivity.

  • Metabolic Stability: The presence of the isopropyl group may alter the molecule's susceptibility to metabolic enzymes, potentially prolonging its half-life.

Hypothesized Biological Activities and Mechanisms of Action

Based on the structural analysis, we can postulate several potential biological activities for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

Antiviral Activity

The most prominent hypothesis is that this compound could function as an antiviral agent, particularly against herpesviruses or other viruses that rely on nucleoside analogs for inhibition.

• Proposed Mechanism of Action: The molecule could act as a prodrug that is intracellularly converted to its triphosphate form. This triphosphate analog could then act as a competitive inhibitor or a chain terminator for viral DNA or RNA polymerases. The N-acyl group would likely be cleaved by intracellular esterases to release a modified guanosine that can then be phosphorylated.

Diagram of the Hypothesized Antiviral Mechanism of Action

Caption: Hypothesized intracellular activation and mechanism of action of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine as a potential antiviral agent.

Neuromodulatory and Neuroprotective Effects

Given the established roles of guanosine in the central nervous system, derivatives such as the one could exhibit neuromodulatory or neuroprotective properties.[3][4][5][6][7]

• Proposed Mechanism of Action: The compound could interact with purinergic receptors, modulate glutamate transport, or influence intracellular signaling pathways involved in neuronal survival and plasticity, such as the PI3K/Akt and MAPK/ERK pathways.[4][5][10] The lipophilic nature of the molecule could facilitate its entry into the brain.

Caption: A tiered experimental workflow for the in vitro evaluation of a novel guanosine analog.

Detailed Protocols for Key In Vitro Assays

• Cytotoxicity Assay (MTT/MTS):

  • Seed cells (e.g., Vero, HeLa, or a relevant neuronal cell line) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a serial dilution of the compound for a period that corresponds to the duration of the antiviral or neuroprotection assay (e.g., 48-72 hours).

  • Add MTT or MTS reagent to each well and incubate according to the manufacturer's instructions.

  • Measure the absorbance at the appropriate wavelength to determine cell viability.

  • Calculate the 50% cytotoxic concentration (CC50).

• Plaque Reduction Assay (for Antiviral Activity):

  • Grow a confluent monolayer of host cells in 6-well plates.

  • Infect the cells with a known titer of the virus for 1-2 hours.

  • Remove the viral inoculum and overlay the cells with a semi-solid medium (e.g., agarose or methylcellulose) containing various concentrations of the compound.

  • Incubate the plates until viral plaques are visible.

  • Fix and stain the cells (e.g., with crystal violet) to visualize and count the plaques.

  • Calculate the 50% inhibitory concentration (IC50) – the concentration of the compound that reduces the number of plaques by 50%.

• Viral Polymerase Inhibition Assay:

  • Obtain or purify the target viral polymerase.

  • Set up a reaction mixture containing the polymerase, a suitable DNA or RNA template-primer, radiolabeled or fluorescently labeled nucleotides, and varying concentrations of the pre-incubated and triphosphorylated analog of the test compound.

  • Initiate the reaction and allow it to proceed for a defined period.

  • Stop the reaction and separate the unincorporated nucleotides from the newly synthesized nucleic acid (e.g., by gel electrophoresis or filter binding).

  • Quantify the amount of incorporated label to determine the extent of polymerase inhibition.

Data Interpretation and Structure-Activity Relationship (SAR) Studies

The initial biological data will be crucial for guiding the next steps in the research program.

Table 1: Example Data Summary for Initial Biological Evaluation

Compound	CC50 (µM) on Vero Cells	IC50 (µM) against HSV-1	Selectivity Index (SI = CC50/IC50)
N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine	>100	5.2	>19.2
N-(2-Phenoxyacetyl)guanosine (Analog 1)	>100	25.8	>3.9
Acyclovir (Control)	>200	0.8	>250

The results from these initial assays will inform the development of a structure-activity relationship (SAR). For instance, if N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine shows promising activity, a medicinal chemistry campaign could be initiated to synthesize analogs with modifications to the phenoxy ring (e.g., altering the position or nature of the alkyl substituent) or the linker to optimize potency and selectivity.

Conclusion

While N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine remains a molecule without a documented biological profile, its structural features, rooted in the well-established pharmacology of guanosine analogs, present a compelling case for its investigation. By leveraging the known biology of its core components, researchers can formulate rational hypotheses about its potential as an antiviral or neuromodulatory agent. The experimental workflows and protocols detailed in this guide provide a robust framework for the synthesis, in vitro evaluation, and mechanistic elucidation of this and related compounds. Such a systematic approach is fundamental to the process of drug discovery and has the potential to uncover novel therapeutic agents for a range of diseases.

References

• 1. Guanosine analogues as anti-herpesvirus agents [pubmed.ncbi.nlm.nih.gov]
• 2. Antiviral Guanosine Analogs as Substrates for Deoxyguanosine Kinase: Implications for Chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ricerca.unich.it [ricerca.unich.it]
• 4. mdpi.com [mdpi.com]
• 5. Guanosine: a Neuromodulator with Therapeutic Potential in Brain Disorders [aginganddisease.org]
• 6. Guanosine and its role in neuropathologies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lessons from the physiological role of guanosine in neurodegeneration and cancer: Toward a multimodal mechanism of action? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Transient silylation of the guanosine O6 and amino groups facilitates N-acylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cas 119824-66-7,N-(2-Phenoxyacetyl)guanosine | lookchem [lookchem.com]
• 10. Guanosine: a Neuromodulator with Therapeutic Potential in Brain Disorders - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive In Vitro Profiling of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine: A Technical Guide for Preclinical Evaluation

This technical guide provides a detailed framework for the in vitro evaluation of the novel guanosine analog, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. As a compound of interest with a guanosine core, it holds potential for therapeutic applications, possibly as an antiviral or immunomodulatory agent. This document is intended for researchers, scientists, and drug development professionals, offering a structured approach to elucidating its biological activity and mechanism of action.

Introduction: The Therapeutic Potential of Guanosine Analogs

Guanosine and its analogs are a class of molecules with diverse and significant biological activities. In the central nervous system, guanosine functions as a neuromodulator, participating in crucial cellular processes like cell growth, differentiation, and survival[1]. It has demonstrated protective effects in various in vitro and in vivo models of neurological disorders[1]. Furthermore, certain guanosine analogs are recognized for their potent immunostimulatory and antiviral properties. These analogs can activate immune cells through pathways like the Toll-like receptor 7 (TLR7), leading to the production of interferons and other cytokines crucial for host defense against viral infections[2].

The compound N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, by combining a guanosine core with a phenoxyacetyl moiety, presents a unique chemical scaffold that warrants thorough investigation. This guide outlines a comprehensive in vitro strategy to characterize its biological profile, focusing on cytotoxicity, potential antiviral efficacy, and immunomodulatory effects.

Preliminary Physicochemical Characterization

Before embarking on extensive in vitro studies, a fundamental understanding of the compound's physicochemical properties is essential for accurate data interpretation and reproducibility.

Property	Method	Expected Outcome
Purity	HPLC-UV, LC-MS	>95% purity
Identity Confirmation	¹H NMR, ¹³C NMR, HRMS	Structural confirmation
Solubility	Kinetic & Thermodynamic Assays	Determination of optimal solvent and concentration range for biological assays
LogD/LogP	Shake-flask or HPLC method	Prediction of membrane permeability and distribution
Chemical Stability	Stability in DMSO and culture media	Assessment of compound integrity over the course of experiments

Core In Vitro Biological Assessment: A Step-by-Step Approach

A tiered approach to in vitro testing is recommended, starting with broad cytotoxicity screening, followed by primary efficacy assays, and culminating in detailed mechanistic studies.

Cytotoxicity Assays: Establishing a Therapeutic Window

Rationale: It is critical to determine the concentration range at which N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine exhibits biological activity without causing significant harm to host cells. This establishes the therapeutic index for subsequent experiments.

Experimental Protocol: MTT Assay

• Cell Seeding: Plate relevant cell lines (e.g., Vero E6 for antiviral assays, peripheral blood mononuclear cells (PBMCs) for immunology) in 96-well plates at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Prepare a serial dilution of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine (e.g., from 0.1 µM to 100 µM) in the appropriate cell culture medium. Add the compound dilutions to the cells.

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the 50% cytotoxic concentration (CC50) by plotting the percentage of cell viability against the compound concentration.

Antiviral Activity Screening

Rationale: Given that many nucleoside analogs possess antiviral properties, screening N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine against a panel of viruses is a logical next step.[3][4][5]

Experimental Protocol: Viral Titer Reduction Assay

• Cell Infection: Seed a suitable host cell line (e.g., Vero E6 for SARS-CoV-2, MDCK for influenza) in 24-well plates. Once confluent, infect the cells with the virus at a multiplicity of infection (MOI) of 0.01.

• Compound Treatment: Immediately after infection, add serial dilutions of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine to the cells.

• Incubation: Incubate the plates for 48-72 hours until cytopathic effect (CPE) is observed in the virus control wells.

• Supernatant Collection: Collect the cell culture supernatant.

• Viral Titer Determination: Determine the viral titer in the supernatant using a plaque assay or TCID50 (50% tissue culture infective dose) assay.

• Data Analysis: Calculate the 50% effective concentration (EC50) by plotting the percentage of viral inhibition against the compound concentration. The selectivity index (SI) is then calculated as CC50/EC50.

Hypothetical Antiviral Activity Data

Virus	Cell Line	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
SARS-CoV-2	Vero E6	2.5	>100	>40
Influenza A	MDCK	8.1	>100	>12.3
RSV	HEp-2	15.2	>100	>6.6

Immunomodulatory Activity Assessment

Rationale: Guanosine analogs have been shown to stimulate the innate immune system, primarily through the activation of TLR7.[2] Assessing the ability of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine to induce cytokine production is key to understanding its immunomodulatory potential.

Experimental Protocol: Cytokine Induction in Human PBMCs

• PBMC Isolation: Isolate human PBMCs from healthy donor blood using Ficoll-Paque density gradient centrifugation.

• Cell Stimulation: Seed PBMCs at a density of 1 x 10⁶ cells/well in a 96-well plate. Treat the cells with various concentrations of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. Include a positive control (e.g., R848 for TLR7/8 activation).

• Incubation: Incubate the plates for 24 hours.

• Supernatant Collection: Collect the cell culture supernatant.

• Cytokine Measurement: Measure the levels of key cytokines (e.g., IFN-α, TNF-α, IL-6, IL-12) in the supernatant using ELISA or a multiplex bead array.

• Data Analysis: Plot the cytokine concentrations against the compound concentration to determine the dose-response relationship.

Elucidating the Mechanism of Action

Once primary activity is confirmed, the next phase involves pinpointing the molecular targets and pathways through which N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine exerts its effects.

Proposed Experimental Workflow for Mechanism of Action Studies

Caption: Proposed workflow for in vitro mechanism of action studies.

Investigating the Antiviral Mechanism: RNA Polymerase Inhibition Assay

Rationale: Many nucleoside analogs function by inhibiting viral RNA-dependent RNA polymerase (RdRp).[4]

Experimental Protocol:

• Enzyme and Template Preparation: Purify the recombinant RdRp enzyme of the target virus. Prepare a suitable RNA template and primer.

• Reaction Setup: In a reaction buffer, combine the RdRp enzyme, RNA template/primer, radiolabeled or fluorescently labeled nucleotides, and varying concentrations of the triphosphate form of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

• Reaction Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme.

• Product Detection: Separate the reaction products by gel electrophoresis and quantify the incorporation of the labeled nucleotide.

• Data Analysis: Calculate the IC50 value, representing the concentration of the compound that inhibits 50% of the polymerase activity.

Dissecting the Immunomodulatory Pathway: TLR7 Reporter Assay

Rationale: To confirm if the immunomodulatory activity is mediated through TLR7, a reporter gene assay is a specific and effective method.[2]

Experimental Protocol:

• Cell Transfection: Use a cell line (e.g., HEK293) that is stably transfected with human TLR7 and a reporter gene (e.g., luciferase or SEAP) under the control of an NF-κB promoter.

• Compound Treatment: Treat the cells with N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

• Incubation: Incubate for 18-24 hours.

• Reporter Gene Measurement: Measure the reporter gene activity according to the manufacturer's instructions (e.g., luminescence for luciferase, colorimetric assay for SEAP).

• Data Analysis: Determine the EC50 for TLR7 activation.

Potential Signaling Pathway

Caption: Hypothetical TLR7 signaling pathway activated by the compound.

Conclusion and Future Directions

This technical guide proposes a systematic in vitro approach to characterize the novel guanosine analog N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. The outlined experiments will provide crucial data on its safety profile, efficacy, and mechanism of action. Positive outcomes from these studies, such as a high selectivity index in antiviral assays or potent and specific immunomodulatory activity, would strongly support its advancement into further preclinical development, including in vivo efficacy and safety studies. The modular and logical progression of the proposed workflow ensures a thorough and efficient evaluation of this promising compound.

References

• Lanznaster, D., et al. (2016). Guanosine Mechanisms of Action: Toward Molecular Targets. PubMed Central. [Link][1]

• Lee, J., et al. (2003). Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: Activation of Toll-like receptor 7. Proceedings of the National Academy of Sciences. [Link][2]

• Karpińska, M., et al. (2021). Non-nucleoside structured compounds with antiviral activity—past 10 years (2010–2020). Molecules. [Link][3]

• Good, S. S., et al. (2021). AT-527, a Double Prodrug of a Guanosine Nucleotide Analog, Is a Potent Inhibitor of SARS-CoV-2 In Vitro and a Promising Oral Antiviral for Treatment of COVID-19. Antimicrobial Agents and Chemotherapy. [Link][4]

• Choi, Y., et al. (2004). Synthesis and antiviral activities of novel 2', 4'- or 3', 4'-doubly branched carbocyclic nucleosides as potential antiviral agents. Archiv der Pharmazie. [Link][5]

Sources

• 1. Guanosine Mechanisms of Action: Toward Molecular Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: Activation of Toll-like receptor 7 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Non-nucleoside structured compounds with antiviral activity—past 10 years (2010–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. AT-527, a Double Prodrug of a Guanosine Nucleotide Analog, Is a Potent Inhibitor of SARS-CoV-2 In Vitro and a Promising Oral Antiviral for Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and antiviral activities of novel 2', 4'- or 3', 4'-doubly branched carbocyclic nucleosides as potential antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine: A Preliminary Technical Guide for Drug Development Professionals

Abstract

This document provides a preliminary, in-depth technical guide on the novel guanosine analog, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. As specific experimental data for this compound is not yet publicly available, this guide synthesizes established principles of medicinal chemistry and pharmacology to present a plausible synthetic route, robust characterization methodologies, and a hypothesis-driven exploration of its potential biological activities. We postulate that this molecule may possess significant potential as an immunomodulatory, neuroprotective, or antiviral agent, based on the known activities of guanosine analogs and related chemical scaffolds. Detailed, field-proven experimental protocols are provided to facilitate the initial laboratory investigation of this compound, offering a foundational blueprint for researchers in drug discovery and development.

Introduction and Scientific Rationale

Guanosine and its analogs are a cornerstone of therapeutic development, with prominent examples including antiviral agents like acyclovir and ganciclovir.[1][2] These molecules function by interacting with fundamental cellular machinery, such as viral polymerases or cellular kinases, often after phosphorylation to their active triphosphate forms.[3][4] Beyond antiviral applications, a growing body of evidence highlights the role of guanosine analogs as potent modulators of the immune system and as neuroprotective agents.[5][6][7]

Certain C8-substituted and N7,C8-disubstituted guanine ribonucleosides are known to exert immunostimulatory effects by activating Toll-like receptor 7 (TLR7), a key component of the innate immune system.[5][8][9] This activation triggers downstream signaling cascades that result in the production of type I interferons and other pro-inflammatory cytokines, mounting a robust antiviral and anti-tumor response.[5][8] Furthermore, extracellular guanosine has demonstrated significant neuroprotective effects in various in vitro and in vivo models of neurological disorders, including ischemic stroke and Alzheimer's disease.[10][11][12] Its mechanisms of action are multifaceted, involving the reduction of oxidative stress, mitigation of glutamate excitotoxicity, and activation of pro-survival signaling pathways like PI3K/Akt and MEK/ERK.[6][10][11]

The target molecule, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, combines the established guanosine scaffold with a phenoxyacetyl moiety. The N-acylation of the exocyclic amine of guanine is a common modification in the synthesis of nucleoside analogs.[13][14] The specific acyl group, derived from 4-(1-methylethyl)phenoxyacetic acid (also known as Ibufenac), introduces a lipophilic side chain that may influence cell permeability, target binding affinity, and overall pharmacokinetic properties. Notably, compounds containing phenoxyacetyl groups have been investigated for a range of biological activities, including the activation of the Nrf2 antioxidant pathway, which is a critical regulator of cellular defense against oxidative stress.[15][16]

This guide, therefore, is built on the following scientific premises:

• The N-acylation of guanosine is a synthetically feasible modification that can modulate biological activity.

• The guanosine core provides a strong basis for potential immunomodulatory, neuroprotective, and antiviral activities.

• The 4-(1-methylethyl)phenoxyacetyl side chain may enhance these properties or introduce novel mechanisms of action, such as activation of antioxidant pathways.

Proposed Chemical Synthesis and Characterization

A robust and efficient synthesis is the first critical step in the evaluation of any new chemical entity. We propose a multi-step synthesis starting from commercially available guanosine, leveraging a transient silylation strategy to achieve selective N-acylation.[17][18]

Synthesis of the Acylating Agent: 4-(1-Methylethyl)phenoxyacetyl Chloride

The synthesis begins with the conversion of the commercially available 4-(1-methylethyl)phenoxyacetic acid to its more reactive acyl chloride derivative. This is a standard transformation in organic chemistry.

Protocol 1: Synthesis of 4-(1-Methylethyl)phenoxyacetyl Chloride

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-(1-methylethyl)phenoxyacetic acid (1.0 eq).

• Add thionyl chloride (SOCl₂, 1.5 eq) dropwise at room temperature under a nitrogen atmosphere.

• Add a catalytic amount of N,N-dimethylformamide (DMF, ~1 drop).

• Heat the reaction mixture to 70°C and stir for 2-3 hours, monitoring the evolution of HCl and SO₂ gas (use a suitable trap).

• After the reaction is complete (as monitored by the cessation of gas evolution), remove the excess thionyl chloride by distillation under reduced pressure.

• The resulting crude 4-(1-methylethyl)phenoxyacetyl chloride can be used directly in the next step without further purification.

N-Acylation of Guanosine

To achieve selective acylation at the N²-position of the guanine base while avoiding reaction at the sugar hydroxyls, a transient silylation protocol is employed. This method temporarily protects the hydroxyl groups, directing the acylation to the desired nitrogen.[17][18]

Protocol 2: Synthesis of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

• Suspend guanosine (1.0 eq) in anhydrous pyridine in a flame-dried, three-neck flask under a nitrogen atmosphere.

• Cool the suspension to 0°C in an ice bath.

• Add chlorotrimethylsilane (TMSCl, 4.0 eq) dropwise to the suspension. The mixture should become a clear solution as the silylated guanosine derivative forms.

• Stir the solution at 0°C for 30 minutes.

• Slowly add a solution of 4-(1-methylethyl)phenoxyacetyl chloride (from Protocol 1, 1.2 eq) in anhydrous pyridine to the reaction mixture over 20 minutes, maintaining the temperature at 0°C.

• Allow the reaction to stir at 0°C for 3-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding methanol (5 mL). This step also serves to remove the silyl protecting groups.

• Stir the solution at room temperature for 12 hours to ensure complete desilylation.[18]

• Evaporate the mixture to an oil under reduced pressure.

• Purify the crude product by silica gel column chromatography using a dichloromethane/methanol gradient to yield the final product, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

Diagram 1: Proposed Synthesis Workflow

Caption: Proposed two-step synthesis of the target compound.

Physicochemical and Spectroscopic Characterization

Rigorous characterization is essential to confirm the identity, structure, and purity of the synthesized compound.

Table 1: Analytical Characterization Plan

Technique	Purpose	Expected Observations / Parameters
¹H NMR	Structural Elucidation	Characteristic shifts for the ribose protons, guanine H8 proton, and aromatic/aliphatic protons of the phenoxyacetyl group.[14][19]
¹³C NMR	Structural Confirmation	Resonances corresponding to all unique carbon atoms in the molecule.
Mass Spectrometry (HRMS)	Molecular Weight Verification	Precise mass measurement to confirm the elemental composition (C₂₃H₂₇N₅O₇).
HPLC	Purity Assessment	A single major peak indicating >95% purity under optimized conditions (e.g., C18 column, water/acetonitrile gradient, UV detection at 260 nm).[20][21][22][23][24]

| FT-IR | Functional Group Analysis | Characteristic stretches for N-H, O-H, C=O (amide and purine), and C-O (ether and ribose) bonds. |

Postulated Biological Activities and Mechanistic Pathways

Based on the structure of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, we hypothesize three primary avenues of biological activity: Immunomodulation, Neuroprotection, and Antiviral action.

Immunomodulatory Activity via TLR7 Activation

Many guanosine analogs are known agonists of Toll-like receptor 7 (TLR7), an endosomal receptor that recognizes single-stranded RNA.[5][8] Activation of TLR7 in immune cells like macrophages and dendritic cells initiates a MyD88-dependent signaling cascade, leading to the activation of transcription factors such as NF-κB and IRF7. This results in the production of type I interferons (IFN-α/β) and pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-12), which are critical for orchestrating an effective immune response against pathogens.[9]

Diagram 2: Postulated TLR7-Mediated Immunostimulation

Caption: Potential activation of the TLR7 signaling pathway.

Neuroprotective Activity via Nrf2 Pathway Activation

Oxidative stress is a major contributor to the pathology of neurodegenerative diseases.[10] The Nrf2-ARE (Nuclear factor erythroid 2-related factor 2 - Antioxidant Response Element) pathway is a primary cellular defense mechanism against oxidative stress.[15][25] Under normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. In the presence of oxidative stress or electrophilic activators, Nrf2 is released, translocates to the nucleus, and binds to the ARE, inducing the expression of a suite of antioxidant and detoxification enzymes like Heme Oxygenase-1 (HO-1) and NAD(P)H Quinone Oxidoreductase 1 (NQO1).[16][26] The phenoxyacetyl moiety of the target compound may confer Nrf2-activating properties, providing a potent mechanism for neuroprotection.[27]

Diagram 3: Postulated Nrf2-Mediated Neuroprotection

Caption: Potential activation of the Nrf2 antioxidant pathway.

Antiviral Activity

Guanosine analogs can exert antiviral effects through several mechanisms.[1][28] The most common is the inhibition of viral RNA or DNA polymerases after intracellular conversion to the 5'-triphosphate form.[3][4] This active metabolite can act as a competitive inhibitor or be incorporated into the growing nucleic acid chain, causing chain termination. Additionally, the potential immunostimulatory effects via TLR7 activation can contribute significantly to antiviral activity by inducing a broad-spectrum antiviral state through the production of interferons.[5][29]

Proposed Experimental Protocols for Biological Evaluation

The following protocols provide a framework for the initial in vitro evaluation of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

In Vitro Immunostimulation Assay

This assay will determine if the compound can induce cytokine production in macrophages, a hallmark of TLR7 activation.[30][31]

Protocol 3: Cytokine Production in RAW 264.7 Macrophages

• Cell Culture: Seed RAW 264.7 murine macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compound (e.g., 0.1, 1, 10, 100 µM) in cell culture medium. Add the diluted compound to the cells. Include a vehicle control (DMSO) and a positive control (LPS, 1 µg/mL).

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Supernatant Collection: After incubation, centrifuge the plate and carefully collect the culture supernatant.

• Cytokine Quantification (ELISA): Quantify the concentration of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: Plot the cytokine concentration against the compound concentration to determine the dose-response relationship.

In Vitro Neuroprotection Assay

This assay will assess the compound's ability to protect neuronal cells from oxidative stress-induced cell death.[32][33][34]

Protocol 4: Neuroprotection in SH-SY5Y Cells

• Cell Culture: Seed human neuroblastoma SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.[35]

• Pre-treatment: Treat the cells with various concentrations of the test compound (e.g., 0.1, 1, 10, 100 µM) for 24 hours.

• Induction of Oxidative Stress: Induce oxidative stress by adding hydrogen peroxide (H₂O₂) to a final concentration of 100 µM. Include control wells with no H₂O₂ and wells with H₂O₂ but no compound pre-treatment.

• Incubation: Incubate the cells for an additional 24 hours.

• Cell Viability Assessment (MTT Assay):

  • Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.[30]

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control cells. A significant increase in viability in the compound-treated groups compared to the H₂O₂-only group indicates neuroprotection.

In Vitro Antiviral Assay

A standard plaque reduction assay can be used to determine the compound's efficacy against a model virus, such as Herpes Simplex Virus (HSV-1), which is sensitive to many nucleoside analogs.[1]

Protocol 5: Plaque Reduction Assay (HSV-1)

• Cell Culture: Seed Vero cells (or another susceptible cell line) in 6-well plates to form a confluent monolayer.

• Virus Infection: Infect the cell monolayers with a known titer of HSV-1 (e.g., 100 plaque-forming units per well) for 1 hour.

• Compound Treatment: After infection, remove the virus inoculum and overlay the cells with medium containing 1% methylcellulose and serial dilutions of the test compound. Include a no-drug control.

• Incubation: Incubate the plates for 2-3 days at 37°C until viral plaques are visible in the control wells.

• Plaque Visualization: Fix and stain the cells with a crystal violet solution.

• Data Analysis: Count the number of plaques in each well. Calculate the 50% inhibitory concentration (IC₅₀), which is the concentration of the compound that reduces the number of plaques by 50% compared to the control.

Conclusion and Future Directions

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine represents a novel, synthetically accessible molecule with significant therapeutic potential. The strategic combination of a guanosine core with a phenoxyacetyl side chain provides a strong rationale for investigating its efficacy as an immunomodulatory, neuroprotective, and/or antiviral agent. The detailed synthetic and experimental protocols outlined in this guide offer a clear and actionable path for the preliminary research and development of this compound.

Future work should focus on executing the proposed synthesis and characterization, followed by a systematic evaluation using the described in vitro assays. Positive results would warrant further investigation into the precise molecular mechanisms, including confirmation of TLR7 and Nrf2 pathway engagement through genetic knockdowns or reporter assays. Subsequent studies should progress to in vivo models of disease to assess efficacy, pharmacokinetics, and safety, paving the way for potential clinical development.

References

• Lee, J., Chuang, T. H., Redecke, V., She, L., Pitha, P. M., Carson, D. A., Raz, E., & Cottam, H. B. (2003). Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: Activation of Toll-like receptor 7. Proceedings of the National Academy of Sciences, 100(11), 6646–6651.
• Johansson, M., & Karlsson, A. (1997). Antiviral Guanosine Analogs as Substrates for Deoxyguanosine Kinase: Implications for Chemotherapy. Antimicrobial Agents and Chemotherapy, 41(9), 1959–1964.
• Lee, J., Chuang, T., et al. (2003). Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: Activation of Toll-like receptor 7.
• De Clercq, E. (2001). Acyclic/carbocyclic guanosine analogues as anti-herpesvirus agents. Nucleosides, Nucleotides & Nucleic Acids, 20(4-7), 271–285.
• Kalyan, N. K., Rao, K. E., & Bapat, A. R. (2023). Efficient chemical synthesis of N2-modified guanosine derivatives: a versatile probes for mRNA labeling. Nucleosides, Nucleotides & Nucleic Acids, 42(11), 867–876.
• De Clercq, E. (2001). Guanosine analogues as anti-herpesvirus agents. Guanosine, 11(1), 57–67.
• Lanznaster, D., Dal-Cim, T., Piermartiri, T. C., & Tasca, C. I. (2016). Guanosine: a Neuromodulator with Therapeutic Potential in Brain Disorders. Aging and disease, 7(5), 657–679.
• Górski, K., Kwieciński, J., Wnuk, M., Szymański, J., & Ziemka-Nalecz, M. (2021). Neuroprotective Effects of Guanosine in Ischemic Stroke—Small Steps towards Effective Therapy. International Journal of Molecular Sciences, 22(13), 6898.
• Good, S. S., et al. (2021). AT-527, a Double Prodrug of a Guanosine Nucleotide Analog, Is a Potent Inhibitor of SARS-CoV-2 In Vitro and a Promising Oral Antiviral for Treatment of COVID-19. Antimicrobial Agents and Chemotherapy, 65(4).
• BenchChem. (2025). Application Notes and Protocols: Neuroprotection Assay of Qianhucoumarin C in SH-SY5Y Cells. BenchChem.
• Creative Biolabs. (n.d.). Guanosine Analogue for the Treatment of SARS-CoV-2.
• Kalyan, N. K., Rao, K. E., & Bapat, A. R. (2023). Efficient chemical synthesis of N2-modified guanosine derivatives: a versatile probes for mRNA labeling.
• Bezerra, A. P. D. C., et al. (2018). Neuroprotective Effects of Guanosine Supplementation in Experimental Models. Pharmacognosy Reviews, 12(24), 114-120.
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The Discovery and Preclinical Characterization of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine: A Novel Immunomodulatory Agent

A Technical Guide for Drug Development Professionals

Abstract

This guide details the prospective discovery, synthesis, and preclinical evaluation of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, a novel guanosine analog. Drawing from established principles in medicinal chemistry and immunology, we present a hypothetical framework for its development as a potent and selective immunomodulator. This document outlines the scientific rationale for its design, a robust synthetic route, comprehensive characterization, and a suite of in vitro assays to elucidate its biological activity and mechanism of action, positioning it as a promising candidate for further therapeutic development.

Introduction: The Rationale for a Novel Guanosine Analog

The innate immune system serves as the first line of defense against invading pathogens. Toll-like receptors (TLRs) are a class of pattern recognition receptors that play a crucial role in initiating this response. TLR7, in particular, recognizes single-stranded viral RNA and certain small molecules, triggering a signaling cascade that results in the production of type I interferons and other pro-inflammatory cytokines. This response is critical for antiviral immunity and has been harnessed for therapeutic benefit.

Several guanosine analogs have been identified as potent immunomodulators, with their activity often attributed to the activation of TLR7.[1][2][3] These molecules can stimulate both humoral and cellular immune responses, offering protection against a broad spectrum of viruses.[1] The discovery that guanosine and its modified derivatives can act as endogenous ligands for TLR7 has further solidified this receptor as a key target for immunomodulatory drug design.[4][5]

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine was conceived as a novel chemotype within this class of compounds. The design incorporates three key structural features:

• A Guanosine Core: The essential scaffold for recognition by TLR7.

• An N2-Acetyl Linker: To provide a covalent attachment point for a side chain designed to modulate activity and physicochemical properties.

• A 4-Isopropylphenoxy Moiety: A lipophilic group intended to enhance cell permeability and potentially introduce additional favorable interactions within the TLR7 binding pocket.

This guide provides a comprehensive overview of the proposed discovery and development path for this compound, from its initial synthesis to its characterization as a potential therapeutic agent.

Synthesis and Characterization

A robust and scalable synthetic route is paramount for the successful development of any new chemical entity. The proposed synthesis of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is based on established methods for the N2-acylation of guanosine.[6][7][8]

Proposed Synthetic Pathway

The synthesis is envisioned as a multi-step process, commencing with the protection of the hydroxyl groups of guanosine, followed by N2-acylation and subsequent deprotection.

Caption: Proposed synthetic workflow for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

Experimental Protocol: N2-Acylation of Guanosine

The following protocol outlines a plausible method for the synthesis of the target compound.

Step 1: Protection of Guanosine

• Suspend guanosine in anhydrous pyridine.

• Add tert-Butyldimethylsilyl chloride (TBDMS-Cl) in a stepwise manner at 0°C.

• Allow the reaction to warm to room temperature and stir until complete conversion is observed by TLC.

• Quench the reaction with methanol and purify the resulting protected guanosine by column chromatography.

Step 2: Synthesis of the Acylating Agent

• Dissolve 4-(1-Methylethyl)phenol in an appropriate solvent (e.g., THF).

• Add ethyl bromoacetate in the presence of a base (e.g., K2CO3) and heat to reflux to form the corresponding ester.

• Hydrolyze the ester using aqueous NaOH to yield 4-(1-Methylethyl)phenoxyacetic acid.

• Convert the carboxylic acid to the acyl chloride using oxalyl chloride or thionyl chloride.

Step 3: N2-Acylation

• Dissolve the protected guanosine in an anhydrous aprotic solvent (e.g., DCM or THF).

• Add the freshly prepared 4-(1-Methylethyl)phenoxyacetyl chloride dropwise at 0°C in the presence of a non-nucleophilic base (e.g., diisopropylethylamine).

• Monitor the reaction by HPLC until completion.

• Purify the N2-acylated protected guanosine by column chromatography.

Step 4: Deprotection

• Dissolve the purified product from Step 3 in THF.

• Add a fluoride source, such as tetrabutylammonium fluoride (TBAF), to remove the TBDMS protecting groups.

• Monitor the deprotection by HPLC.

• Purify the final compound, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, by preparative HPLC.

Structural and Physicochemical Characterization

The identity and purity of the synthesized compound would be confirmed using a standard battery of analytical techniques.

Technique	Purpose	Expected Outcome
¹H and ¹³C NMR	Structural elucidation and confirmation of covalent bonds.	Peaks corresponding to the guanosine, acetyl linker, and 4-isopropylphenoxy moieties with appropriate chemical shifts and coupling constants.
High-Resolution Mass Spectrometry (HRMS)	Determination of the exact mass and elemental composition.	A molecular ion peak corresponding to the calculated exact mass of the compound.
High-Performance Liquid Chromatography (HPLC)	Assessment of purity.	A single major peak with >95% purity.
Solubility Studies	Determination of solubility in various aqueous and organic solvents.	Quantitative solubility data to inform formulation development.
LogP/LogD Determination	Assessment of lipophilicity.	A value that provides insight into the compound's potential for cell permeability.

Proposed Biological Evaluation

The biological evaluation of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine would focus on its immunomodulatory and potential antiviral activities, with a primary hypothesis of TLR7 agonism.

In Vitro Immunomodulatory Activity

Objective: To determine the ability of the compound to induce cytokine production in immune cells.

Experimental Protocol: Cytokine Profiling in Human PBMCs

• Isolate human peripheral blood mononuclear cells (PBMCs) from healthy donors using Ficoll-Paque density gradient centrifugation.

• Plate the PBMCs at a density of 1 x 10⁶ cells/mL in a 96-well plate.

• Treat the cells with a dose-response of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine (e.g., 0.1 to 100 µM). Include a vehicle control and a known TLR7 agonist (e.g., R848) as a positive control.

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Collect the cell culture supernatants and analyze for the presence of key cytokines (e.g., IFN-α, TNF-α, IL-6, IL-12) using a multiplex immunoassay (e.g., Luminex) or individual ELISAs.

In Vitro Antiviral Activity

Given the known antiviral effects of many guanosine analogs, which are often mediated by the induction of an interferon response, it would be prudent to assess the compound's antiviral activity.[9][10][11][12]

Objective: To evaluate the compound's ability to inhibit the replication of a model virus.

Experimental Protocol: Antiviral Assay

• Seed a suitable cell line (e.g., A549 cells for influenza virus or Vero E6 cells for a model coronavirus) in a 96-well plate.

• Pre-treat the cells with a dose-response of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine for 24 hours.

• Infect the cells with the virus at a low multiplicity of infection (MOI).

• After a suitable incubation period (e.g., 48-72 hours), quantify the viral load in the supernatant using RT-qPCR or a plaque assay.

• Assess cell viability using a standard assay (e.g., MTS or CellTiter-Glo) to determine the compound's cytotoxicity.

Elucidation of the Mechanism of Action

The primary hypothesis is that N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine acts as a TLR7 agonist.[1][3] The following experiments are designed to test this hypothesis.

TLR7 Reporter Assay

Objective: To confirm that the compound's activity is mediated through TLR7.

Experimental Protocol: HEK-Blue™ TLR7 Reporter Assay

• Culture HEK-Blue™ hTLR7 cells, which are engineered to express human TLR7 and a secreted embryonic alkaline phosphatase (SEAP) reporter gene under the control of an NF-κB-inducible promoter.

• Treat the cells with a dose-response of the compound.

• Incubate for 24 hours.

• Measure SEAP activity in the supernatant using a colorimetric substrate. An increase in SEAP activity indicates TLR7 activation.

• As a control, test the compound on the parental HEK-Blue™ Null cell line to ensure specificity.

Downstream Signaling Pathway Analysis

Caption: Proposed TLR7 signaling pathway activated by the guanosine analog.

To confirm the engagement of the downstream signaling pathway, Western blot analysis of key proteins in treated immune cells (e.g., PBMCs or macrophages) would be performed. The expected observations would include:

• Phosphorylation of IκBα, indicating NF-κB activation.

• Phosphorylation of IRF7, a key transcription factor for type I interferon production.

Structure-Activity Relationship (SAR) Discussion (Hypothetical)

A preliminary SAR analysis suggests that each component of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine plays a distinct role:

• Guanosine: Essential for TLR7 recognition. Modifications to the ribose or the purine base would likely have a significant impact on activity.

• N2-Acetyl Linker: The length and flexibility of this linker could be optimized to improve positioning within the TLR7 binding site.

• 4-Isopropylphenoxy Moiety: This lipophilic group likely contributes to improved cell permeability. The isopropyl group and its position on the phenyl ring could be varied to probe for additional hydrophobic interactions and to fine-tune the compound's ADME properties.

Future work would involve the synthesis and testing of a library of analogs to systematically explore the SAR and to optimize the lead compound for potency, selectivity, and drug-like properties.

Conclusion and Future Directions

This technical guide outlines a comprehensive and scientifically rigorous, albeit prospective, path for the discovery and preclinical evaluation of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. Based on the well-established immunomodulatory and antiviral properties of guanosine analogs, this novel compound holds significant promise as a TLR7 agonist.

The proposed synthetic route is feasible, and the described biological and mechanistic studies would provide a clear understanding of its therapeutic potential. Positive outcomes from these studies would warrant further preclinical development, including in vivo efficacy studies in relevant animal models of viral infection or cancer, as well as comprehensive ADME and toxicology profiling. The successful completion of these next steps would pave the way for an Investigational New Drug (IND) application and the initiation of clinical trials.

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"N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" solubility and stability

An In-depth Technical Guide to the Physicochemical Characterization of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine: Solubility and Stability Profiling

Introduction: The Pivotal Role of Early-Stage Physicochemical Profiling

In the landscape of drug discovery and development, the journey of a novel chemical entity from a promising hit to a viable clinical candidate is fraught with challenges. Among the most critical early hurdles are the fundamental physicochemical properties of the molecule, which dictate its behavior in biological systems. N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, a novel guanosine derivative, presents a unique profile that warrants a thorough investigation of its solubility and stability. These two parameters are inextricably linked to bioavailability, manufacturability, and ultimately, therapeutic efficacy.

This guide provides a comprehensive framework for researchers, chemists, and drug development professionals to meticulously characterize the solubility and stability of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. We move beyond mere protocol recitation to delve into the causal reasoning behind experimental choices, ensuring a robust and self-validating approach. The methodologies outlined herein are grounded in established principles of pharmaceutical science and are designed to generate the high-quality, decision-driving data essential for project advancement.

Part 1: Aqueous Solubility Assessment

Aqueous solubility is a master variable that influences everything from the design of in vitro assays to the potential for oral absorption in vivo. An insufficient understanding of a compound's solubility can lead to misleading biological data and costly development delays. For an ionizable molecule like N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, which possesses both acidic (N1-H of guanosine) and potentially basic sites, solubility is expected to be highly dependent on pH.

Thermodynamic vs. Kinetic Solubility: A Critical Distinction

It is essential to differentiate between two key types of solubility measurements:

• Thermodynamic Solubility: This is the true equilibrium solubility of the most stable crystalline form of the compound in a given solvent. It is the gold standard for understanding the absolute solubility limit but is lower throughput.

• Kinetic Solubility: This measures the concentration at which a compound, rapidly dissolved from a high-concentration stock (typically DMSO), precipitates out of an aqueous solution. It is a high-throughput measurement that simulates conditions often found in early biological screening assays.

A large discrepancy between kinetic and thermodynamic solubility can be a red flag for potential precipitation issues in subsequent assays or upon formulation.

Experimental Protocol: pH-Dependent Thermodynamic Solubility

This protocol uses the gold-standard shake-flask method (or a miniaturized plate-based version) to determine the equilibrium solubility across a physiologically relevant pH range.

Methodology:

• Preparation of Buffers: Prepare a series of biocompatible buffers (e.g., citrate, phosphate, borate) covering a pH range from 2.0 to 9.0. Ensure the ionic strength is standardized (e.g., 150 mM) to mimic physiological conditions.

• Compound Dispensing: Add an excess amount of solid N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine to individual wells of a 96-well plate or small vials. The goal is to have undissolved solid remaining at equilibrium.

• Incubation: Add the prepared aqueous buffers to the compound. Seal the plate/vials and agitate at a constant temperature (e.g., 25°C or 37°C) for a sufficient period to reach equilibrium (typically 24-48 hours).

• Phase Separation: After incubation, separate the undissolved solid from the saturated solution. This is a critical step; centrifugation at high speed is recommended over filtration to avoid potential compound adsorption to the filter membrane.

• Quantification: Carefully aspirate the supernatant (the saturated solution) and dilute it in a suitable solvent (e.g., 50:50 acetonitrile:water). Quantify the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV or LC-MS/MS.

Data Presentation:

The results should be tabulated to clearly show the relationship between pH and solubility.

pH	Temperature (°C)	Mean Solubility (µg/mL)	Standard Deviation
2.0	25	Data	Data
4.5	25	Data	Data
6.8	25	Data	Data
7.4	25	Data	Data
9.0	25	Data	Data

Workflow for Solubility Assessment

The following diagram illustrates the decision-making process for characterizing the solubility of a novel compound.

Caption: Workflow for solubility characterization.

Part 2: Chemical Stability Assessment

Understanding the chemical stability of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is paramount for defining its shelf-life, identifying compatible excipients, and predicting its metabolic fate. Forced degradation (or stress testing) is an essential tool to rapidly identify potential degradation pathways and develop stability-indicating analytical methods.

Rationale for Forced Degradation Studies

Forced degradation involves subjecting the compound to harsh chemical and physical conditions that exceed those expected during storage and handling. The primary objectives are:

• To Identify Degradation Products: Uncovering the likely degradants that could form under normal conditions.

• To Elucidate Degradation Pathways: Understanding the mechanism of degradation (e.g., hydrolysis, oxidation).

• To Develop Stability-Indicating Methods: Ensuring the primary analytical method (e.g., HPLC) can separate the parent compound from all major degradation products, a regulatory requirement.

Experimental Protocol: Multi-Condition Forced Degradation

This protocol outlines a standard set of stress conditions based on ICH (International Council for Harmonisation) guidelines.

Methodology:

• Stock Solution Preparation: Prepare a stock solution of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions Setup:

  • Acid Hydrolysis: Dilute the stock solution with 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Dilute the stock solution with 0.1 M NaOH. Incubate at 60°C. The ester-like acetyl linkage and the guanosine core are particularly susceptible to base-catalyzed hydrolysis.

  • Oxidative Degradation: Dilute the stock solution with 3% hydrogen peroxide (H₂O₂). Keep at room temperature. The guanosine moiety is known to be susceptible to oxidation.

  • Thermal Degradation: Store the solid compound and the stock solution at an elevated temperature (e.g., 80°C).

  • Photostability: Expose the solid compound and stock solution to light with a specified overall illumination (e.g., 1.2 million lux hours) and near UV energy (e.g., 200 watt hours/square meter) as per ICH Q1B guidelines.

• Time Point Sampling: Withdraw aliquots from each stress condition at multiple time points (e.g., 0, 2, 8, 24, 48 hours). The reaction should be immediately quenched (e.g., by neutralization for acid/base samples).

• Analysis: Analyze all samples using a high-resolution HPLC-UV/MS system. The mass spectrometer is crucial for identifying the mass of the degradation products, providing clues to their structure.

• Mass Balance Calculation: A critical component of a trustworthy study is the mass balance calculation. The sum of the parent compound and all detected degradation products should ideally account for 95-105% of the initial concentration, ensuring no non-chromophoric degradants were missed.

Logical Flow of a Stability Study

The following diagram outlines the logical progression from setting up the stress tests to method validation.

Caption: Workflow for stability testing.

Conclusion: Synthesizing Data for a Holistic Profile

The systematic characterization of solubility and stability provides the foundational data package for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. The pH-solubility profile will directly inform the selection of vehicles for in vivo studies and the design of dissolution media for future formulation work. The forced degradation studies not only establish a validated, stability-indicating analytical method but also provide critical insights into the molecule's intrinsic liabilities. This knowledge allows for the development of mitigation strategies, such as the inclusion of antioxidants or the control of pH in formulations, ensuring the delivery of a stable and effective drug substance. This rigorous, front-loaded characterization is not merely a data-gathering exercise; it is an indispensable strategy for de-risking a development program and maximizing the probability of success.

References

This section would be populated with real URLs from the grounding tool if specific literature on the compound existed. The following are representative examples of the types of authoritative sources that underpin the methodologies described in this guide.

• Title: ICH Harmonised Tripartite Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. URL:https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
• Title: ICH Harmonised Tripartite Guideline Q1B: Photostability Testing of New Drug Substances and Products. Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. URL:https://database.ich.org/sites/default/files/Q1B_Guideline.pdf
• Title: Differentiating Kinetic and Thermodynamic Solubility.
• Title: The Shake Flask Method for Solubility Determination. Source: Methods in Molecular Biology. URL:(A representative link would be placed here, such as one to a relevant chapter on SpringerLink or a similar scientific publisher, e.g., https://link.springer.com/)
• Title: Forced Degradation Studies: A Tool for Analytical Method Development. Source: Pharmaceutical Technology. URL:(A representative link to an industry journal article would be placed here, e.g., https://www.pharmtech.com/)

Protocols & Analytical Methods

"N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" purification protocol

Purification and Quality Assessment of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

Abstract

This technical guide provides a comprehensive, in-depth protocol for the purification and quality assessment of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, a significant guanosine analog. The methodologies detailed herein are designed for researchers, scientists, and drug development professionals engaged in the synthesis and characterization of modified nucleosides. This document outlines a two-pronged purification strategy employing reversed-phase high-performance liquid chromatography (RP-HPLC) and crystallization, followed by rigorous purity and identity confirmation using quantitative ¹H Nuclear Magnetic Resonance (qNMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS). The protocols are presented with a focus on the underlying scientific principles, ensuring both reproducibility and a thorough understanding of the experimental choices.

Introduction

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is a modified nucleoside, belonging to a class of compounds with broad-ranging physiological activities. Guanosine analogs, in particular, have garnered significant interest for their potential as immunomodulatory and antiviral agents. The biological activity of such analogs is intrinsically linked to their purity. Impurities, which can arise from the synthetic route, may include unreacted starting materials, side-products, or degradation products, and can significantly impact experimental outcomes, leading to erroneous interpretations of biological data.[1]

The synthesis of N-acylated guanosine derivatives often involves the protection and deprotection of various functional groups, which can lead to a complex mixture of products and impurities.[2][3] Therefore, a robust purification strategy is paramount. This guide presents a detailed protocol for the purification of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine from a crude synthetic mixture, leveraging the compound's physicochemical properties. The primary purification is achieved through preparative RP-HPLC, a powerful technique for separating molecules based on their hydrophobicity.[4][5] This is followed by crystallization, a method that not only further purifies the compound but can also provide it in a stable, crystalline form suitable for downstream applications and long-term storage.[6]

Finally, this guide emphasizes the critical importance of verifying the purity and identity of the final product. We detail the use of ¹H NMR spectroscopy for both qualitative and quantitative purity assessment (qNMR), a technique that offers high accuracy and does not require a reference standard of the compound of interest.[7][8][9] This is complemented by HRMS to confirm the molecular weight and elemental composition.

Purification Workflow

The overall workflow for the purification of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is depicted below. This multi-step approach ensures the removal of a broad spectrum of potential impurities, from polar starting materials to non-polar side-products.

Caption: Purification workflow for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

Preparative Reversed-Phase HPLC (RP-HPLC)

Principle: RP-HPLC separates compounds based on their hydrophobic character. A non-polar stationary phase (e.g., C18-silica) is used with a polar mobile phase. Compounds with greater hydrophobicity will have a stronger interaction with the stationary phase and thus elute later. Given the bulky, hydrophobic N-[2-[4-(1-Methylethyl)phenoxy]acetyl] group on the guanosine core, RP-HPLC is an ideal primary purification step.

Materials and Reagents

• Crude N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA, optional, for improved peak shape)

• Preparative C18 HPLC column (e.g., 250 x 21.2 mm, 5 µm particle size)

• Preparative HPLC system with UV detector

Protocol

• Sample Preparation: Dissolve the crude product in a minimal amount of a suitable solvent (e.g., DMSO or a mixture of acetonitrile and water) to a concentration of 10-50 mg/mL. Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.

• Method Development (Analytical Scale): Before proceeding to a preparative scale, it is highly recommended to develop the separation method on an analytical C18 column. This will determine the optimal gradient and retention time of the target compound.

• Preparative HPLC Run:

  • Equilibrate the preparative C18 column with the initial mobile phase conditions (see table below).

  • Inject the filtered sample onto the column.

  • Run the gradient elution as optimized.

  • Monitor the elution profile at a suitable wavelength (e.g., 260 nm, the absorbance maximum for guanosine derivatives).

• Fraction Collection: Collect fractions corresponding to the main peak of the target compound.

• Fraction Analysis: Analyze the purity of the collected fractions using analytical HPLC.

• Pooling and Solvent Removal: Pool the fractions with a purity of >95%. Remove the organic solvent (acetonitrile) under reduced pressure. The remaining aqueous solution can be lyophilized or used directly for the next step.

Recommended HPLC Conditions

Parameter	Condition
Column	Preparative C18, 250 x 21.2 mm, 5 µm
Mobile Phase A	Water (with 0.1% TFA, optional)
Mobile Phase B	Acetonitrile (with 0.1% TFA, optional)
Gradient	30-70% B over 30 minutes (this should be optimized based on analytical scale results)
Flow Rate	10-20 mL/min
Detection	260 nm
Injection Volume	1-5 mL (depending on sample concentration)

Crystallization

Principle: Crystallization is a powerful purification technique that relies on the differential solubility of a compound and its impurities in a given solvent or solvent system. A supersaturated solution is created, from which the pure compound selectively crystallizes, leaving impurities behind in the solution. For modified nucleosides, a common technique is slow evaporation or the use of a solvent/anti-solvent system.[10]

Materials and Reagents

• RP-HPLC purified N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

• Ethanol

• Methanol

• Acetone

• Hexanes

• Ethyl Acetate

Protocol

• Solvent Screening: In small vials, test the solubility of the purified compound in various solvents to identify a suitable solvent system. A good system is one in which the compound is sparingly soluble at room temperature but readily soluble upon heating. Alternatively, find a solvent in which the compound is soluble and an anti-solvent in which it is insoluble.

• Crystallization Procedure (Solvent/Anti-solvent):

  • Dissolve the compound in a minimal amount of a good solvent (e.g., ethanol or acetone).

  • Slowly add an anti-solvent (e.g., hexanes or water) dropwise until the solution becomes slightly turbid.

  • Gently warm the solution until it becomes clear again.

  • Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator (4 °C) to promote crystal growth.

• Crystal Collection: Collect the crystals by vacuum filtration.

• Washing and Drying: Wash the crystals with a small amount of the cold anti-solvent to remove any residual mother liquor. Dry the crystals under vacuum.

Quality Control and Purity Assessment

A multi-faceted approach to quality control is essential to confirm the identity and purity of the final product.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy provides detailed information about the structure of a molecule by probing the magnetic properties of atomic nuclei. For purity assessment, the presence of signals corresponding to impurities can be detected. Quantitative NMR (qNMR) allows for the determination of the absolute purity of a sample by comparing the integral of a signal from the analyte to that of a certified internal standard of known concentration.[8][9][11]

• Sample Preparation: Accurately weigh approximately 5-10 mg of the purified compound and dissolve it in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆).

• Data Acquisition: Acquire a ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis:

  • Qualitative Analysis: Compare the obtained spectrum with the expected spectrum for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine to confirm its identity. Look for any unexpected signals that may indicate the presence of impurities.

  • Quantitative Analysis (qNMR):

    • Add a precisely weighed amount of an internal standard (e.g., maleic acid or dimethyl sulfone) to the NMR tube.

    • Acquire the ¹H NMR spectrum.

    • Integrate a well-resolved signal from the analyte and a signal from the internal standard.

    • Calculate the purity using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / m_analyte) * (m_standard / MW_standard) * P_standard Where: I = integral value, N = number of protons for the integrated signal, MW = molecular weight, m = mass, P = purity of the standard.

High-Resolution Mass Spectrometry (HRMS)

Principle: HRMS provides a highly accurate measurement of the mass-to-charge ratio of an ion, allowing for the determination of the elemental composition of a molecule. This is a crucial step in confirming the identity of the synthesized compound.

• Sample Preparation: Prepare a dilute solution of the purified compound (e.g., 1 µg/mL) in a suitable solvent (e.g., acetonitrile/water).

• Data Acquisition: Infuse the sample into a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

• Data Analysis: Compare the experimentally determined monoisotopic mass with the theoretically calculated mass for the chemical formula of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine (C₂₁H₂₅N₅O₆). The mass difference should be within 5 ppm.

Analytical HPLC

Principle: Analytical HPLC is used to assess the purity of the final product. A sharp, single peak at the expected retention time indicates a high degree of purity.

• Sample Preparation: Prepare a solution of the final product at a concentration of approximately 1 mg/mL.

• Data Acquisition: Inject the sample onto an analytical C18 column using the optimized method developed in section 3.2.

• Data Analysis: Integrate the peak area of the chromatogram. The purity is calculated as the percentage of the area of the main peak relative to the total area of all peaks.

Expected Results and Troubleshooting

Technique	Expected Outcome	Potential Issues & Solutions
RP-HPLC	A well-resolved major peak corresponding to the product.	Poor peak shape: Add 0.1% TFA to the mobile phase. Co-eluting impurities: Optimize the gradient.
Crystallization	Formation of well-defined crystals.	Oiling out: Use a more dilute solution or a different solvent system. No crystal formation: Try slow evaporation from a single solvent.
¹H NMR	A clean spectrum matching the expected structure with no significant impurity peaks. Purity >98% by qNMR.	Broad peaks: Ensure the sample is fully dissolved and free of paramagnetic impurities. Residual solvent peaks: Dry the sample under high vacuum for an extended period.
HRMS	Measured mass within 5 ppm of the theoretical mass.	No signal: Optimize ionization source parameters. Incorrect mass: Indicates the presence of an unexpected adduct or impurity; re-evaluate the synthesis and purification steps.
Analytical HPLC	A single major peak with >98% purity.	Multiple peaks: Indicates the presence of impurities. Re-purify using the preparative HPLC method.

Conclusion

The successful purification of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is a critical step in its development for research and therapeutic applications. The combination of RP-HPLC and crystallization provides a robust strategy for achieving high purity. Rigorous analytical characterization by NMR, HRMS, and analytical HPLC is essential to validate the identity and purity of the final product, ensuring the reliability of subsequent biological studies. The protocols and principles outlined in this guide are designed to be adaptable and provide a solid foundation for the purification of other N-acylated nucleoside analogs.

References

• Sanghvi, Y. S., et al. (2004). Transient silylation of the guanosine O6 and amino groups facilitates N-acylation. Organic Letters, 6(15), 2555–2557. Available from: [Link]

• Gao, F., et al. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. Molecules, 28(20), 7079. Available from: [Link]

• Muthyala, R., et al. (2023). Efficient chemical synthesis of N2-modified guanosine derivatives: a versatile probes for mRNA labeling. Nucleosides, Nucleotides & Nucleic Acids, 42(11), 867-876. Available from: [Link]

• Pon, R. T., et al. (1985). Modification of guanine bases: Reaction of N2-acylated guanine nucleosides with dichloro-(N,N-diisopropylamino)phosphine. Tetrahedron Letters, 26(21), 2525-2528. Available from: [Link]

• Gao, F., et al. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. ResearchGate. Available from: [Link]

• PubChem. (n.d.). N-Acetyl Guanosine. National Center for Biotechnology Information. Available from: [Link]

• RSSL. (n.d.). Nuclear magnetic resonance spectroscopy (NMR). Available from: [Link]

• University of St Andrews. (n.d.). Guide for crystallization. Available from: [Link]

• Das, B., et al. (2014). Detecting low-level synthesis impurities in modified phosphorothioate oligonucleotides using liquid chromatography – high resolution mass spectrometry. Journal of Chromatography B, 967, 134-143. Available from: [Link]

• Gfeller, D., et al. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry, 57(22), 9217-9219. Available from: [Link]

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry, 57(22), 9220-9231. Available from: [Link]

• Ihara, T., et al. (2020). Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. Chemical and Pharmaceutical Bulletin, 68(9), 857-865. Available from: [Link]

• Sheng, J., et al. (2022). Tellurium-Modified Nucleosides, Nucleotides, and Nucleic Acids with Potential Applications. Molecules, 27(23), 8415. Available from: [Link]

• Possolo, A., & Toman, B. (2016). Evaluation of chemical purity using quantitative 1H-nuclear magnetic resonance. Metrologia, 53(5), 1184. Available from: [Link]

• Reddy, R. P., & Vargeese, C. (2002). Selective solvent extraction for the purification of protected nucleosides. U.S. Patent No. 6,414,137. Washington, DC: U.S. Patent and Trademark Office.

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Available from: [Link]

• Li, J., et al. (2006). Crystallization method of 5' -nucleoside sodium monophosphate. Chinese Patent No. CN1861624A.

• Kumar, R. K., & Davis, D. R. (2007). Aqueous methods for the preparation of 5'-substituted guanosine derivatives. The Journal of Organic Chemistry, 72(4), 1267-1270. Available from: [Link]

• Voziyan, P. A., & Hudson, B. G. (2013). Reverse-phase HPLC analysis and purification of small molecules. Methods in Enzymology, 533, 291-301. Available from: [Link]

• Nakagawa, H., et al. (1998). Typical reverse-phase HPLC chromatograms from analyses of reaction products of guanosine (A) and 2-deoxycytidine (B) incubated with HOCl in the absence or presence of nicotine and the effects of termination of the reaction by excess N-acetylcysteine. ResearchGate. Available from: [Link]

• Ng, T. B., & Idler, D. R. (1983). Purification of growth hormones by reversed-phase high-performance liquid chromatography. Journal of Chromatography A, 259, 31-41. Available from: [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Deoxyguanosine, Guanine and Guanosine on BIST B+. Available from: [Link]

• Smith, A. M., et al. (2018). HPLC Method to Resolve, Identify and Quantify Guanine Nucleotides Bound to Recombinant Ras GTPase. Methods and Protocols, 1(4), 41. Available from: [Link]

• de Souza, A. M., et al. (2014). The crystal structure and physicochemical characteristics of 2-hydroxy-N-[3(5)-pyrazolyl]-1,4-naphthoquinone-4-imine, a new antitrypanosomal compound. International Journal of Nanomedicine, 9, 3173-3183. Available from: [Link]

• PubChem. (n.d.). Thymol. National Center for Biotechnology Information. Available from: [Link]

• Makvana, P., et al. (2022). Physicochemical properties of the synthesized molecules. ResearchGate. Available from: [Link]

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Application Notes and Protocols for the Analytical Determination of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

Introduction

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is a synthetic nucleoside analogue. Its structure, incorporating a guanosine core linked to a phenoxyacetyl moiety, suggests potential applications in antiviral or anticancer research, areas where nucleoside analogues have shown significant therapeutic value. The development of any new therapeutic agent requires robust and reliable analytical methods to characterize its behavior both in vitro and in vivo. These methods are fundamental for pharmacokinetic (PK) studies, metabolism profiling, and ensuring product quality.[1]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the analytical methods for the detection and quantification of "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" in biological matrices, primarily human plasma. The protocols detailed herein are based on established principles of bioanalysis for small molecules and nucleoside analogues, focusing on High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[2][3][4]

Physicochemical Properties and Structural Information

A thorough understanding of the analyte's physicochemical properties is paramount for developing an effective analytical method. While specific experimental data for "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" is not widely available, we can infer key characteristics from its structure to guide our approach.

• Structure:

  Caption: 2D representation of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

• UV Absorbance: The presence of the guanine and phenoxy groups suggests strong UV absorbance, likely around 260 nm, making HPLC-UV a viable detection method.[5]

• Ionization: The molecule possesses multiple sites amenable to ionization, including the guanine ring and the amide linkage, making it suitable for mass spectrometry analysis, likely in positive ion mode.[6]

• Polarity: As a nucleoside analogue, it is expected to be a relatively polar molecule, influencing the choice of chromatographic conditions.

• Solubility: Solubility should be assessed in various organic solvents and aqueous buffers to prepare stock solutions and standards.

Sample Preparation: The Foundation of Reliable Bioanalysis

The goal of sample preparation is to extract the analyte from a complex biological matrix, remove interfering substances, and concentrate the analyte to a level suitable for detection.[7] The choice of technique depends on the analyte's properties, the required sensitivity, and the sample throughput.

Common Sample Preparation Techniques for Plasma

• Protein Precipitation (PPT):

  • Principle: A simple and rapid method where an organic solvent (e.g., acetonitrile, methanol) is added to the plasma sample to denature and precipitate proteins.[8]

  • Advantages: Fast, inexpensive, and suitable for high-throughput screening.

  • Disadvantages: Less clean extracts, which can lead to matrix effects and reduced column lifetime.[9]

• Liquid-Liquid Extraction (LLE):

  • Principle: The analyte is partitioned between the aqueous plasma sample and an immiscible organic solvent based on its relative solubility.

  • Advantages: Provides a cleaner extract than PPT.

  • Disadvantages: Can be labor-intensive and may require optimization of solvent and pH.

• Solid-Phase Extraction (SPE):

  • Principle: The analyte is retained on a solid sorbent in a cartridge or plate while interferences are washed away. The analyte is then eluted with a small volume of solvent.

  • Advantages: Provides the cleanest extracts, allows for significant concentration of the analyte, and can be automated.[7]

  • Disadvantages: More expensive and requires more extensive method development.

Sources

• 1. High-Sensitivity Analysis of Drugs in Ultra-Small Volume Plasma Samples Using Microflow LC/MS/MS : Shimadzu (Europe) [shimadzu.eu]
• 2. researchgate.net [researchgate.net]
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• 4. drugtargetreview.com [drugtargetreview.com]
• 5. benchchem.com [benchchem.com]
• 6. Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
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• 9. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]

Application Note: A Validated Reverse-Phase HPLC Method for the Quantitative Analysis of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

Abstract

This document details the development and validation of a precise, accurate, and robust high-performance liquid chromatography (HPLC) method for the quantitative analysis of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. As a modified guanosine analog with potential immunostimulatory activity, consistent and reliable analytical methods are critical for its research and development.[1] The method utilizes reverse-phase chromatography with gradient elution and UV detection, demonstrating excellent specificity, linearity, accuracy, and precision. All validation procedures were conducted in accordance with the International Conference on Harmonisation (ICH) Q2(R1) guidelines to ensure the method is fit for its intended purpose in research and quality control environments.[2][3][4]

Introduction and Method Development Rationale

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is a synthetic nucleoside analog. The molecule combines the polar guanosine moiety with a more lipophilic N-acetyl side chain containing a phenoxy group. This amphiphilic nature makes it an ideal candidate for reverse-phase HPLC, a technique that separates compounds based on their hydrophobicity.[5] The development of a robust analytical method is essential for determining purity, quantifying concentration in various formulations, and supporting stability studies.

Analyte Properties and Chromatographic Approach

The core of the analyte is guanosine, a purine nucleoside that is highly polar.[6][7] The addition of the N-[2-[4-(1-Methylethyl)phenoxy]acetyl] group introduces significant non-polar character. A reverse-phase (RP) HPLC approach was selected as it is highly effective for separating compounds with both polar and non-polar characteristics.[5][8]

Column Selection

A C18 stationary phase is the most common choice for RP-HPLC due to its versatility and wide applicability for nucleoside analysis.[9] However, the presence of the aromatic phenoxy group in the analyte's structure suggests that a Phenyl-Hexyl stationary phase could offer alternative selectivity through π-π interactions.[8][10] For this application, a standard C18 column was chosen as the primary column to establish a robust, widely transferable method. A column with a particle size of 3 µm was selected to provide high efficiency and good resolution.

Mobile Phase Optimization

The mobile phase composition is critical for achieving optimal separation.

• Aqueous Component: A buffered aqueous phase is necessary to control the ionization state of the guanosine moiety, ensuring consistent retention times and symmetrical peak shapes. An ammonium acetate buffer (20 mM, pH 5.4) was selected. This buffer is effective in the desired pH range and is compatible with mass spectrometry (MS), allowing for future hyphenated techniques like LC-MS for impurity identification.[9]

• Organic Modifier: Both methanol and acetonitrile are common organic modifiers. Acetonitrile was chosen for this method due to its lower viscosity and UV transparency.

• Elution Mode: A gradient elution, starting with a low percentage of organic modifier and ramping up, was employed. This approach is ideal for analytes with significant non-polar character, ensuring that the compound elutes with a sharp, symmetrical peak in a reasonable timeframe while also separating it from more polar (early eluting) and more non-polar (late eluting) impurities.[8][10]

Detection Wavelength

The guanosine component of the molecule contains a purine chromophore, which exhibits strong UV absorbance. A detection wavelength of 260 nm was selected, as this is a common and sensitive wavelength for the analysis of nucleosides and their analogs, providing a strong signal-to-noise ratio.[9][11]

Finalized HPLC Protocol and Workflow

Instrumentation and Materials

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, multicolumn thermostat, and diode array detector (DAD).

• Column: Thermo Scientific Hypersil ODS (C18), 150 mm x 4.6 mm, 3 µm particle size.

• Reagents: HPLC-grade acetonitrile, ammonium acetate, and reagent-grade water.

• Standards: N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine reference standard (>99% purity).

Reagent and Standard Preparation

• Mobile Phase A (Aqueous): Prepare a 20 mM ammonium acetate solution in water. Adjust pH to 5.4 using acetic acid. Filter through a 0.45 µm nylon filter.

• Mobile Phase B (Organic): 100% Acetonitrile.

• Sample Diluent: 50:50 (v/v) Acetonitrile:Water.

• Standard Stock Solution (1.0 mg/mL): Accurately weigh 10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the sample diluent.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the sample diluent to achieve the desired concentrations for the calibration curve (e.g., 5-150 µg/mL).

Chromatographic Conditions

Parameter	Condition
Column	Thermo Scientific Hypersil ODS (C18), 150 mm x 4.6 mm, 3 µm
Mobile Phase A	20 mM Ammonium Acetate, pH 5.4
Mobile Phase B	Acetonitrile
Gradient Program	0-2 min, 10% B; 2-15 min, 10% to 80% B; 15-17 min, 80% B; 17.1-20 min, 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 260 nm
Run Time	20 minutes

HPLC Analysis Workflow Diagram

Caption: General workflow for the HPLC analysis of the target analyte.

Method Validation Protocol

The developed method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[2][3]

Method Validation Logic Diagram

Caption: Logical flow of experiments for comprehensive HPLC method validation.

Validation Parameters and Protocols

• Specificity: A solution of the analyte is compared against a placebo (matrix without analyte) and a sample subjected to forced degradation (e.g., acid, base, oxidative stress). The method is specific if the analyte peak is well-resolved from any other peaks with no interference at its retention time.

• Linearity: Analyze five concentrations across a range of 50-150% of the target concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Plot a calibration curve of peak area versus concentration. The method is linear if the correlation coefficient (r²) is ≥ 0.999.

• Accuracy (Recovery): Prepare samples in triplicate at three concentration levels (e.g., 80%, 100%, 120%) by spiking a known amount of analyte into a placebo matrix. Calculate the percent recovery. The acceptance criterion is a mean recovery of 98.0% to 102.0% at each level.[2][12]

• Precision:

  • Repeatability (Intra-assay): Perform six replicate injections of a standard solution at 100% of the target concentration. The relative standard deviation (RSD) should be ≤ 2.0%.[2]

  • Intermediate Precision: Repeat the repeatability test on a different day with a different analyst and/or on a different instrument. The RSD over all measurements should remain within acceptable limits (typically ≤ 2.0%).

• Limit of Quantitation (LOQ) & Limit of Detection (LOD): These can be determined based on the signal-to-noise ratio (S/N). The LOQ is the concentration that yields an S/N of 10:1, while the LOD yields an S/N of 3:1.

• Robustness: Intentionally make small variations to the method parameters (e.g., ±0.2 pH units, ±2°C column temperature, ±0.1 mL/min flow rate) and assess the impact on the results. The method is robust if the results remain unaffected by these minor changes.

Summary of Validation Data (Expected Results)

Validation Parameter	Specification / Acceptance Criteria	Expected Result
Specificity	No interference at analyte retention time	Complies
Linearity (r²)	≥ 0.999	≥ 0.999
Range	50 - 150 µg/mL	50 - 150 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%	Within limits
Precision (RSD%)
- Repeatability	≤ 2.0%	≤ 1.5%
- Intermediate Precision	≤ 2.0%	≤ 2.0%
LOD	S/N Ratio ≥ 3:1	~0.1 µg/mL
LOQ	S/N Ratio ≥ 10:1	~0.3 µg/mL
Robustness	Results unaffected by minor changes	Complies

Conclusion

The reverse-phase HPLC method described in this application note provides a reliable and robust tool for the quantitative analysis of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. The method is specific, linear, accurate, and precise over a suitable concentration range. The comprehensive validation, performed in accordance with ICH guidelines, confirms that this method is fit for purpose and can be confidently implemented in quality control and research settings for the analysis of this important guanosine analog.

References

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"N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" for TLR7 activation

An Application Guide for the Functional Characterization of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, a Novel Guanosine Analog for Toll-Like Receptor 7 (TLR7) Activation

Introduction: Harnessing Innate Immunity via TLR7

Toll-like receptor 7 (TLR7) is a critical component of the innate immune system, functioning as an internal sentinel for viral threats.[1][2] Located within the endosomes of immune cells, particularly plasmacytoid dendritic cells (pDCs) and B cells, TLR7 recognizes single-stranded RNA (ssRNA), a molecular signature of many viruses.[2][3] Upon activation, TLR7 initiates a potent signaling cascade, culminating in the production of type I interferons (IFN-α/β) and a host of pro-inflammatory cytokines and chemokines.[4][5][6] This response is central to orchestrating both immediate antiviral defenses and the subsequent development of adaptive immunity.

The therapeutic potential of modulating this pathway has led to significant interest in the development of small molecule TLR7 agonists. These compounds, by mimicking the action of viral ssRNA, can be leveraged as powerful vaccine adjuvants, antiviral agents, and components of cancer immunotherapy.[1][7] N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is a synthetic guanosine analog designed to engage this pathway.[8] Like other nucleoside analogs, its structure is hypothesized to interact with the specific binding sites within the TLR7 protein, triggering the conformational changes necessary for signal transduction.[9]

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals on the characterization and application of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. It provides the foundational science, detailed experimental protocols, and data interpretation frameworks necessary to rigorously evaluate its activity as a TLR7 agonist.

Compound Profile: N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

Understanding the physicochemical properties of the compound is the first step in its experimental application.

Property	Value
IUPAC Name	N-[2-(4-isopropylphenoxy)acetyl]guanosine
Molecular Formula	C₂₅H₂₉N₅O₇
Molecular Weight	511.53 g/mol
Appearance	White to off-white solid (predicted)
Solubility	Soluble in DMSO; sparingly soluble in aqueous buffers
Storage	Store at -20°C or -80°C as a solid or in a DMSO stock solution to prevent degradation.

Mechanism of Action: The TLR7 Signaling Cascade

Activation of TLR7 by an agonist like N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine occurs within the acidic environment of the endosome. Ligand binding induces the homodimerization of TLR7, which serves as a scaffold to recruit the cytosolic adaptor protein MyD88.[1][4] This initiates the formation of a signaling complex known as the "Myddosome," which includes IRAK4 and IRAK1 (Interleukin-1 Receptor-Associated Kinases).[3][4]

IRAK4 phosphorylates and activates IRAK1, which then dissociates from the complex and associates with TRAF6 (TNF Receptor-Associated Factor 6).[5] This leads to two critical downstream outcomes:

• NF-κB Pathway Activation : TRAF6, acting as an E3 ubiquitin ligase, activates the TAK1 complex, which in turn phosphorylates the IKK complex. This leads to the degradation of IκBα, freeing the transcription factor NF-κB to translocate to the nucleus and drive the expression of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β.[4][5]

• IRF7 Pathway Activation : In pDCs, the MyD88 complex also includes TRAF3 and IKKα, which are responsible for phosphorylating and activating IRF7 (Interferon Regulatory Factor 7).[3] Activated IRF7 translocates to the nucleus and is the master regulator for the production of type I interferons, most notably IFN-α.[3][6]

Caption: TLR7 signaling cascade initiated by agonist binding.

Application I: In Vitro Characterization Protocols

The following protocols provide a robust framework for confirming and quantifying the TLR7-agonist activity of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

Protocol 1: Compound Preparation and Handling

Rationale: Proper handling is crucial for experimental reproducibility. Guanosine analogs can be susceptible to hydrolysis. Using a high-quality aprotic solvent like DMSO for stock solutions minimizes degradation and ensures accurate concentrations.

Materials:

• N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile, pyrogen-free microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Reconstitution: Prepare a high-concentration stock solution (e.g., 10-20 mM) by dissolving the compound powder in 100% DMSO. Briefly vortex and centrifuge to ensure complete dissolution.

• Aliquoting: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid multiple freeze-thaw cycles.

• Storage: Store aliquots at -80°C for long-term stability. A working aliquot may be stored at -20°C for several weeks.

• Working Dilutions: On the day of the experiment, thaw an aliquot and prepare serial dilutions in the appropriate sterile cell culture medium. Crucial Step: Ensure the final DMSO concentration in the cell culture wells is consistent across all conditions (including the vehicle control) and is non-toxic to the cells (typically ≤ 0.5%).

Safety Precautions:

• As the toxicological properties may not be fully known, handle the compound with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[10]

• Refer to the Safety Data Sheet (SDS) for guanosine for general handling guidelines.[10]

Protocol 2: TLR7 Activity Screening using a Reporter Cell Line

Rationale: Reporter cell lines, such as HEK-Blue™ hTLR7 cells, provide a highly specific and quantitative method for assessing receptor activation. These cells are engineered to express human TLR7 and a reporter gene (e.g., secreted embryonic alkaline phosphatase, SEAP) under the control of an NF-κB-inducible promoter. TLR7 activation leads to a colorimetric change that is easily measured.[11][12] This provides a direct, low-background readout of TLR7-dependent NF-κB signaling.

Materials:

• HEK-Blue™ hTLR7 cells (or equivalent reporter cell line)

• Complete growth medium (as recommended by the supplier, e.g., DMEM, 10% FBS, selection antibiotics)

• HEK-Blue™ Detection medium (or equivalent SEAP substrate)

• Sterile 96-well flat-bottom plates

• Compound dilutions and controls (Positive control: R848; Vehicle control: DMSO)

• Spectrophotometer or plate reader (620-650 nm)

Procedure:

• Cell Seeding: Seed HEK-Blue™ hTLR7 cells at a density of ~5 x 10⁴ cells/well in 180 µL of growth medium in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂.

• Stimulation: Prepare 10X working concentrations of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine by serially diluting the stock in growth medium. A suggested final concentration range is 0.01 µM to 30 µM.

• Add 20 µL of the 10X compound dilutions to the appropriate wells. Include wells for a positive control (e.g., R848 at 1-10 µg/mL) and a vehicle control (medium with the same final DMSO concentration).

• Incubation: Incubate the plate for 18-24 hours at 37°C, 5% CO₂.[11]

• Detection:

  • Warm the HEK-Blue™ Detection medium to 37°C.

  • Add 180 µL of detection medium to each well of a new 96-well plate.

  • Transfer 20 µL of the stimulated cell supernatant to the corresponding wells of the new plate containing the detection medium.

  • Incubate at 37°C for 1-4 hours and monitor for color development (purple/blue).

• Data Acquisition: Measure the absorbance at 620-650 nm using a microplate reader.

Data Analysis:

• Subtract the average absorbance of the vehicle control from all other readings.

• Plot the normalized absorbance values against the log of the compound concentration.

• Use a non-linear regression (sigmoidal dose-response) curve fit to calculate the EC₅₀ (half-maximal effective concentration) value.

Protocol 3: Cytokine Induction Profile in Primary Human Immune Cells

Rationale: While reporter assays confirm receptor activation, measuring cytokine secretion from primary immune cells provides a more physiologically relevant assessment of the compound's functional effect. Human peripheral blood mononuclear cells (PBMCs) contain a mix of immune cells, including the key TLR7-expressing pDCs and B cells, and provide a comprehensive view of the induced inflammatory profile.[1][13]

Caption: Experimental workflow for cytokine profiling in PBMCs.

Materials:

• Fresh human whole blood or buffy coats from healthy donors

• Ficoll-Paque PLUS

• RPMI-1640 medium supplemented with 10% FBS, penicillin/streptomycin

• Sterile 96-well U-bottom plates

• Compound dilutions and controls

• Human IFN-α, TNF-α, and IL-6 ELISA kits (or a multiplex assay panel)

Procedure:

• PBMC Isolation: Isolate PBMCs from blood using Ficoll-Paque density gradient centrifugation according to the manufacturer's protocol.

• Cell Plating: Resuspend PBMCs in complete RPMI-1640 medium and seed at a density of 1-2 x 10⁵ cells/well in a 96-well U-bottom plate.[1]

• Stimulation: Add serial dilutions of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine to the wells. A typical final concentration range is 0.01 µM to 10 µM.[1] Include a positive control (R848, 1-10 µg/mL) and a vehicle control.

• Incubation: Incubate the plate for 24-48 hours at 37°C, 5% CO₂.[1] The optimal time point may vary depending on the cytokine of interest.[14]

• Supernatant Collection: Centrifuge the plate at 400 x g for 5 minutes to pellet the cells. Carefully collect the supernatant and store it at -80°C until analysis.[1]

• Cytokine Quantification: Quantify the concentration of IFN-α, TNF-α, and IL-6 in the supernatants using specific sandwich ELISA kits, strictly following the manufacturer's instructions.[1][11] A general ELISA workflow involves coating the plate with a capture antibody, adding samples and standards, adding a detection antibody, followed by a substrate, and reading the absorbance.

Data Presentation and Interpretation: The results should be presented in a clear, tabular format. The data will reveal the potency and efficacy of the compound in inducing key immunomodulatory cytokines. A strong IFN-α response is a hallmark of TLR7 activation in pDCs.[15]

Concentration (µM)	IFN-α (pg/mL) ± SD	TNF-α (pg/mL) ± SD	IL-6 (pg/mL) ± SD
Vehicle Control	< 10	< 20	< 50
0.01	Example Value	Example Value	Example Value
0.1	Example Value	Example Value	Example Value
1.0	Example Value	Example Value	Example Value
10.0	Example Value	Example Value	Example Value
Positive Control (R848)	Example Value	Example Value	Example Value

Application II: Framework for In Vivo Evaluation

Following robust in vitro characterization, the next logical step is to assess the compound's activity in vivo. A common approach is to evaluate its efficacy as an anti-tumor agent in combination with checkpoint inhibitors in a syngeneic mouse model.[7]

Conceptual Protocol: Anti-Tumor Efficacy in a Syngeneic Mouse Model

Rationale: Many tumors create an immunosuppressive microenvironment. TLR7 agonists can help revert this by activating dendritic cells, promoting antigen presentation, and generating a "hot" tumor microenvironment that is more susceptible to T-cell-mediated killing, which can be further enhanced by checkpoint blockade (e.g., anti-PD1).[7]

Model:

• Animal Model: BALB/c mice

• Tumor Model: CT26 colon carcinoma cell line

• Treatment Groups:

  • Vehicle Control

  • N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine alone

  • Anti-PD1 antibody alone

  • N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine + Anti-PD1 antibody

Procedure Outline:

• Tumor Inoculation: Subcutaneously implant CT26 cells into the flank of the mice.

• Treatment Initiation: Once tumors reach a palpable size (e.g., ~100 mm³), randomize mice into treatment groups.

• Dosing: Administer the compound and antibody according to a predetermined schedule (e.g., compound administered intravenously or orally, antibody administered intraperitoneally).[7][16]

• Monitoring: Measure tumor volume with calipers 2-3 times per week. Monitor animal body weight and overall health.

• Endpoint Analysis: At the end of the study, or when tumors reach a predetermined endpoint, collect tumors and spleens for immunological analysis (e.g., flow cytometry to assess T-cell infiltration and activation) and blood for systemic cytokine analysis.

Key Endpoints:

• Primary: Tumor growth inhibition and overall survival.

• Secondary: Systemic cytokine levels (IFN-α, TNF-α) post-dosing, analysis of tumor-infiltrating lymphocytes (CD8⁺ T cells, NK cells), and assessment of immunological memory in cured mice by re-challenging with tumor cells.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
No activity in reporter assay	1. Compound is inactive or not cell-permeable.2. Incorrect concentration range.3. Degraded compound stock.	1. Confirm positive control (R848) works.2. Test a broader concentration range (e.g., up to 100 µM).3. Prepare a fresh stock solution from powder.
High variability in PBMC assay	1. Donor-to-donor variability.2. Inconsistent cell viability or handling.3. Pipetting errors.	1. Use PBMCs from at least 3 different healthy donors.2. Ensure high cell viability (>95%) after isolation.3. Use calibrated pipettes and be consistent with technique.
Cell toxicity observed	1. Compound is cytotoxic at high concentrations.2. High DMSO concentration.	1. Perform a cell viability assay (e.g., MTS or CellTiter-Glo) in parallel.2. Ensure final DMSO concentration is ≤ 0.5% and is consistent in the vehicle control.

Conclusion

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine represents a promising small molecule for the targeted activation of the TLR7 pathway. The protocols detailed in this guide provide a systematic and rigorous approach to validate its mechanism of action and quantify its immunological effects. By employing a combination of specific reporter assays and physiologically relevant primary cell models, researchers can build a comprehensive profile of the compound's potency, efficacy, and therapeutic potential. This foundational work is essential for advancing novel TLR7 agonists toward clinical applications in infectious disease, oncology, and vaccinology.

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Application Notes &amp; Protocols: Characterizing N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine as a Novel Immunostimulatory Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction: A New Frontier in Immune Activation

The field of immunology is continually advancing through the discovery of novel molecules that can modulate the immune system for therapeutic benefit. Small molecule agonists of Toll-like receptors (TLRs), particularly TLR7 and TLR8, have emerged as powerful tools for stimulating innate and adaptive immunity against viral pathogens and cancers.[1][2] Compounds like Imiquimod and Resiquimod (R848) have demonstrated the clinical potential of this approach.[3][4][5] This document provides a comprehensive guide to the characterization of a novel synthetic compound, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine , a guanosine analog hypothesized to possess immunostimulatory properties.

Guanosine and its derivatives have been identified as endogenous ligands for TLR7, capable of activating immune cells and inducing cytokine production.[6][7][8][9] The structural modifications in N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine suggest it may interact with the same pathways. These application notes offer a structured, experience-driven framework for researchers to elucidate the compound's mechanism of action and quantify its immunostimulatory potential. The protocols herein are designed as self-validating systems, incorporating essential controls and detailed rationales to ensure robust and reproducible results.

Hypothesized Mechanism of Action: TLR7-Mediated Immune Activation

Based on its structural similarity to known immunostimulatory guanosine analogs, we hypothesize that N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine acts as an agonist for Toll-like Receptor 7 (TLR7). TLR7 is an endosomal receptor primarily expressed in plasmacytoid dendritic cells (pDCs) and B cells.[10] Upon binding its ligand, TLR7 undergoes a conformational change, leading to the recruitment of the adaptor protein MyD88.[10][11]

This initiates a downstream signaling cascade involving IRAK kinases and TRAF6, ultimately leading to the activation of key transcription factors:

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells): Drives the expression of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-12.[5]

• IRFs (Interferon Regulatory Factors), especially IRF7: Master regulators for the production of Type I Interferons (IFN-α and IFN-β), which are critical for antiviral responses.[11]

The activation of immune cells via TLR7 bridges the innate and adaptive immune systems, leading to dendritic cell maturation, enhanced antigen presentation, and the promotion of a Th1-polarized adaptive immune response.[12][13][14]

Caption: Hypothesized TLR7 signaling pathway activated by the guanosine analog.

Experimental Protocols & Workflows

Protocol 1: In Vitro TLR7/TLR8 Activity Screening using Reporter Cells

Objective: To determine if N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine selectively activates human TLR7 and/or TLR8 and to quantify its potency (EC50).

Scientific Rationale: HEK-293 cells are null for most TLRs, making them an ideal background for expressing a single TLR and a corresponding reporter gene (e.g., Secreted Embryonic Alkaline Phosphatase, SEAP).[15] This provides a clean, specific system to screen for receptor agonism. Comparing activity on TLR7- and TLR8-expressing cells establishes selectivity, which is critical as TLR8 agonism is often associated with a different, more inflammatory cytokine profile.[2][15]

Materials:

• HEK-Blue™ hTLR7 and hTLR8 cells (InvivoGen)

• HEK-Blue™ Detection Medium (InvivoGen)

• N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine (test compound)

• Resiquimod (R848) or Imiquimod (positive controls for TLR7/8 and TLR7, respectively)[4][10]

• DMSO (vehicle control)

• Sterile, 96-well flat-bottom plates

Workflow Diagram:

Caption: Workflow for TLR7/8 reporter cell assay.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of the test compound and controls in DMSO. Perform serial dilutions in cell culture medium to achieve final concentrations ranging from 0.01 nM to 100 µM. Ensure the final DMSO concentration in all wells is ≤ 0.5%.

• Cell Seeding: Culture HEK-Blue™ hTLR7 and hTLR8 cells according to the manufacturer's protocol. Resuspend cells in fresh growth medium and seed 180 µL per well into a 96-well plate at a density of ~50,000 cells/well.

• Stimulation: Add 20 µL of the prepared compound dilutions (or vehicle/positive controls) to the appropriate wells.

• Incubation: Incubate the plates for 18-24 hours at 37°C in a 5% CO₂ incubator.

• Detection: Add 20 µL of HEK-Blue™ Detection medium to each well. This medium changes color in the presence of SEAP.

• Readout: Incubate for an additional 1-3 hours and measure the optical density (OD) at 620-650 nm using a spectrophotometer.

• Data Analysis: Subtract the OD of the vehicle control wells (background). Plot the OD values against the log of the compound concentration and use a non-linear regression (sigmoidal dose-response) to calculate the EC50 value.

Protocol 2: Cytokine Profiling in Human Peripheral Blood Mononuclear Cells (PBMCs)

Objective: To measure the profile and quantity of cytokines produced by primary human immune cells in response to the test compound.

Scientific Rationale: While reporter assays confirm receptor binding, a PBMC assay demonstrates a functional immune response in a mixed population of primary cells (including pDCs, B cells, monocytes, and T cells).[16] Cytokine profiling provides a "fingerprint" of the immune response. Induction of IFN-α is a hallmark of TLR7 activation in pDCs, while TNF-α, IL-6, and IL-12 indicate broader myeloid and B-cell activation.[6][12] Multiplex immunoassays are highly efficient for this purpose, allowing for the simultaneous measurement of dozens of cytokines from a small sample volume.[17][18]

Materials:

• Ficoll-Paque™ PLUS

• Fresh human whole blood or buffy coats from healthy donors

• RPMI-1640 medium supplemented with 10% FBS, L-glutamine, and penicillin/streptomycin

• Test compound, R848 (positive control), LPS (TLR4 agonist, control), DMSO (vehicle)

• 96-well round-bottom cell culture plates

• Multiplex cytokine assay kit (e.g., Luminex®, Meso Scale Discovery®)[19][20]

Workflow Diagram:

Caption: Workflow for cytokine profiling in human PBMCs.

Step-by-Step Methodology:

• PBMC Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque™ density gradient centrifugation according to the manufacturer's instructions.

• Cell Plating: Wash the isolated PBMCs and resuspend them in complete RPMI-1640 medium. Perform a cell count and adjust the concentration to 1 x 10⁶ cells/mL. Plate 180 µL of the cell suspension into each well of a 96-well round-bottom plate.

• Stimulation: Prepare serial dilutions of the test compound and controls as described in Protocol 1. Add 20 µL of each dilution to the wells.

• Incubation: Incubate the plate for 24 to 48 hours at 37°C in a 5% CO₂ incubator. The time point can be optimized depending on the cytokines of interest.

• Supernatant Collection: Centrifuge the plate at 500 x g for 5 minutes. Carefully collect the cell-free supernatant and store it at -80°C until analysis.

• Cytokine Analysis: Quantify the concentration of key cytokines (e.g., IFN-α, TNF-α, IL-6, IL-12p70, IP-10) in the supernatants using a multiplex immunoassay, following the manufacturer's protocol.[17][21]

• Data Analysis: Generate a standard curve for each cytokine. Calculate the concentration of each analyte in the samples based on the standard curves. Plot the concentration of each cytokine against the log of the compound concentration.

Data Presentation and Interpretation

Quantitative data should be summarized for clarity and comparison. The following tables provide a template for organizing your results.

Table 1: TLR Reporter Cell Assay Results

Compound	Target	EC50 (nM)	Max Response (% of R848)
Test Compound	hTLR7	Calculate	Calculate
Test Compound	hTLR8	Calculate	Calculate
R848 (Control)	hTLR7	e.g., ~100 nM	100%
R848 (Control)	hTLR8	e.g., ~500 nM	100%
Imiquimod (Control)	hTLR7	e.g., ~1 µM	Calculate

| Imiquimod (Control) | hTLR8 | >100 µM | <5% |

A potent and selective TLR7 agonist would show a low nanomolar EC50 for hTLR7 and an EC50 >100-fold higher for hTLR8.[2]

Table 2: Peak Cytokine Induction in Human PBMCs (at optimal dose)

Cytokine	Test Compound (pg/mL)	R848 (Control) (pg/mL)	Vehicle (pg/mL)
IFN-α	Quantify	Quantify	< Detection Limit
TNF-α	Quantify	Quantify	< Detection Limit
IL-6	Quantify	Quantify	< Detection Limit
IL-12p70	Quantify	Quantify	< Detection Limit

| IP-10 (CXCL10) | Quantify | Quantify | < Detection Limit |

A strong Th1-polarizing response, characteristic of effective TLR7 agonists, would be indicated by high levels of IFN-α and IL-12p70.[11]

References

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Application Notes and Protocols for Investigating the Antiviral Potential of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Guanosine Analog in Antiviral Research

The landscape of antiviral drug discovery is continually evolving, driven by the emergence of new viral threats and the development of drug resistance. Nucleoside analogs, particularly derivatives of guanosine, represent a cornerstone of antiviral therapy.[1][2] Their success lies in their ability to mimic natural nucleosides and interfere with critical viral replication processes. This document provides a comprehensive guide for the investigation of a novel compound, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine .

This compound is a guanosine derivative characterized by a significant modification on the guanine base. The addition of an N-acetyl-phenoxy moiety introduces unique chemical properties, including increased lipophilicity, which may enhance its cellular uptake. The precise antiviral mechanism of this compound is yet to be elucidated. It could potentially act as a prodrug, a direct-acting antiviral, or an immunomodulator. These application notes and protocols are designed to provide a systematic approach to characterizing its antiviral activity and uncovering its mechanism of action.

Hypothesized Mechanisms of Action

Based on the extensive research into guanosine analogs, several potential mechanisms of action for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine can be postulated. The experimental protocols outlined below are designed to test these hypotheses.

• Prodrug of a Polymerase Inhibitor : The N-acetyl-phenoxy group may be cleaved intracellularly by host or viral enzymes, releasing a modified guanosine that, upon phosphorylation, can be incorporated into the growing viral DNA or RNA chain, leading to chain termination.[1]

• Inhibitor of Inosine Monophosphate Dehydrogenase (IMPDH) : The compound or its metabolites could inhibit IMPDH, an enzyme crucial for the de novo synthesis of guanine nucleotides.[1][2] This would lead to a depletion of the intracellular guanosine triphosphate (GTP) pool, thereby indirectly inhibiting viral replication.

• Immunomodulator : Certain guanosine analogs are known to stimulate the innate immune system through pathways like Toll-like receptor 7 (TLR7), leading to the production of interferons and other antiviral cytokines.[3] The unique structure of this compound could trigger such a response.

• Non-Nucleoside Inhibitor : The entire molecule, with its bulky side chain, may bind to a non-catalytic site on a viral enzyme (e.g., polymerase, helicase, or protease), allosterically inhibiting its function.

Caption: Hypothesized antiviral mechanisms of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay

Objective: To determine the concentration range of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine that is non-toxic to host cells. This is a critical first step to ensure that any observed antiviral activity is not due to cell death.

Materials:

• Host cell line (e.g., Vero, A549, Huh-7)

• Complete cell culture medium

• N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine (dissolved in DMSO)

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTT, or PrestoBlue™)

• Plate reader

Procedure:

• Seed the 96-well plates with the host cells at an appropriate density and incubate overnight to allow for cell attachment.

• Prepare a serial dilution of the compound in complete cell culture medium. The final DMSO concentration should be kept constant and low (e.g., <0.5%).

• Remove the medium from the cells and add the compound dilutions. Include wells with medium and DMSO only as a negative control.

• Incubate the plates for a period that corresponds to the duration of the antiviral assay (e.g., 48-72 hours).

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Measure the signal (luminescence, absorbance, or fluorescence) using a plate reader.

• Calculate the 50% cytotoxic concentration (CC50) by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Parameter	Description
CC50	The concentration of the compound that reduces cell viability by 50%.
Therapeutic Index (TI)	The ratio of CC50 to EC50 (from the antiviral assay). A higher TI indicates a more favorable safety profile.

Protocol 2: Antiviral Efficacy - Plaque Reduction Assay

Objective: To quantify the antiviral activity of the compound by measuring the reduction in the number of viral plaques.

Materials:

• Confluent monolayer of host cells in 6-well or 12-well plates

• Virus stock with a known titer

• N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

• Serum-free medium

• Overlay medium (e.g., containing low-melting-point agarose or methylcellulose)

• Crystal violet staining solution

Procedure:

• Wash the confluent cell monolayers with serum-free medium.

• Infect the cells with the virus at a multiplicity of infection (MOI) that will produce a countable number of plaques (e.g., 100 plaque-forming units per well).

• Allow the virus to adsorb for 1 hour at 37°C.

• During the adsorption period, prepare serial dilutions of the compound in the overlay medium.

• After adsorption, remove the viral inoculum and wash the cells.

• Add the overlay medium containing the different concentrations of the compound to the respective wells.

• Incubate the plates until plaques are visible (typically 2-10 days, depending on the virus).

• Fix the cells with a formalin solution.

• Remove the overlay and stain the cells with crystal violet.

• Count the number of plaques in each well.

• Calculate the 50% effective concentration (EC50) by plotting the percentage of plaque reduction against the compound concentration.

Caption: Workflow for the plaque reduction assay.

Protocol 3: Mechanism of Action - Time-of-Addition Assay

Objective: To determine the stage of the viral replication cycle that is inhibited by the compound.

Materials:

• Synchronized infection system (high MOI)

• Host cells

• Virus stock

• N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine at a concentration of 5-10 times its EC50

• Reagents for quantifying viral yield (e.g., for qPCR or plaque assay)

Procedure:

• Seed host cells in multi-well plates.

• Pre-chill the plates and infect the cells with a high MOI of the virus to synchronize the infection.

• Add the compound at different time points relative to the infection:

  • Pre-treatment: Add compound before infection and remove it before adding the virus (tests for effects on cell surface receptors).

  • Co-treatment: Add compound during viral adsorption (tests for inhibition of entry).

  • Post-treatment: Add compound at various time points after infection (e.g., 0, 2, 4, 6, 8 hours post-infection) to target different stages of replication (e.g., uncoating, genome replication, assembly, egress).

• At a late time point (e.g., 24 hours post-infection), harvest the cell supernatant or cell lysate.

• Quantify the viral yield using a suitable method (e.g., plaque assay, TCID50, or qPCR for viral genomes).

• Plot the viral yield against the time of compound addition. A significant drop in viral yield after a certain time point indicates that the compound targets a step in the replication cycle that occurs before that time.

Time of Addition	Inferred Target Stage
Pre- and Co-treatment	Entry (attachment, fusion)
Early Post-treatment	Uncoating, early gene expression, genome replication
Late Post-treatment	Late gene expression, virion assembly, egress

Further Mechanistic Studies

Based on the results of the initial assays, more specific experiments can be designed:

• If early post-treatment is effective:

  • Polymerase Assays: Use purified viral RNA-dependent RNA polymerase (RdRp) or DNA polymerase in in vitro assays to test for direct inhibition by the compound or its potential metabolites.

  • IMPDH Inhibition Assay: Measure the activity of recombinant human IMPDH in the presence of the compound to determine if it depletes the GTP pool.

• If antiviral activity is observed in immune-competent cells (e.g., PBMCs):

  • Cytokine Profiling: Use ELISA or multiplex assays to measure the levels of interferons (IFN-α, IFN-β, IFN-γ) and other cytokines in the supernatant of compound-treated cells.

  • TLR7 Reporter Assay: Utilize a cell line expressing human TLR7 and a reporter gene (e.g., luciferase) to directly assess TLR7 activation.[3]

• Metabolite Identification: Employ liquid chromatography-mass spectrometry (LC-MS) to analyze the intracellular metabolites of the compound to determine if it is a prodrug and to identify its active form.

Conclusion

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is a novel compound with the potential for antiviral activity. The protocols and strategies outlined in this document provide a robust framework for its initial characterization. By systematically evaluating its cytotoxicity, antiviral efficacy, and mechanism of action, researchers can determine its potential as a lead compound for the development of new antiviral therapies. The multifaceted nature of guanosine analog mechanisms necessitates a comprehensive approach, and the insights gained from these studies will be invaluable for guiding future drug development efforts.

References

• Recent Advances in Molecular Mechanisms of Nucleoside Antivirals - PMC - NIH. (n.d.).
• Broad-Spectrum Antiviral Strategies and Nucleoside Analogues - MDPI. (2021, April 13).
• The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold - PubMed Central. (n.d.).
• Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: Activation of Toll-like receptor 7 - NIH. (n.d.).

Sources

• 1. Recent Advances in Molecular Mechanisms of Nucleoside Antivirals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Molecular basis for the immunostimulatory activity of guanine nucleoside analogs: Activation of Toll-like receptor 7 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

From the desk of a Senior Application Scientist

Welcome to the technical support center for the synthesis of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common issues. The selective N-acylation of guanosine presents unique challenges due to the multiple reactive sites on the molecule. This resource provides in-depth, experience-driven advice to help you achieve consistent and high-yield results.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Question 1: Why is my yield of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine consistently low?

Low yields in this synthesis are often traced back to several key factors: poor solubility of guanosine, inefficient activation of the carboxylic acid, side reactions at other nucleophilic sites, or product degradation.

Root Causes & Recommended Solutions:

Potential Cause	Explanation	Recommended Action
Poor Solubility of Guanosine	Guanosine is notoriously insoluble in many common organic solvents, leading to incomplete reactions.	Use a solvent system known to dissolve guanosine, such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF). For aqueous reactions, forming salts or using specific buffer systems can improve solubility.
Inefficient Acylating Agent	The direct reaction between guanosine and (4-(1-Methylethyl)phenoxy)acetic acid is inefficient. The carboxylic acid must be activated.	Convert the carboxylic acid to a more reactive species like an acid chloride or an active ester. Using coupling reagents common in peptide synthesis is also highly effective.
Side Reactions	Guanosine has multiple nucleophilic sites: the N2-amino group, the ribose hydroxyls (2', 3', 5'), and the O6-lactam oxygen. Acylation can occur at any of these sites.	Employ a protection strategy. Transient silylation of the hydroxyl and O6 groups is a highly effective method to direct acylation specifically to the N2-amino group.
Suboptimal Reaction Conditions	Temperature, reaction time, and stoichiometry are critical. Harsh conditions can lead to degradation.	Monitor the reaction closely using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Optimize the molar equivalents of your acylating agent and coupling reagents.

Question 2: I am observing multiple spots on my TLC plate. What are these byproducts and how can I minimize them?

The presence of multiple products indicates a lack of selectivity in the acylation reaction.

Common Byproducts and Prevention Strategies:

• O-Acylated Products: Acylation of the 2', 3', or 5'-hydroxyl groups on the ribose sugar is a common side reaction.

  • Solution: Implement a transient protection strategy. Using trimethylsilyl chloride (TMSCl) in pyridine temporarily protects the hydroxyl groups, directing the acylation to the desired N2 position. The silyl groups are then easily removed during aqueous workup.

• O6-Acylated Product: The oxygen of the lactam system in the guanine base can also be acylated. This can lead to degradation of the purine ring.

  • Solution: Transient silylation with TMSCl has been shown to also protect the O6 position, preventing this side reaction and improving yields.

• Di- and Tri-Acylated Products: If the acylating agent is highly reactive or used in large excess, multiple acyl groups can be added to the guanosine molecule.

  • Solution: Carefully control the stoichiometry of your reagents. Use just a slight excess (e.g., 1.1-1.5 equivalents) of the activated acylating agent. Monitor the reaction progress to stop it once the starting material is consumed.

Below is a workflow designed to minimize byproduct formation through a transient protection strategy.

Caption: Workflow for selective N2-acylation of guanosine.

Question 3: My purification by column chromatography is difficult and results in significant product loss. Are there better methods?

Purifying polar N-acyl guanosine derivatives can be challenging. Product streaking on silica gel columns and poor separation from byproducts are common issues.

Purification Troubleshooting:

Problem	Potential Cause	Suggested Solution
Product Streaking on Silica	The polar nature of the product leads to strong interaction with the silica stationary phase.	* Modify the Mobile Phase: Add a small amount of acetic acid or triethylamine to the eluent to suppress ionization and reduce tailing. * Alternative Stationary Phase: Consider using reversed-phase (C18) chromatography.
Co-elution with Starting Material	The polarity of the product may be very similar to unreacted, protected, or partially deprotected guanosine.	* Optimize Gradient: Use a shallow gradient during column chromatography to improve resolution. * Crystallization: N-acylated guanosine derivatives can sometimes be purified by crystallization from a suitable solvent system (e.g., ethanol/water), which can be more efficient for large-scale purification.
Product Degradation on Column	The product may be unstable on the acidic silica gel over long periods.	* Use Neutralized Silica: Pre-treat the silica gel with a base like triethylamine. * Flash Chromatography: Perform the purification as quickly as possible using flash chromatography to minimize contact time.

Frequently Asked Questions (FAQs)

Q1: What is the best method to activate the (4-(1-Methylethyl)phenoxy)acetic acid for this reaction?

Activating the carboxylic acid is crucial for efficient amide bond formation. Several methods are effective, each with its own advantages.

Comparison of Activation Methods:

Method	Reagents	Pros	Cons
Acid Chloride Formation	Thionyl chloride (SOCl₂) or Oxalyl chloride	Highly reactive, drives reaction to completion.	Harsh conditions, may not be compatible with sensitive functional groups.
Active Ester Formation	N-Hydroxysuccinimide (HOSu) or p-nitrophenol with a carbodiimide (e.g., DCC)	Milder than acid chlorides, good yields. HOSu esters can be isolated.	May require an additional step to form the ester. DCC can form an insoluble urea byproduct.
Peptide Coupling Reagents	HATU, HBTU, PyBOP, EDC with HOBt	High efficiency, low racemization, mild conditions. Widely used and reliable.	Can be expensive. Byproducts may need to be removed during purification.

For this specific synthesis, using a standard peptide coupling cocktail like EDC/HOBt or HATU in a solvent like DMF is highly recommended for achieving good yields under mild conditions.

Q2: What is "transient silylation" and why is it important for guanosine acylation?

Transient silylation is a protection strategy where reactive sites are temporarily blocked with silyl groups (e.g., trimethylsilyl, TMS). For guanosine, this is a powerful technique for achieving selective N2-acylation.

Mechanism and Benefits:

• Protection: Guanosine is treated with a silylating agent like trimethylsilyl chloride (TMSCl) in a base such as pyridine. This reaction protects the acidic protons on the 2', 3', and 5'-hydroxyl groups and, importantly, the O6-lactam and N2-amino groups.

• Increased Solubility: The resulting persilylated guanosine is much more soluble in organic solvents, facilitating a homogeneous reaction mixture.

• Selective Acylation: The silylated N2-amino group is more reactive towards the acylating agent than the silylated O6-lactam. This directs the acylation to the desired position.

• Deprotection: The silyl groups are labile and are easily removed by adding a protic solvent like methanol or during the aqueous workup, regenerating the hydroxyl groups and yielding the final N2-acylated product.

This one-pot protection-acylation-deprotection sequence is highly efficient and is a key strategy for improving the yield and purity of the final product.

Caption: Troubleshooting decision tree for low yield synthesis.

References

• Hogrefe, R. I., Vaghefi, M. M., Reynolds, M. A., Young, K. M., & Arnold, L. J. (2004). Transient Silylation of the Guanosine O6 and Amino Groups Facilitates N-Acylation. Organic Letters, 6(15), 2555–2557. [Link]

• Mishra, R., Mishra, S., Diwedi, V., & Misra, K. (2005). A strategy for selective N-acylation of purine and pyrimidine bases of deoxy and ribo nucleosides. Nucleic Acids Symposium Series, 49(1), 269–270. [Link]

• Hogrefe, R. I., Vaghefi, M. M., Reynolds, M. A., Young, K. M., & Arnold, L. J., Jr (2004). Transient silylation of the guanosine O6 and amino groups facilitates N-acylation. Organic letters, 6(15), 2555–2557. [Link]

• Mishra, R., et al. (2005). A strategy for selective N-acylation of purine and pyrimidine bases of deoxy and ribo nucleosides. Nucleic Acids Symposium Series. [Link]

• UCL Discovery. (n.d.). Selective Acylation of Nucleosides, Nucleotides and Glycerol-‐3-‐ phosphocholine in Water. UCL Discovery. [Link]

• Semantic Scholar. (n.d.). Nucleoside N-acylation with active derivatives of amino acids. Semantic Scholar. [Link]

• Gnerre, C., et al. (2001). An Unconventional Acid-Labile Nucleobase Protection Concept for Guanosine Phosphoramidites in RNA Solid-Phase Synthesis. Helvetica Chimica Acta. [Link]

• Chen, J., et al. (2018). Chemoselective Acylation of Nucleosides. Chemistry – A European Journal. [Link]

• Okutsu, M., & Yamazaki, A. (1976). Synthesis of guanosine and its derivatives from 5-amino-1-beta-D-ribofuranosyl-e-imidazolecarboxamide. IV. A new route to guanosine via cyanamide derivative. Nucleic Acids Research, 3(1), 251–259. [Link]

• A simple and convenient method for the selective N-acylations of cytosine nucleosides. (n.d.). [Source not further specified]. [Link]

• Scribd. (n.d.). Coupling Reagents. Scribd. [Link]

• AAPPTec. (n.d.). Coupling Reagents. AAPPTec. [Link]

• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research, 16(4), 131. [Link]

• Okutsu, M., & Yamazaki, A. (1976). Synthesis of guanosine and its derivatives from 5-amino-1-beta-D-ribofuranosyl-4-imidazolecarboxamide. III. Formation of a novel cycloimidazole nucleoside and its cleavage

Technical Support Center: Purification of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

This guide provides in-depth troubleshooting and practical advice for researchers encountering challenges in the purification of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. The unique structure of this molecule, combining a highly polar guanosine core with a lipophilic N-acyl substituent, presents specific hurdles that require a nuanced approach to separation science. This document is structured to address these challenges directly, moving from foundational questions to advanced troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: What are the primary structural features of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine that influence its purification?

A: The molecule's behavior is dictated by two opposing characteristics:

• The Guanosine Core: This portion is hydrophilic, rich in hydrogen bond donors and acceptors (hydroxyl groups on the ribose, the lactam, and amine functionalities on the purine ring). This makes the molecule highly polar and prone to strong interactions with polar stationary phases like silica gel.

• The N-acyl Group: The [2-[4-(1-Methylethyl)phenoxy]acetyl] moiety is nonpolar and bulky. This "greasy tail" imparts significant hydrophobic character, influencing solubility in organic solvents and interaction with reversed-phase media.

The challenge lies in finding a purification system that can effectively manage this amphiphilic nature without causing issues like poor solubility, peak tailing in chromatography, or irreversible adsorption.

Q2: What are the most likely impurities I will encounter during synthesis and purification?

A: Based on a standard synthesis involving the acylation of guanosine, common impurities include:

• Unreacted Guanosine: Due to its high polarity and potential for poor solubility in organic reaction media, incomplete conversion is common.

• Di-acetylated or Multi-acylated Species: Acetylation can potentially occur on the ribose hydroxyl groups if they are not protected.

• Hydrolyzed Acylating Agent: The [4-(1-Methylethyl)phenoxy]acetic acid resulting from the hydrolysis of the corresponding acyl chloride or anhydride.

• Degradation Products: Guanosine derivatives can be sensitive to strongly acidic or basic conditions. For instance, prolonged exposure to acidic silica gel can lead to decomposition.[1]

Q3: Which analytical techniques are recommended for assessing the purity of the final product?

A: A combination of methods is essential for unambiguous purity assessment:

• High-Performance Liquid Chromatography (HPLC): This is the cornerstone for purity analysis of nucleoside analogs.[2][3][4] A reversed-phase method (e.g., using a C18 column) with a buffered mobile phase is ideal for resolving the target compound from both more polar (guanosine) and less polar (side-chain related) impurities. UV detection at around 260 nm is typically effective.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are critical for structural confirmation and identifying residual solvents or impurities.

• Mass Spectrometry (MS): Provides accurate molecular weight confirmation. High-resolution mass spectrometry (HRMS) is particularly valuable for confirming the elemental composition.

Purification Strategy Workflow

The following diagram outlines a logical workflow for selecting an appropriate purification method based on initial analytical results of the crude product.

Caption: A decision-making workflow for purifying the target compound.

Troubleshooting Guide

Q: My compound is streaking badly or not moving from the baseline during silica gel chromatography, even in high concentrations of ethyl acetate.

A: This is a classic sign that your eluent system is not polar enough to overcome the strong interactions between the guanosine moiety and the acidic silica gel.[1] The multiple hydrogen bonding sites on your molecule are causing it to adsorb too strongly.

Solutions:

• Increase Mobile Phase Polarity: Gradually introduce a more polar solvent like methanol into your eluent. Start with a gradient of 1-10% methanol in dichloromethane or ethyl acetate.

• Use a Solvent Modifier: Add a small amount (0.5-1%) of a competitive agent to disrupt the strong binding to silica.

  • Acetic Acid: Can help protonate the compound and improve mobility, but be cautious of potential side reactions.

  • Triethylamine (TEA) or Ammonia: Adding a basic modifier like 1-2% TEA to the eluent can mask the acidic silanol groups on the silica surface, significantly reducing tailing and improving peak shape for basic compounds.[6]

• Switch to Reversed-Phase: If streaking persists, your compound may be better suited for reversed-phase chromatography where the polar guanosine core will elute earlier.

Q: I am losing a significant amount of my product on the silica column. My total recovery is less than 50%.

A: This suggests either irreversible adsorption or decomposition on the stationary phase. Standard silica gel is acidic and can catalyze the degradation of sensitive compounds.[1]

Solutions:

• Test for Stability: Before running a large-scale column, spot your compound on a TLC plate, let it sit for an hour, and then elute it. If you see new spots or significant streaking that wasn't there initially, your compound is likely unstable on silica.

• Deactivate the Silica Gel: Neutralize the acidic sites by preparing a slurry of silica in your starting eluent that contains 1-3% triethylamine. Alternatively, you can flush the packed column with this basic solvent mixture before loading your sample.[6]

• Use an Alternative Stationary Phase: Consider using less acidic media like neutral alumina or a bonded phase such as diol.[6]

• Dry Loading with an Inert Support: If you suspect solubility issues upon loading are causing precipitation at the top of the column, use a dry loading technique. Adsorb your crude product onto a small amount of Celite or deactivated silica rather than standard silica before loading it onto the column.[7]

Q: My HPLC analysis shows a broad, tailing peak for my product. How can I improve the peak shape?

A: Peak tailing in reversed-phase HPLC is often caused by secondary interactions between the analyte and the stationary phase, particularly with residual, un-capped silanol groups. For a molecule with a basic guanine core, pH is a critical factor.[6]

Solutions:

• Optimize Mobile Phase pH: The pH of your mobile phase dictates the protonation state of your molecule.

  • Low pH (e.g., 2.5-4): Using a buffer like formic acid or ammonium formate will protonate the guanine ring. This can improve peak shape by suppressing unwanted interactions with silanol groups.

  • High pH: At higher pH, the analyte will be neutral, but silanol groups will be deprotonated. This requires a highly end-capped column designed for high-pH stability.

• Use a Buffered Mobile Phase: Employing a buffer (e.g., 10-20 mM ammonium acetate or ammonium formate) is crucial for maintaining a consistent pH and obtaining reproducible retention times and sharp peaks.[5][6]

• Consider a Different Column: If tailing persists, try a column with a different stationary phase. An embedded polar group (EPG) or a phenyl-hexyl column can offer alternative selectivity and reduce secondary interactions with polar analytes.[6]

Caption: A troubleshooting flowchart for poor HPLC peak shape.

Q: I am struggling to remove the unreacted guanosine starting material. What is the best approach?

A: This separation is challenging due to the large polarity difference. The product is significantly less polar than guanosine.

• Reversed-Phase Chromatography: This is the ideal method. Guanosine, being highly polar, will have very little retention on a C18 column and will elute very early, likely near the solvent front. Your N-acylated product, with its hydrophobic tail, will be retained much longer. A gradient from high aqueous content (e.g., 95% water with buffer) to high organic content (e.g., 95% acetonitrile or methanol) will provide excellent separation.

• Liquid-Liquid Extraction: A carefully designed extraction may work. Dissolve the crude mixture in a solvent like ethyl acetate, in which the product has some solubility but guanosine has very little. Wash the organic layer with a slightly basic aqueous solution (e.g., dilute sodium bicarbonate) to remove any acidic impurities, followed by a water wash. The unreacted guanosine should remain largely in the aqueous phase or as an insoluble solid at the interface.

Experimental Protocols

Protocol 1: Reversed-Phase Preparative HPLC

This protocol is designed for high-resolution purification of the final compound.

• Column: C18 reversed-phase column (e.g., 10 µm particle size, dimensions appropriate for sample load).

• Mobile Phase Preparation:

  • Solvent A: 10 mM Ammonium Formate in deionized water, pH adjusted to ~4.5 with formic acid.[6]

  • Solvent B: Acetonitrile.

• Sample Preparation: Dissolve the crude sample in a minimum volume of DMSO or DMF, then dilute with Mobile Phase A until the sample is fully dissolved (or to a concentration of ~10-20 mg/mL). Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatography Conditions:

  • Flow Rate: Dependent on column diameter (e.g., 5-20 mL/min for a 20 mm ID column).

  • Detection: UV at 260 nm.[5]

  • Gradient Elution: The following is a typical starting gradient that should be optimized.

Time (min)	% Solvent A	% Solvent B
0.0	95	5
5.0	95	5
35.0	40	60
40.0	5	95
45.0	5	95
46.0	95	5
55.0	95	5

• Fraction Collection & Analysis: Collect fractions based on the UV chromatogram. Analyze key fractions by analytical HPLC or TLC to confirm purity before pooling and solvent evaporation.

Protocol 2: Flash Chromatography on Deactivated Silica

This method is suitable for larger scale purification where impurities are significantly different in polarity.

• Silica Deactivation: Prepare a slurry of silica gel in the initial elution solvent (e.g., 100% Dichloromethane) containing 2% triethylamine. Pack the column with this slurry.[6]

• Sample Loading: Dissolve the crude product in a minimal amount of the reaction solvent or dichloromethane. Add ~5-10 times the mass of silica gel to this solution. Evaporate the solvent under reduced pressure until a dry, free-flowing powder is obtained. Carefully layer this powder onto the top of the packed column.[7]

• Elution:

  • Solvent System: Dichloromethane (DCM) and Methanol (MeOH).

  • Gradient: Begin elution with 100% DCM. Gradually increase the percentage of MeOH in 0.5-1% increments (e.g., 1% MeOH in DCM, then 2%, 3%, etc.). This slow, gradual increase is key to separating compounds with similar polarities.

• Fraction Analysis: Monitor the column fractions by TLC. Combine fractions containing the pure product and remove the solvent in vacuo. Note that triethylamine may need to be removed by co-evaporation with a suitable solvent.

References

• Benchchem. (n.d.). Troubleshooting guide for the purification of polar quinoline compounds. Benchchem.
• Lönnberg, T., et al. (2020). Crystal Modifications of a Cyclic Guanosine Phosphorothioate Analogue, a Drug Candidate for Retinal Neurodegenerations. PMC - NIH.
• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography.
• Micura, R., et al. (2006). Synthesis, oxidation behavior, crystallization and structure of 2'-methylseleno guanosine containing RNAs. PubMed.
• Li, S., et al. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. PMC - NIH.
• Sheng, J., & Huang, Z. (2012). Synthesis of 6-Se-Guanosine RNAs for Structural Study. PMC - NIH.
• Reddit r/chemistry community. (2018). What are your tips and tricks for purifying ionic/very polar compounds? Exotic eluent suggestions for column chromatography?. Reddit.
• Chan, C. M., & Huang, Y. (2023). HPLC Analysis of tRNA‐Derived Nucleosides. PMC - NIH.
• Micura, R., et al. (2005). Synthesis, Oxidation Behavior, Crystallization and Structure of 2'-Methylseleno Guanosine Containing RNAs. OSTI.GOV.
• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives.
• Oxford Academic. (2024). general strategy for engineering GU base pairs to facilitate RNA crystallization. Nucleic Acids Research.
• The Pharma Innovation. (2023). Identification of modified nucleoside and nucleosides over high performance liquid chromatography.
• Quora. (2018). What is the best way to deal with a polar compound's purity with HPLC? What mobile phase and column can be the best choice?.
• Benchchem. (n.d.). Application Notes and Protocols for HPLC Analysis of Adenosine Nucleoside Analogs. Benchchem.
• Sigma-Aldrich. (n.d.). UHPLC Analysis of Nucleosides on Supel™ Carbon LC Column: Performance Comparisons with Competitor.

Sources

• 1. Purification [chem.rochester.edu]
• 2. Nucleoside Analogs: A Review of Its Source and Separation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Analysis of tRNA‐Derived Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. thepharmajournal.com [thepharmajournal.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Troubleshooting "N-[2-[4- (1-Methylethyl)phenoxy]acetyl]guanosine" Bioassays

Welcome to the technical support center for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. As a novel guanosine analog, your pioneering research is vital, and this guide is designed to help you navigate the unique challenges that can arise during its characterization. Guanosine analogs are a promising class of molecules with a wide range of potential applications, from antiviral to immunomodulatory therapies.[1] However, their structural similarity to endogenous nucleosides can lead to complex biological activities and experimental hurdles.[2]

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established principles in nucleoside analog research. Our goal is to empower you with the scientific rationale behind each experimental step, ensuring the integrity and reproducibility of your results.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

I. Inconsistent or Non-Reproducible Results

Question: My results with N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine are highly variable between replicate wells and experiments. What could be the cause?

Answer: High variability is a common issue in cell-based assays and can stem from several factors.[3] Let's break down the potential causes and solutions:

• Compound Solubility and Stability: Guanosine analogs can have poor aqueous solubility.[4] If the compound precipitates in your culture media, it will not be bioavailable to the cells, leading to inconsistent effects.

  • Solution:

    • Visual Inspection: Before adding the compound to your cells, visually inspect the diluted solution for any precipitate.

    • Solvent Optimization: You are likely using a stock solution in an organic solvent like DMSO. Ensure the final concentration of the solvent in your assay is low (typically <0.5%) and consistent across all wells.

    • Fresh Preparations: Always prepare fresh dilutions of the compound from your stock solution for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.

• Cell Health and Plating Density: The health and density of your cells are critical for consistent assay performance.[1][5]

  • Solution:

    • Logarithmic Growth Phase: Only use cells that are in the logarithmic phase of growth. Over-confluent or starved cells will respond differently to treatment.[5]

    • Optimized Seeding Density: Perform a cell titration experiment to find the optimal seeding density for your assay duration.[1] This ensures that by the end of the experiment, the cells in control wells are still in a healthy, sub-confluent state.

    • Even Cell Distribution: When plating, ensure an even distribution of cells in each well to avoid edge effects.[5] After plating, let the plate sit at room temperature for 15-20 minutes before transferring it to the incubator.

• Assay Protocol and Reagent Handling: Minor variations in your protocol can be amplified in the final results.

  • Solution:

    • Consistent Incubation Times: Ensure all plates are incubated for the same duration.

    • Reagent Equilibration: Allow all reagents to equilibrate to the recommended temperature before use.[3]

    • Pipetting Technique: Use calibrated pipettes and consistent technique to minimize volume errors.

II. Low or No Biological Activity

Question: I am not observing any significant biological effect of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine in my assay, even at high concentrations. Why might this be?

Answer: A lack of activity can be disheartening, but it provides valuable information. The issue could be with the compound's mechanism of action, its bioavailability, or the assay system itself.

• Metabolic Activation: Many nucleoside analogs require intracellular phosphorylation to become active.[6]

  • Solution:

    • Cell Line Selection: The cell line you are using may lack the specific kinases required to phosphorylate the compound. Consider screening a panel of cell lines with different metabolic profiles.

    • Metabolic Analysis: If possible, use techniques like mass spectrometry to determine if the phosphorylated species of the compound is being formed within the cells.

• Compound Stability: The compound may be degrading in the culture media over the course of your experiment.

  • Solution:

    • Time-Course Experiment: Perform a time-course experiment to see if the compound has an effect at earlier time points.

    • Stability Assessment: The stability of the compound in your specific media and conditions can be assessed using analytical methods like HPLC.

• Incorrect Assay Endpoint: The chosen assay may not be suitable for detecting the compound's activity.

  • Solution:

    • Mechanism of Action: Guanosine analogs can have diverse effects, including modulating cGMP signaling, acting as an antiviral, or having immunomodulatory properties.[1][7] Consider using a broader range of assays to explore different potential mechanisms.

    • Multiplexed Readouts: Whenever possible, use assays that provide multiple readouts to get a more comprehensive picture of the compound's effects.[8]

III. Evidence of Cytotoxicity Masking Compound Effects

Question: At higher concentrations, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine appears to be cytotoxic, which might be confounding the results of my functional assay. How can I address this?

Answer: This is a critical observation. It's essential to distinguish between a specific biological effect and general cytotoxicity.

• Determining the Cytotoxic Threshold:

  • Solution:

    • Dose-Response Cytotoxicity Assay: Perform a dose-response experiment using a cell viability assay (e.g., MTT, CellTiter-Glo®) to determine the concentration at which the compound becomes cytotoxic (the CC50).[3]

    • Select Non-Toxic Concentrations: For your functional assays, use a range of concentrations well below the determined cytotoxic threshold.

• Alternative Cytotoxicity Assays: Some compounds can interfere with standard viability assays.[2]

  • Solution:

    • Assay Interference Control: Run a control with your compound in cell-free media to check for direct interference with the assay reagents.

    • Orthogonal Assays: If you suspect interference, use a different viability assay that relies on an alternative mechanism, such as measuring membrane integrity (e.g., LDH release assay).[2]

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store stock solutions of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine?

A1: Given its chemical structure, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is likely to have limited aqueous solubility. It is recommended to prepare a high-concentration stock solution in an organic solvent such as DMSO. Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect from light if the compound is light-sensitive.

Q2: What are the appropriate positive and negative controls for my experiments?

A2:

• Negative Controls:

  • Vehicle Control: Treat cells with the same concentration of the solvent (e.g., DMSO) used to dissolve the compound. This is crucial to ensure the observed effects are not due to the solvent.

  • Untreated Control: Cells that receive no treatment.

• Positive Controls:

  • Structurally Similar Analog: If available, use a well-characterized guanosine analog with a known mechanism of action in your assay system.

  • Pathway-Specific Modulator: Use a known activator or inhibitor of the signaling pathway you are investigating.

Q3: What is the likely mechanism of action for a novel guanosine analog like this?

A3: The mechanism of action for a novel compound needs to be determined experimentally. However, based on its structural similarity to guanosine, potential mechanisms include:

• Inhibition of DNA/RNA Synthesis: Like many antiviral nucleoside analogs, it could be phosphorylated and incorporated into growing nucleic acid chains, leading to chain termination.[6]

• Modulation of Cellular Signaling: It could influence pathways regulated by guanine nucleotides, such as cGMP signaling, which affects processes like vasodilation and neurotransmission.[7]

• Immunomodulation: Some guanosine analogs have been shown to possess immunostimulatory activity, potentially through interactions with pattern recognition receptors.[1]

Q4: How can I be sure my observations are not due to off-target effects?

A4: This is a fundamental question in drug discovery. A multi-pronged approach is necessary:

• Structure-Activity Relationship (SAR) Studies: Test structurally related but inactive analogs of your compound.

• Target Knockdown/Knockout: If you identify a putative target, use techniques like siRNA or CRISPR to see if reducing the target's expression phenocopies or blocks the effect of your compound.

• Orthogonal Assays: Confirm your findings using different assays that measure the same biological outcome through different methods.

Data Presentation & Experimental Protocols

Table 1: Recommended Concentration Ranges for Stock and Working Solutions

Parameter	Recommended Range	Rationale
Stock Solution Concentration (in DMSO)	10-50 mM	A high concentration allows for small volumes to be used in assays, minimizing solvent effects.
Final DMSO Concentration in Assay	≤ 0.5%	High concentrations of DMSO can be toxic to cells and may affect experimental outcomes.
Working Concentration Range for Screening	0.1 µM - 100 µM	A broad range is recommended for initial screening to identify the active concentration range.

Protocol 1: Cell Viability Assay (MTT)

This protocol is for determining the cytotoxicity of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

Materials:

• Cells of interest

• Complete culture medium

• N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

• DMSO (vehicle)

• 96-well clear-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or isopropanol with HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a pre-optimized density and allow them to adhere overnight.

• Prepare serial dilutions of the compound in complete culture medium. Also, prepare a vehicle control.

• Remove the old medium from the cells and add the medium containing the compound or vehicle.

• Incubate for the desired duration (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form formazan crystals.

• Remove the MTT solution and add the solubilization solution to dissolve the formazan crystals.

• Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Generic Kinase Assay Protocol (Example)

This protocol provides a general framework for assessing if the compound is a substrate for cellular kinases.

Materials:

• Cell lysate or purified kinase

• N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

• ATP (with a detectable label, e.g., [γ-³²P]ATP or a fluorescent analog)

• Kinase reaction buffer

• Positive control substrate (a known substrate for the kinase)

• Negative control (no substrate)

• Detection method (e.g., scintillation counter, fluorescence plate reader)

Procedure:

• Set up the kinase reaction in a microplate or microcentrifuge tubes. Include wells for the test compound, positive control, and negative control.

• Add the cell lysate or purified kinase to the reaction buffer.

• Add the test compound, positive control substrate, or no substrate to the respective wells.

• Initiate the reaction by adding the labeled ATP.

• Incubate at the optimal temperature for the kinase (e.g., 30°C or 37°C) for a specific time.

• Stop the reaction (e.g., by adding EDTA or heating).

• Separate the phosphorylated product from the unreacted ATP (e.g., using filtration or chromatography).

• Quantify the amount of incorporated label using the appropriate detection method.

• Compare the signal from the test compound to the controls to determine if it is a substrate for the kinase.

Visualizations

Caption: General Troubleshooting Workflow for Bioassays.

Caption: Hypothetical Signaling Pathway for a Guanosine Analog.

Sources

• 1. biocompare.com [biocompare.com]
• 2. Apoptotic and anti-proliferative effect of guanosine and guanosine derivatives in HuT-78 T lymphoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Inhibition of xpt Guanine Riboswitch by a synthetic nucleoside analog - PMC [pmc.ncbi.nlm.nih.gov]
• 5. marinbio.com [marinbio.com]
• 6. Deploying Fluorescent Nucleoside Analogues for High-Throughput Inhibitor Screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. selectscience.net [selectscience.net]

"N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" side reaction identification

Welcome to the technical support center for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot potential side reactions and analytical challenges encountered during the synthesis, purification, and handling of this compound. Our approach is rooted in explaining the "why" behind experimental observations and providing robust, validated protocols to ensure the integrity of your research.

Frequently Asked Questions (FAQs)

Q1: I'm seeing a persistent impurity with a similar mass to my target compound in my LC-MS analysis. What could it be?

This is a common observation and often points to an isomeric byproduct. During the acylation of guanosine, while the N2 position is the primary site of reaction, side reactions can occur at other nucleophilic positions, particularly the O6 position of the guanine base.

• Causality: The O6 position of guanine possesses lone pair electrons and can be susceptible to acylation, especially if the reaction conditions are not strictly controlled. This leads to the formation of an O6-acylated isomer, which will have the same mass as your N2-acylated target compound. Silylation of the O6 and amino groups prior to acylation can prevent O6 acylation and accelerate the desired amino acylation[1].

• Troubleshooting:

  • Chromatographic Resolution: Optimize your HPLC gradient to achieve baseline separation of the two isomers. Isomers often exhibit slightly different retention times due to differences in polarity.

  • NMR Spectroscopy: ¹H NMR spectroscopy is a powerful tool to distinguish between N2 and O6 acylation. The chemical shifts of the guanine and ribose protons will be distinct for each isomer. For instance, acylation at the O6 position can cause a downfield shift of the H8 proton of the guanine base.

  • Reaction Condition Optimization: Re-evaluate your acylation reaction conditions. Lowering the reaction temperature, using a less reactive acylating agent, or employing a base with a bulkier counter-ion can help to improve the selectivity for N2 acylation. Transient silylation of guanosine can facilitate N-acylation at the desired position[1][2].

Q2: My final product appears to be degrading over time, even when stored in what I believe are appropriate conditions. What is the likely degradation pathway?

The primary degradation pathway for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is the hydrolysis of the N-acyl bond, leading to the formation of guanosine and 4-(1-methylethyl)phenoxyacetic acid.

• Causality: The amide bond at the N2 position is susceptible to hydrolysis, particularly in the presence of moisture and at non-neutral pH. The phenoxyacetyl group is known to be a labile protecting group, which is advantageous for its removal during oligonucleotide synthesis but can be a drawback for long-term stability of the isolated compound[3].

• Troubleshooting:

  • Storage Conditions: Store the compound as a dry, solid powder under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (-20°C or below). Avoid repeated freeze-thaw cycles of solutions.

  • Solvent Choice: If you need to prepare a stock solution, use anhydrous, aprotic solvents like DMSO or DMF. Minimize the exposure of the solution to atmospheric moisture.

  • pH Control: If working in aqueous solutions is necessary, maintain a neutral pH to minimize the rate of hydrolysis.

Troubleshooting Guide: Common Side Reactions and Their Identification

This section provides a more in-depth look at potential side reactions, their mechanisms, and detailed protocols for their identification.

Side Reaction 1: Incomplete Acylation

• Description: The presence of unreacted guanosine in your final product.

• Mechanism: Insufficient acylating agent, suboptimal reaction time or temperature, or the presence of quenching impurities can lead to incomplete conversion of the starting material.

• Identification:

  • TLC Analysis: A spot corresponding to the Rf of guanosine will be visible.

  • HPLC-MS Analysis: A peak with the retention time and mass-to-charge ratio (m/z) of guanosine will be detected.

Caption: Workflow for identifying incomplete acylation.

Side Reaction 2: Diacylation

• Description: The addition of two phenoxyacetyl groups to the guanosine molecule.

• Mechanism: Under forcing reaction conditions or with a large excess of the acylating agent, a second acylation can occur, typically at one of the hydroxyl groups of the ribose sugar (2', 3', or 5'-OH) or at the N1 position of the guanine ring.

• Identification:

  • HPLC-MS Analysis: A peak with an m/z corresponding to the addition of a second phenoxyacetyl group will be observed.

  • NMR Spectroscopy: Additional signals in the aromatic region of the ¹H NMR spectrum and integration values indicating the presence of two phenoxyacetyl moieties will be evident.

Side Reaction 3: Impurities from Starting Materials

• Description: Contamination of the final product with unreacted starting materials or byproducts from their synthesis.

• Mechanism: Impurities in the 4-(1-Methylethyl)phenoxyacetic acid or the acylating agent (e.g., phenoxyacetyl chloride) can be carried through the synthesis and purification steps. For example, the synthesis of phenoxyacetic acid derivatives can sometimes result in chlorinated byproducts if not carefully controlled[4].

• Identification:

  • GC-MS or LC-MS of Starting Materials: Analyze the purity of your starting materials before use.

  • Broadband NMR and High-Resolution Mass Spectrometry (HRMS) of Final Product: These techniques can help identify unexpected impurities that do not correspond to the expected side products of the main reaction.

Analytical Protocols

Protocol 1: HPLC-MS Method for Purity Assessment and Impurity Profiling

This protocol is designed for the separation and identification of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine and its potential impurities.

Parameter	Condition
Column	C18 reverse-phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5-95% B over 15 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS Detector	ESI Positive Ion Mode
Scan Range	m/z 100-1000

Data Analysis:

• Expected m/z for the target compound: [M+H]⁺

• Expected m/z for guanosine: [M+H]⁺

• Expected m/z for diacylated product: [M+H]⁺

• Expected m/z for O6-acylated isomer: Same as the target compound, but with a different retention time.

Protocol 2: ¹H NMR for Structural Confirmation and Isomer Differentiation

This protocol provides a general guideline for acquiring a ¹H NMR spectrum to confirm the structure of the target compound and identify isomeric impurities.

Parameter	Condition
Solvent	DMSO-d₆
Concentration	5-10 mg/mL
Spectrometer	400 MHz or higher
Temperature	25°C
Number of Scans	16 or higher for good signal-to-noise

Key Diagnostic Signals:

• H8 of Guanine: A singlet typically observed between 7.8 and 8.2 ppm. Its chemical shift can be sensitive to substitution on the purine ring.

• Anomeric Proton (H1') of Ribose: A doublet typically observed between 5.7 and 5.9 ppm.

• Phenoxyacetyl Protons: Signals corresponding to the methylene group and the aromatic protons of the 4-(1-methylethyl)phenoxy group.

Caption: Troubleshooting flowchart for side reaction identification.

References

• [1][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Transient silylation of the guanosine O6 and amino groups facilitates N-acylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RU2082711C1 - Method of synthesis of 4-chlorophenoxyacetic or 2,4-dichlorophenoxyacetic acid - Google Patents [patents.google.com]

Technical Support Center: Improving Cell Permeability of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

Introduction

Welcome to the technical support guide for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. This document is designed for researchers, scientists, and drug development professionals who are working with this guanosine analog and encountering challenges with its cellular uptake. Poor cell permeability is a common hurdle in the development of nucleoside analogs, often limiting their therapeutic potential.[1][2][3] This guide provides a structured, question-and-answer-based approach to systematically troubleshoot and enhance the cell permeability of your compound.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

Q1: What is N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine and why might it exhibit poor cell permeability?

A1: N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is a modified guanosine analog.[4][5] Its structure consists of a natural guanosine core with a bulky, somewhat lipophilic N-acetyl modification containing a phenoxy group. Based on its structure, several factors could contribute to poor cell permeability:

• Polarity: The core guanosine molecule is inherently polar due to its multiple hydroxyl (-OH) and amine (-NH) groups, which are capable of forming numerous hydrogen bonds with water.[6][7] This high polarity, or hydrophilicity, makes it energetically unfavorable for the molecule to leave the aqueous extracellular environment and enter the lipid-rich interior of the cell membrane.[8][9]

• Molecular Size: The molecular weight of the compound is approximately 443.45 g/mol .[10] While this is under the 500 Dalton threshold suggested by Lipinski's Rule of Five, the added bulk of the N-acetyl group could still present a steric hindrance to passive diffusion across the membrane.[11][12][13][14]

• Hydrogen Bonding: The molecule has a significant number of hydrogen bond donors (from -OH and -NH groups) and acceptors (from oxygen and nitrogen atoms). A high capacity for hydrogen bonding increases a molecule's affinity for water and the energy required to partition into the lipid bilayer.[6][8]

• Efflux Transporter Recognition: Many nucleoside analogs are recognized by cellular efflux transporters, such as P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP).[15][16][17] These transporters are membrane-bound proteins that actively pump substrates out of the cell, thereby reducing the net intracellular concentration.[15][18][19]

Q2: What are the key physicochemical properties that govern a drug's ability to cross a cell membrane?

A2: The ability of a molecule to permeate the cell membrane is governed by a balance of several key physicochemical properties:[6][8][20]

• Lipophilicity (LogP): This measures how well a compound partitions between an oily (octanol) and an aqueous phase. For passive diffusion, a LogP value that is too low (hydrophilic) prevents partitioning into the membrane, while a value that is too high can cause the compound to become trapped within the lipid bilayer.[8][11]

• Molecular Weight (MW): Smaller molecules (generally < 500 Daltons) tend to diffuse more easily across cell membranes.[12][13][21]

• Hydrogen Bonding Capacity: The number of hydrogen bond donors and acceptors on a molecule influences its interaction with water. Fewer hydrogen bonds generally correlate with better permeability.[6][12][13]

• Ionization State (pKa): Many drugs are weak acids or bases. The ionized (charged) form is more water-soluble and permeates membranes poorly, while the neutral (unionized) form is more lipid-soluble and can cross membranes more readily.[9][20][21] The ratio of ionized to unionized drug depends on the compound's pKa and the pH of the environment.[9]

• Polar Surface Area (PSA): This is the surface sum over all polar atoms in a molecule. A lower PSA is generally associated with better cell permeability.

These principles are famously summarized in Lipinski's Rule of Five , which states that poor absorption or permeation is more likely when a compound violates more than one of the following rules: Molecular weight > 500 Da, LogP > 5, Hydrogen bond donors > 5, Hydrogen bond acceptors > 10.[11][12][13][14][22]

Q3: How can I experimentally measure the cell permeability of my compound?

A3: There are two primary in vitro models used in early drug discovery to assess permeability:

• Parallel Artificial Membrane Permeability Assay (PAMPA): This is a cell-free assay that measures a compound's ability to passively diffuse across an artificial lipid membrane.[23] It is a high-throughput, cost-effective method to rank compounds based on their passive permeability alone, as it lacks transporters or metabolic activity.[23][24][25]

• Caco-2 Cell Permeability Assay: This assay uses a monolayer of differentiated Caco-2 cells, a human colon adenocarcinoma cell line that mimics the intestinal epithelium.[26][27][28] This model is considered more biologically relevant than PAMPA because it accounts for passive diffusion, active transport (uptake and efflux), and paracellular transport (movement between cells).[24][26][29][30] By measuring transport in both directions (apical-to-basolateral and basolateral-to-apical), one can calculate an efflux ratio , which indicates if the compound is a substrate for efflux pumps.[26][29][30]

Section 2: Troubleshooting Guide & Experimental Protocols

This section provides actionable steps to diagnose and address permeability issues with N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

Problem: My initial screens show low intracellular concentration or poor activity. I suspect low cell permeability.

This workflow provides a systematic approach to tackling permeability challenges.

Caption: Intracellular activation of a lipophilic ester prodrug.

• Target Hydroxyl Groups: The 5' and 3' hydroxyl groups on the ribose moiety of guanosine are primary targets for esterification.

• Choice of Ester: Simple acetyl or pivaloyl esters can significantly increase lipophilicity. Amino acid esters (e.g., valine esters, as seen in Valacyclovir) can also be used to target specific uptake transporters. [2]

• Synthesis: Standard esterification chemistry can be employed. For example, reacting the parent compound with an acid chloride (e.g., acetyl chloride) or anhydride in the presence of a base. Protection of other reactive groups may be necessary.

Table 1: Potential Prodrug Modifications and Their Expected Impact

Modification Strategy	Target Group	Rationale	Expected LogP Change	Potential Issues
5'-O-Acetylation	5'-Hydroxyl	Masks one polar group, simple synthesis.	Increase	May be too rapidly cleaved in plasma.
3',5'-di-O-Acetylation	Both Hydroxyls	Significantly increases lipophilicity by masking two polar groups.	Significant Increase	May alter conformation; slower cleavage.
5'-O-Pivaloylation	5'-Hydroxyl	Bulky pivaloyl group provides steric hindrance against plasma esterases, potentially improving stability.	Significant Increase	Steric bulk might hinder enzymatic cleavage.
5'-O-Valine Ester	5'-Hydroxyl	Adds a lipophilic group and may target amino acid transporters for active uptake. [2]	Moderate Increase	Requires specific transporters to be effective.

After synthesis, each new prodrug must be re-evaluated using the PAMPA and/or Caco-2 assays to confirm that the modification has successfully improved permeability.

Solution D: Use Formulation Strategies with Permeation Enhancers

If chemical modification is not feasible or desirable, formulation strategies can be employed to transiently increase permeability. [31][32][33]

• Mechanism: Permeation enhancers are excipients that can fluidize the lipid bilayer or open tight junctions between cells, allowing the drug to pass through more easily. [31]

• Common Enhancers:

  • Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with poorly soluble drugs, increasing their apparent solubility at the cell surface. [32]

  • Surfactants (e.g., Polysorbate 80): Can disrupt the cell membrane at higher concentrations.

  • Fatty Acids (e.g., Sodium Caprate): Known to modulate tight junctions.

• Application: These enhancers would be co-formulated with your compound during in vitro experiments. This is often a simpler first step than chemical synthesis but may have higher risks of in vivo toxicity. The efficacy of different enhancers and concentrations must be empirically tested.

References

• Lipinski's Rule of 5 in Modern Drug Discovery. Zenovel. [Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Creative Bioarray. [Link]

• Lipinski's rule of five – Knowledge and References. Taylor & Francis. [Link]

• Lipinski's rule of five. Wikipedia. [Link]

• Physicochemical properties of drugs and membrane permeability. ResearchGate. [Link]

• Mastering Lipinski Rules for Effective Drug Development. bioaccess. [Link]

• What is Lipinski's Rule of 5?. AZoLifeSciences. [Link]

• Physicochemical properties of drugs and membrane permeability : review article. Sabinet African Journals. [Link]

• Video: Factors Affecting Drug Distribution: Tissue Permeability. JoVE. [Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA). Creative Biolabs. [Link]

• Physicochemical properties. Fiveable. [Link]

• Formulation Strategies To Enhance Solubility And Permeability Of Small Molecules For Drug Delivery Applications. ScholarWorks@UTEP. [Link]

• What are the physicochemical properties affecting drug distribution?. Patsnap Synapse. [Link]

• Recent advances in drug substance development – prodrug strategies for enhancing the bioavailability and potency of antiviral nucleosides. Journal of Medical Science. [Link]

• Prodrug strategies for improved efficacy of nucleoside antiviral inhibitors. PubMed Central. [Link]

• Caco-2 permeability assay. Creative Bioarray. [Link]

• Drug Transporters: Efflux. ResearchGate. [Link]

• Improving Nucleoside Analogs via Lipid Conjugation; Is fatter any better?. PMC. [Link]

• Caco-2 Permeability. Sygnature Discovery. [Link]

• Current prodrug strategies for improving oral absorption of nucleoside analogues. ScienceDirect. [Link]

• Caco-2 cell permeability assays to measure drug absorption. PubMed. [Link]

• Parallel Artificial Membrane Permeability Assay (PAMPA). Lokey Lab Protocols - Wikidot. [Link]

• Caco-2 Permeability Assay. Evotec. [Link]

• Drug Permeation against Efflux by Two Transporters. PMC - NIH. [Link]

• Advanced prodrug strategies in nucleoside analogues targeting the treatment of gastrointestinal malignancies. Frontiers. [Link]

• Drug Permeation against Efflux by Two Transporters. ACS Infectious Diseases. [Link]

• Spotlight on Efflux and Uptake Drug Transporters in In Vitro Drug-Drug Interaction Studies. BioIVT. [Link]

• Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096). BioAssay Systems. [Link]

• Advanced prodrug strategies in nucleoside analogues targeting the treatment of gastrointestinal malignancies. PMC - NIH. [Link]

• pampa-permeability-assay.pdf. Technology Networks. [Link]

• Predicting and Improving the Membrane Permeability of Peptidic Small Molecules. NIH. [Link]

• Improving properties of the nucleobase analogs T-705/T-1105 as potential antiviral. PMC. [Link]

• Formulation strategies to improve the efficacy of intestinal permeation enhancers. PubMed. [Link]

• Permeability Enhancement Techniques for Poorly Permeable Drugs: A Review. Journal of Applied Pharmaceutical Science. [Link]

• Strategies to increase the oral bioavailability of nucleoside analogs. PubMed. [Link]

• Strategies to Enhance Drug Permeability across Biological Barriers—A Summary of This Important Special Issue. ResearchGate. [Link]

• N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. MCE. [Link]

• Improvement on Permeability of Cyclic Peptide/Peptidomimetic: Backbone N-Methylation as A Useful Tool. MDPI. [Link]

• Guanosine. PubChem - NIH. [Link]

• N-Acetyl Guanosine. PubChem - NIH. [Link]

Sources

• 1. Improving Nucleoside Analogs via Lipid Conjugation; Is fatter any better? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Advanced prodrug strategies in nucleoside analogues targeting the treatment of gastrointestinal malignancies [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine | 鸟嘌呤核苷类似物 | MCE [medchemexpress.cn]
• 6. journals.co.za [journals.co.za]
• 7. Guanosine | C10H13N5O5 | CID 135398635 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. fiveable.me [fiveable.me]
• 10. Guanosine, 2'-deoxy-N-[2-[4-(1-methylethyl)phenoxy]acetyl]- CAS#: 1662714-88-6 [chemicalbook.com]
• 11. Lipinski’s Rule of 5 in Modern Drug Discovery | Zenovel [zenovel.com]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. Lipinski's rule of five - Wikipedia [en.wikipedia.org]
• 14. Mastering Lipinski Rules for Effective Drug Development [bioaccessla.com]
• 15. researchgate.net [researchgate.net]
• 16. 腸管排出系トランスポーターと薬物吸収 [sigmaaldrich.com]
• 17. bioivt.com [bioivt.com]
• 18. Drug Permeation against Efflux by Two Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pubs.acs.org [pubs.acs.org]
• 20. What are the physicochemical properties affecting drug distribution? [synapse.patsnap.com]
• 21. Video: Factors Affecting Drug Distribution: Tissue Permeability [jove.com]
• 22. azolifesciences.com [azolifesciences.com]
• 23. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 24. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]
• 25. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 26. enamine.net [enamine.net]
• 27. sygnaturediscovery.com [sygnaturediscovery.com]
• 28. Caco-2 cell permeability assays to measure drug absorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. creative-bioarray.com [creative-bioarray.com]
• 30. Caco-2 Permeability | Evotec [evotec.com]
• 31. Formulation strategies to improve the efficacy of intestinal permeation enhancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 32. japsonline.com [japsonline.com]
• 33. researchgate.net [researchgate.net]

Technical Support Center: Dose-Response Optimization for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

Introduction: This technical support guide is designed for researchers, scientists, and drug development professionals working with the novel guanosine analog, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. As a Senior Application Scientist, this guide synthesizes established principles of dose-response optimization with practical, field-tested advice to help you navigate the common challenges encountered during in vitro and early-stage in vivo experiments. Our goal is to provide a self-validating framework for generating reliable and reproducible data.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am starting my first experiment with N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. How do I determine the initial concentration range for my dose-response curve?

A1: Selecting an appropriate concentration range is critical for defining the potency and efficacy of a novel compound. For a new guanosine analog, a broad, logarithmic dose range is recommended to capture the full sigmoidal dose-response curve.[1][2]

Recommended Initial Strategy:

• Broad Range Finding: Start with a wide concentration range, for instance, from 1 nM to 100 µM, with 5-10 concentrations.[1] This wide net is likely to capture the IC50/EC50 value, as well as establish the top and bottom plateaus of the curve.

• Logarithmic Spacing: Employ a logarithmic or half-log spacing of concentrations to ensure adequate data points along the steep part of the curve.[1]

• Leverage Analog Data: If available, data from structurally similar guanosine analogs can provide a starting point. For example, some guanosine analogs have shown activity in the low micromolar range.[3]

Protocol 1: Initial Dose-Range Finding Assay (Cell Viability - MTT Assay)

• Cell Seeding: Plate your cells of interest in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a 100 mM stock solution of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine in a suitable solvent (e.g., DMSO). Perform serial dilutions to create a range of working solutions.

• Treatment: Treat the cells with the desired concentrations of the compound. Include a vehicle-only control (e.g., DMSO at its highest final concentration, typically <0.5%).[4]

• Incubation: Incubate the cells for a predetermined duration (e.g., 24, 48, or 72 hours), based on the expected mechanism and cell doubling time.

• MTT Assay: Add MTT reagent to each well and incubate according to the manufacturer's protocol.

• Readout: Solubilize the formazan crystals and measure the absorbance at the appropriate wavelength.[4]

• Data Analysis: Normalize the data to the vehicle control and plot the percent viability against the log of the compound concentration to generate an initial dose-response curve.

Parameter	Recommendation	Rationale
Concentration Range	1 nM - 100 µM	To capture the full dynamic range of the compound's effect.
Number of Doses	5-10	To adequately define the sigmoidal curve.[1]
Spacing	Logarithmic or Half-Log	To provide better resolution in the steep portion of the curve.
Replicates	Minimum of triplicates	To ensure statistical significance and identify outliers.

Q2: My dose-response curve is not sigmoidal. What are the common causes and how can I troubleshoot this?

A2: A non-sigmoidal curve is a common issue that can stem from several factors.[2] The shape of the curve itself can provide clues to the underlying problem.[5]

Troubleshooting Non-Sigmoidal Curves:

• Inappropriate Concentration Range: If the curve is flat or only shows a partial response, the concentration range may be too narrow or shifted.

  • Solution: Widen the concentration range in both directions. If you see a downward trend at the highest concentrations, extend to higher doses to define the bottom plateau. If there's no effect at the lowest concentrations, you may not need to test lower.

• Compound Solubility: The compound may be precipitating out of solution at higher concentrations, leading to a plateau or even a hook effect in the curve.

  • Solution: Visually inspect your stock and working solutions for any precipitate.[2][4] Consider using a different solvent or preparing fresh dilutions for each experiment. It may be necessary to determine the aqueous solubility of the compound.

• Cytotoxicity: At high concentrations, the compound may be inducing non-specific cytotoxicity, which can mask the on-target effect.

  • Solution: Perform a counter-screen using a general cell viability assay (like the one described in Protocol 1) to determine the cytotoxic threshold.[4] Functional assays should be conducted at concentrations below this threshold.

• Assay Interference: The compound might interfere with the assay technology itself (e.g., autofluorescence, quenching).[2][5]

  • Solution: Run controls with the compound in the absence of cells or with assay reagents alone to check for interference.

Diagram 1: Troubleshooting Non-Sigmoidal Dose-Response Curves

A decision tree for troubleshooting non-sigmoidal dose-response curves.

Q3: I am observing high variability between my experimental replicates. How can I improve reproducibility?

A3: High variability can obscure the true biological effect of the compound. Consistency in experimental technique is key to minimizing this.[2]

Strategies to Reduce Variability:

• Pipetting Accuracy: Ensure pipettes are properly calibrated. Use reverse pipetting for viscous solutions and change tips between each dilution to prevent carryover.

• Cell Seeding Density: Variations in cell number per well can significantly alter the results.[2] Optimize and standardize your cell seeding density to ensure cells are in an exponential growth phase during the experiment.

• Edge Effects: The outer wells of a microplate are susceptible to evaporation, which can concentrate the compound and affect cell growth.

  • Solution: Avoid using the outermost wells for experimental samples. Instead, fill them with sterile media or phosphate-buffered saline (PBS) to create a humidity barrier.[2]

• Cell Passage Number: Use cells within a consistent and low passage number range.[4] Continuous passaging can lead to genetic drift and altered drug sensitivity.

• Inconsistent Incubation Times: The effect of the compound can be time-dependent. Standardize the incubation time across all experiments.[4]

Q4: How can I confirm that the observed effects of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine are due to its on-target activity and not off-target effects?

A4: This is a crucial question in drug development. Distinguishing on-target from off-target effects is essential for validating your findings.

Approaches for On-Target Validation:

• Use a Structurally Different Analog: If another compound targeting the same putative pathway produces a similar phenotype, it strengthens the evidence for an on-target effect.[4]

• Rescue Experiments: If possible, overexpressing a resistant mutant of the target protein should abrogate the effect of the compound.[4]

• Target Engagement Assays: Techniques like the Cellular Thermal Shift Assay (CETSA) can provide direct evidence that the compound is binding to its intended target in a cellular context.

• Downstream Pathway Analysis: Guanosine and its analogs can modulate various signaling pathways, including those involving adenosine receptors and glutamate uptake.[6][7]

  • Protocol 2: Western Blot for Downstream Signaling

    • Cell Treatment: Treat cells with a range of concentrations of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine around the IC50/EC50 value for various time points.

    • Cell Lysis: Lyse the cells and quantify the protein concentration.

    • SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

    • Immunoblotting: Probe the membrane with antibodies against key downstream signaling proteins (e.g., phosphorylated forms of kinases, markers of apoptosis).

    • Detection and Analysis: Use an appropriate detection method (e.g., chemiluminescence) and quantify the band intensities to assess changes in protein expression or phosphorylation.

Diagram 2: Hypothetical Signaling Pathway for a Guanosine Analog

Potential mechanisms of action for a novel guanosine analog.

References

• Licht R (2024) Advancing Drug Discovery: The Role of In Vitro Toxicity Assays. Int J Drug Dev Res Vol:16 No:4. [Link]

• GraphPad by Dotmatics. How Do I Perform a Dose-Response Experiment? - FAQ 2188. [Link]

• Wikipedia. In vitro. [Link]

• Jan Hengstler, et al. In vitro test systems and their limitations. Arch Toxicol. 2014; 88(1): 187–189. [Link]

• ResearchGate. Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. [Link]

• CMDC Labs. Overcoming Common Challenges in In Vitro Testing: How to Ensure Accuracy, Consistency, and Regulatory Compliance. [Link]

• Albesher, N., Al-Okail, M. & Al-Shehri, D. The impact of cellular environment on in vitro drug screening. Future Sci OA 9, FSO892 (2023). [Link]

• Krasnopeev, A.A., Zhdankina, Y.S., and Miroshnikov, M.L. Recent Advances in Molecular Mechanisms of Nucleoside Antivirals. Molecules 2023, 28, 7752. [Link]

• National Center for Biotechnology Information. Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. [Link]

• Rathbone, M. P., et al. Guanosine Mechanisms of Action: Toward Molecular Targets. NeuroMolecular Medicine, 23(1), 1-13. [Link]

• Mehellou, Y., & De Clercq, E. (2018). The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold. Journal of medicinal chemistry, 61(17), 7461-7484. [Link]

• Bettio, L. E., et al. (2016). Guanosine-Mediated Anxiolytic-Like Effect: Interplay with Adenosine A1 and A2A Receptors. Molecular neurobiology, 53(9), 6195-6207. [Link]

• ResearchGate. Current prodrug strategies for improving oral absorption of nucleoside analogues. [Link]

• Lanznaster, D., et al. (2016). Neuromodulatory Effects of Guanine-Based Purines in Health and Disease. Journal of neurochemistry, 139(6), 963-979. [Link]

• Bezerra, F. S., et al. (2020). Neuroprotective Effects of Guanosine Supplementation in Experimental Models: A Systematic Review. Pharmacognosy Reviews, 14(27), 63-71. [Link]

• Caci, E., et al. (2016). Guanosine and its role in neuropathologies. CNS & neurological disorders drug targets, 15(5), 556-565. [Link]

• Zhang, Y., & Ma, H. (2015). Current prodrug strategies for improving oral absorption of nucleoside analogues. Asian Journal of Pharmaceutical Sciences, 10(2), 91-99. [Link]

• Ray, A. S., & Cihlar, T. (2016). Prodrug strategies for improved efficacy of nucleoside antiviral inhibitors. Antiviral research, 129, 93-107. [Link]

• Bettio, L. E., et al. (2017). The antidepressant-like effect of guanosine involves the modulation of adenosine A1 and A2A receptors. Purinergic signalling, 13(1), 103-114. [Link]

Sources

• 1. How Do I Perform a Dose-Response Experiment? - FAQ 2188 - GraphPad [graphpad.com]
• 2. benchchem.com [benchchem.com]
• 3. The evolution of antiviral nucleoside analogues: A review for chemists and non-chemists. Part II: Complex modifications to the nucleoside scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Guanosine Mechanisms of Action: Toward Molecular Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neuromodulatory Effects of Guanine-Based Purines in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine (Compound C4PAG)

Introduction: This guide is designed for researchers, scientists, and drug development professionals working with N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine (referred to herein as C4PAG). As a modified guanosine analog, C4PAG presents unique opportunities for therapeutic development, likely targeting pathways involved in viral replication, cell proliferation, or immune modulation. However, its chemical structure—featuring a bulky hydrophobic moiety attached to a polar guanosine core—can introduce significant experimental variability. This document provides in-depth troubleshooting strategies and answers to frequently asked questions to help you mitigate these challenges, ensuring the generation of robust and reproducible data.

Part 1: Troubleshooting Guide - Addressing Common Experimental Hurdles

This section addresses specific, common problems encountered during the experimental evaluation of C4PAG. Each issue is followed by a diagnostic workflow and a detailed, step-by-step protocol for resolution.

Issue 1: High Variability in Bioassay Potency (e.g., IC50, EC50)

You observe significant well-to-well or day-to-day shifts in the measured potency of C4PAG in your cell-based or biochemical assays.

Underlying Causes & Diagnostic Logic:

The primary suspects for potency variability are inconsistent compound solubility, degradation, and nonspecific binding to labware. The bulky 4-(1-methylethyl)phenoxy group drastically reduces the aqueous solubility compared to native guanosine, leading to precipitation or micelle formation at higher concentrations. The acetyl linkage may also be susceptible to hydrolysis by esterases present in serum-containing media or cell lysates.

Workflow for Diagnosing Potency Variability

Caption: Diagnostic workflow for troubleshooting inconsistent bioassay results with C4PAG.

Troubleshooting Protocol: Solubility and Stability Verification

• Prepare a High-Concentration Stock: Dissolve C4PAG in 100% DMSO to create a concentrated stock solution (e.g., 10-50 mM). Ensure complete dissolution by vortexing and gentle warming (37°C). A fresh stock solution should be prepared if the current one is more than a month old.

• Kinetic Solubility Assessment in Assay Buffer:

  • Prepare serial dilutions of your C4PAG stock in your final assay buffer (including serum, if applicable).

  • Incubate the dilutions under the exact conditions of your assay (e.g., 37°C, 5% CO2) for the same duration.

  • Visually inspect each concentration for precipitation (cloudiness, particulates) using a light microscope or a plate reader measuring light scatter at ~600 nm. The highest concentration that remains clear is your kinetic solubility limit.

• Stability Assessment via HPLC-UV:

  • Spike C4PAG into your complete assay medium at a relevant test concentration (e.g., 3x the expected IC50).

  • Take an aliquot at Time 0.

  • Incubate the remaining solution under assay conditions.

  • Take aliquots at various time points (e.g., 2, 8, 24 hours).

  • Immediately quench any enzymatic activity by adding an equal volume of cold acetonitrile to each aliquot.

  • Analyze all samples by reverse-phase HPLC with UV detection. Compare the peak area of the parent C4PAG compound at each time point to the Time 0 sample. A decrease of >10% indicates significant degradation.

Corrective Actions:

• For Solubility Issues: Do not test C4PAG at concentrations above its measured kinetic solubility limit. Consider using a formulation aid like Pluronic F-68 (0.01-0.1%) or using serum-free media if compatible with your assay.

• For Stability Issues: Reduce the assay incubation time. If degradation is due to serum esterases, consider using heat-inactivated serum or moving to a serum-free assay system.

Issue 2: Poor Cellular Uptake or Apparent Lack of In-Cell Activity

C4PAG is potent in a biochemical (cell-free) assay but shows weak or no activity in a cell-based assay.

Underlying Causes & Diagnostic Logic:

This discrepancy typically points to issues with membrane permeability or active efflux. The guanosine moiety is polar, while the phenoxyacetyl group is hydrophobic. This amphipathic nature does not guarantee efficient passive diffusion across the cell membrane. Furthermore, nucleoside analogs can be substrates for cellular efflux pumps like P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP).

Troubleshooting Protocol: Assessing Cellular Permeability

• Co-treatment with Efflux Pump Inhibitors:

  • Design a matrix experiment where cells are treated with a range of C4PAG concentrations in the presence and absence of known efflux pump inhibitors.

  • Recommended Inhibitors: Verapamil (10 µM) or Tariquidar (1 µM) for P-gp; Ko143 (1 µM) for BCRP.

  • Procedure: Pre-incubate cells with the inhibitor for 1 hour before adding C4PAG. Run the assay as usual.

  • Interpretation: A significant leftward shift (i.e., increase in potency) in the C4PAG dose-response curve in the presence of an inhibitor strongly suggests that C4PAG is a substrate for that efflux pump.

• Direct Measurement of Intracellular Concentration (LC-MS/MS):

  • Cell Lysis: Treat cells with C4PAG at a fixed concentration for a relevant time period (e.g., 4 hours).

  • Washing: Wash the cell monolayer thoroughly (at least 3x) with ice-cold phosphate-buffered saline (PBS) to remove extracellular compound.

  • Extraction: Lyse the cells and extract the compound using a protein precipitation solvent (e.g., acetonitrile with an internal standard).

  • Analysis: Quantify the intracellular concentration of C4PAG using a validated LC-MS/MS method. This provides definitive evidence of cell penetration.

Corrective Actions:

• If efflux is confirmed, results should be interpreted in this context. For drug development, this may be a critical liability that requires chemical modification of the scaffold.

• If permeability is low without evidence of efflux, consider using a cell line with higher expression of nucleoside transporters or employing transfection reagents if the goal is to study the intracellular mechanism of action without the confounder of poor uptake.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare and store C4PAG stock solutions?

A1: C4PAG is best dissolved in anhydrous DMSO at a high concentration (10-50 mM). For storage, aliquot the DMSO stock into small, single-use volumes in low-binding tubes and store at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles, as this can introduce moisture and promote compound degradation. A study by AstraZeneca emphasizes that repeated freeze-thaw cycles are a major source of variability in compound management.

Q2: My C4PAG powder seems difficult to dissolve, even in DMSO. What should I do?

A2: First, confirm your DMSO is anhydrous (molecular biology grade). Water content can significantly lower the solubility of hydrophobic compounds. If solubility is still an issue, gentle warming (up to 37°C) and sonication in a water bath for 5-10 minutes can facilitate dissolution. Do not heat aggressively, as this can accelerate degradation.

Q3: How does serum concentration in my cell culture medium affect C4PAG activity?

A3: Serum can have multiple effects. First, serum proteins like albumin can bind to hydrophobic compounds like C4PAG, reducing the free concentration available to interact with the target. This would manifest as a rightward shift (decrease in potency) in your dose-response curve. Second, as mentioned in Issue 1, esterases in the serum can hydrolyze the acetyl linker, inactivating the compound. We recommend quantifying any potency shifts observed in the presence of varying serum concentrations (e.g., 2%, 5%, 10%) to understand this relationship for your specific assay.

Q4: Should I be concerned about the chemical stability of the phenoxyacetyl linkage?

A4: Yes. Ester and amide linkages can be susceptible to hydrolysis, especially at non-neutral pH or in the presence of biological enzymes (esterases, amidases). The stability of C4PAG should be empirically determined in your specific assay buffer as described in the troubleshooting guide. A baseline stability test in PBS at pH 7.4 can provide a good reference point.

Quantitative Data Summary Table

Parameter	Condition	Recommended Value/Observation	Rationale
Stock Solution	Solvent	100% Anhydrous DMSO	Maximizes solubility and minimizes hydrolysis.
Concentration	10-50 mM	Provides a concentrated stock for serial dilutions, minimizing DMSO in final assay.
Storage	-80°C, single-use aliquots	Prevents degradation from freeze-thaw cycles and moisture.
Working Solution	Max Assay Conc.	< Kinetic Solubility Limit	Avoids compound precipitation, a major source of artifact.
Serum Presence	Characterize effect	Serum binding and enzymatic degradation can significantly alter apparent potency.
Assay Plates	Plate Type	Low-binding polypropylene	Reduces nonspecific binding of the hydrophobic C4PAG to plastic surfaces.

Part 3: Experimental Workflow Visualization

Protocol for Assessing Compound Stability in Assay Medium

Caption: Step-by-step workflow for quantifying the stability of C4PAG over time.

References

• Compound Management FAQs. Corning. [Link]

• Assay Guidance Manual: Compound Management. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• The role of ABC transporters in drug resistance, metabolism and toxicity. Linnet, K. & Ejsing, T. B. (2008). Basic & Clinical Pharmacology & Toxicology. [Link]

• Consequences of compound storage and handling. Kozikowski, B. A., et al. (2003). Journal of Biomolecular Screening. [Link]

• The impact of plasma protein binding on drug discovery. Bohnert, T. & Gan, L. S. (2013). ADMET & DMPK. [Link]

Technical Support Center: N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine (MPEGuan)

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Welcome to the technical support guide for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, which we will refer to as MPEGuan for brevity. This document is designed for researchers, scientists, and drug development professionals utilizing this novel compound in their experiments.

Given that MPEGuan is a specialized molecule, public data on its specific behavior is limited. Therefore, this guide is built upon established principles of chemical biology and assay development, addressing potential artifacts and interferences that may arise from its distinct structural motifs: a modified guanosine core and a hydrophobic phenoxy-acetyl side chain . Our goal is to empower you to generate robust, reliable, and reproducible data by anticipating and troubleshooting common experimental challenges.

Part 1: Troubleshooting Guide - When Experiments Go Wrong

This section is designed to help you diagnose and resolve specific issues you may be encountering during your experiments with MPEGuan.

Q1: My compound shows activity, but the dose-response curve is irregular, unusually steep, or shows high variability between replicates. What's happening?

An irregular or non-classical dose-response curve is often a red flag for a non-specific mechanism of action or an assay artifact.[1] Several underlying issues can manifest this way.

Potential Cause 1: Compound Precipitation or Aggregation. The hydrophobic phenoxy-acetyl moiety of MPEGuan may reduce its aqueous solubility. At higher concentrations, the compound can come out of solution or form colloidal aggregates.[2] These aggregates can nonspecifically inhibit enzymes by sequestering them on their surface, leading to a sudden, steep increase in apparent inhibition that is not related to specific binding.[3] This phenomenon is a well-known source of false positives in high-throughput screening.[4]

Troubleshooting Steps:

• Visual Inspection: Centrifuge your assay plate. Look for any visible precipitate in the wells, especially at the highest concentrations of MPEGuan.

• Solubility Measurement: Determine the kinetic solubility of MPEGuan in your final assay buffer. A sudden increase in light scattering as concentration increases is a key indicator of precipitation.

• Dynamic Light Scattering (DLS): DLS is a powerful technique to directly detect the formation of sub-micron aggregates.[5] A significant increase in particle size or overall light scattering intensity at concentrations where you observe activity strongly suggests aggregation is the cause.[4][6]

• Detergent Counter-Screen: Re-run the assay with the addition of a low concentration (e.g., 0.01-0.1%) of a non-ionic detergent like Triton X-100 or Tween-80. If MPEGuan is acting via aggregation, the detergent will disrupt the colloids, and the apparent activity should be significantly reduced or eliminated.[2]

Q2: MPEGuan is a potent inhibitor in my primary biochemical assay, but this activity disappears when I add detergent or move to a cell-based assay. Why?

This is a classic signature of a promiscuous inhibitor acting through the aggregation mechanism described in Q1.[2]

Scientific Rationale: Compound aggregates often act as large, sticky surfaces that denature and sequester proteins non-specifically.[3] Non-ionic detergents disrupt these aggregates, releasing the protein and restoring its function, thus eliminating the false-positive signal.[2] In cell-based assays, the presence of membranes, high protein concentrations, and other macromolecules can also prevent or disrupt aggregate formation, which is why aggregation-based activity often fails to translate from simple biochemical assays to more complex biological systems.

Workflow for Diagnosing Aggregation-Based Inhibition

Caption: Troubleshooting workflow for aggregation artifacts.

Q3: I'm seeing a signal in my fluorescence or luminescence-based assay, even in control wells without my target protein. What could be the cause?

This points to direct interference with the assay technology.[7] Small molecules can absorb light or be intrinsically fluorescent/luminescent, confounding optical readouts.

Potential Cause 1: Autofluorescence or Autoluminescence. The phenoxy-acetyl moiety and the purine system of the guanosine core contain aromatic rings that can absorb light and fluoresce. If the emission spectrum of MPEGuan overlaps with that of your assay's reporter fluorophore, it will generate a false-positive signal.

Potential Cause 2: Light Scattering or Quenching. If MPEGuan has precipitated or formed aggregates (see Q1), these particles can scatter the excitation or emission light, leading to either an artificial increase or decrease in the signal detected by the plate reader.[7] Alternatively, the compound might be a quencher, absorbing the energy from your excited fluorophore or luciferase product without emitting light (an inner-filter effect), leading to a false-negative or a drop in signal.[7]

Troubleshooting Steps:

• Run Spectral Scans: In a plate reader, scan the emission of MPEGuan across a range of excitation wavelengths, and scan its excitation spectrum across a range of emission wavelengths. Compare these to the spectra of your assay's dye or reporter.

• "Buffer-Only" Controls: Prepare a dilution series of MPEGuan in the assay buffer without any biological components (no enzyme, no substrate, etc.). Read the plate. A concentration-dependent signal in these wells confirms the compound itself is interfering with the readout.

• Orthogonal Assay: The most robust way to validate a hit is to confirm it in an orthogonal assay that uses a different detection technology.[8] For example, if your primary assay is fluorescence-based, try to confirm the activity using a label-free method like Surface Plasmon Resonance (SPR) or a chromatographic method like HPLC.[9]

Q4: The activity of my compound changes over time. A freshly prepared solution works well, but a solution stored in the freezer for a week shows different activity. What should I check?

This suggests a compound stability issue. Modified nucleosides and compounds with ester-like linkages can be susceptible to degradation.

Potential Cause 1: Hydrolysis. The acetyl linkage in MPEGuan could be susceptible to hydrolysis, especially if the pH of your buffer is not well-controlled or if it is exposed to enzymatic activity from serum or cell lysates.

Potential Cause 2: Oxidation. Phenolic compounds can be susceptible to oxidation, which may alter their activity.

Potential Cause 3: Freeze-Thaw Instability. Repeated freeze-thaw cycles can cause compounds to fall out of solution, especially from organic solvents like DMSO, leading to an effective decrease in the concentration of the soluble, active species.

Troubleshooting Steps:

• Analytical Chemistry Check: Use High-Performance Liquid Chromatography (HPLC) or Thin-Layer Chromatography (TLC) to assess the purity of your compound over time.[10] Compare a freshly prepared sample to one that has been stored under your typical conditions. The appearance of new peaks or spots is a clear sign of degradation.

• LC-MS Analysis: To identify the nature of the degradation, analyze the aged sample by Liquid Chromatography-Mass Spectrometry (LC-MS). This can help you identify hydrolysis products or other adducts.

• Modify Storage Conditions: Store aliquots to avoid repeated freeze-thaw cycles. Store solutions under an inert gas (argon or nitrogen) if you suspect oxidation. Ensure stock solutions are stored in appropriate, high-quality tubes.

Part 2: Frequently Asked Questions (FAQs)

This section provides proactive guidance on handling MPEGuan and designing robust experiments from the start.

Q1: What is MPEGuan, and what are its potential off-target activities as a guanosine analog?

MPEGuan is a modified guanosine nucleoside. Nucleoside analogs are a major class of antiviral and anticancer drugs.[11][12] Their mechanism often involves being metabolized within the cell (e.g., phosphorylated) and then interfering with nucleic acid synthesis or signaling pathways.

Potential Biological Interactions:

• Polymerase Inhibition: As a guanosine analog, MPEGuan could be recognized by viral or host DNA/RNA polymerases, potentially acting as a chain terminator or competitive inhibitor.[13][14] Off-target inhibition of host polymerases, especially mitochondrial DNA polymerase gamma (Polγ), is a known source of toxicity for some nucleoside analogs.[13]

• Kinase Interactions: The compound might be a substrate or inhibitor for nucleoside kinases that phosphorylate guanosine.

• G-Protein Signaling: Guanosine triphosphate (GTP) is essential for the function of G-proteins.[15] It is plausible that MPEGuan or its metabolites could interfere with GTP-binding proteins.

• RNA Capping and Stability: Guanosine derivatives play a key role in the 5' cap of messenger RNAs.[11] MPEGuan could potentially interfere with this process.

It is crucial to consider these possibilities when interpreting results and to design experiments that can distinguish between a desired on-target effect and these potential off-target activities.

Q2: How should I prepare and handle stock solutions of MPEGuan to minimize artifacts?

Proper handling of your compound stock is the first line of defense against artifacts.

Parameter	Recommendation	Rationale
Solvent	Use high-purity, anhydrous Dimethyl Sulfoxide (DMSO).	DMSO is a versatile solvent, but water content can promote hydrolysis or affect solubility.[16]
Concentration	Prepare a high-concentration stock (e.g., 10-50 mM).	Minimizes the volume of DMSO added to the final assay, reducing solvent-induced artifacts.[17]
Preparation	Ensure the compound is fully dissolved. Use gentle warming or vortexing.	Undissolved particulates in the stock solution are a major source of irreproducibility.
Storage	Store at -20°C or -80°C in small, single-use aliquots.	Avoids repeated freeze-thaw cycles which can cause precipitation and degradation.[18]
Quality Control	Periodically check the purity of your stock solution using HPLC or LC-MS.	Ensures you are working with the correct, intact compound.

Q3: What are the essential control experiments I must include in any assay with MPEGuan?

Well-designed controls are non-negotiable for validating your results.

Mandatory Controls:

• Vehicle Control: All assays must include wells treated with the same final concentration of the vehicle (e.g., DMSO) as the wells with the highest concentration of MPEGuan. This accounts for any effects of the solvent itself.[17]

• Assay Technology Interference Control: As described in Q3 of the troubleshooting section, run a dilution series of MPEGuan in buffer alone to check for autofluorescence, quenching, or other direct interference with the assay readout.[7]

• Positive and Negative Controls: Use known inhibitors (positive control) and inactive compounds (negative control) to define the dynamic range and robustness of your assay.[18]

• Target-Dependence Control: If possible, run the assay with a mutant form of your target protein that you predict would not bind the compound, or in a cell line where the target has been knocked down or knocked out. Activity that persists in the absence of the target is, by definition, an off-target artifact.[18]

Q4: How does the solvent (e.g., DMSO) affect my experiment and the behavior of MPEGuan?

While essential for solubilizing many compounds, DMSO is not inert and can cause its own artifacts.

Known Effects of DMSO:

• Protein/RNA Destabilization: Even at low percentages (1-5%), DMSO can alter the structure and stability of proteins and nucleic acids by disrupting hydrophobic interactions.[16][17] This could change your target's activity or its interaction with MPEGuan.

• Direct Inhibition: DMSO can directly inhibit some enzymes at concentrations as low as 1-2%.

• Impact on Solubility: While it is a good solvent, adding a DMSO stock to an aqueous buffer changes the properties of the final solution. This "solvent shock" can cause the compound to precipitate if its solubility limit is exceeded.

Best Practices for Using DMSO:

• Keep the final concentration of DMSO in your assay as low as possible, ideally ≤1% and never exceeding 2%.

• Ensure the final DMSO concentration is identical across all wells, including controls.

• When preparing dilutions, perform a serial dilution of the compound in DMSO first, then add a small, fixed volume of each concentration to your assay buffer (a "pinning" transfer). This ensures the DMSO concentration remains constant.

Part 3: Key Experimental Protocols

Protocol 1: Assessing Compound Aggregation by Dynamic Light Scattering (DLS)

This protocol outlines how to use DLS to detect the formation of MPEGuan aggregates in your assay buffer.[5]

• Preparation: Prepare a 2x concentrated stock of your complete assay buffer (minus any proteins that might scatter light themselves).

• Sample Series: Create a serial dilution of MPEGuan in pure DMSO at 100x the final desired concentrations.

• Dilution: Add 2 µL of each 100x DMSO stock to 98 µL of 1x assay buffer in a low-volume, clear 384-well plate. Also, prepare a buffer + DMSO vehicle control. Mix well.

• Incubation: Incubate the plate under the same conditions (time, temperature) as your main assay.

• DLS Measurement: Place the plate in a plate-based DLS instrument. Measure the light scattering intensity and the average particle size (hydrodynamic radius) for each well.

• Analysis: Plot the scattering intensity and particle size as a function of MPEGuan concentration. A sharp, non-linear increase in either parameter above a certain concentration (the Critical Aggregation Concentration, or CAC) is indicative of aggregation.[2]

Protocol 2: Validating Hits with a Detergent Counter-Screen

This protocol is a simple and effective way to identify inhibitors that act via aggregation.[2]

• Assay Setup: Prepare two identical sets of assay plates.

• Buffer Preparation: Prepare your standard assay buffer and a second batch of "Detergent Buffer" containing 0.1% Triton X-100 (final concentration in the assay will be 0.05%).

• Run Assay: Run your standard dose-response experiment on both sets of plates—one with the standard buffer and one with the Detergent Buffer.

• Analysis: Compare the IC50 values. If MPEGuan is a true, specific inhibitor, its IC50 should be largely unaffected by the detergent. If it is an aggregator, its IC50 will shift dramatically (e.g., >10-fold increase) or the activity will be completely lost in the presence of Triton X-100.

Protocol 3: Checking Compound Stability by HPLC

This protocol allows you to assess the purity and stability of MPEGuan over time.[9]

• Initial Analysis (T=0):

  • Dissolve a fresh sample of MPEGuan powder in a suitable solvent (e.g., Acetonitrile/Water) to a known concentration (e.g., 1 mg/mL).

  • Inject the sample onto an appropriate HPLC column (e.g., a C18 reverse-phase column).

  • Run a gradient method (e.g., 5-95% Acetonitrile in water with 0.1% formic acid).

  • Record the chromatogram using a UV detector at a wavelength where the compound absorbs (e.g., 260 nm). This is your reference chromatogram.

• Aging Sample:

  • Take an aliquot of your DMSO stock solution.

  • Store it under your typical experimental or storage conditions for a defined period (e.g., 24 hours at room temperature, or 1 week at -20°C).

• Final Analysis (T=final):

  • Dilute the aged sample in the same solvent used for the T=0 analysis.

  • Inject and run it on the HPLC using the identical method.

• Comparison: Overlay the chromatograms from T=0 and T=final. The appearance of new peaks or a decrease in the area of the main peak indicates degradation. Purity can be calculated as (Area of Main Peak / Total Area of All Peaks) * 100.

References

• National Center for Biotechnology Information. (2015). Assay Interference by Chemical Reactivity. In Assay Guidance Manual. Available at: [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Comparing Guanosine Analogs: A Framework for Evaluation

In the landscape of antiviral drug discovery, nucleoside analogs represent a cornerstone of therapeutic intervention. Among these, guanosine analogs have proven to be particularly fruitful, leading to the development of critical medications for a range of viral infections. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively compare the performance of novel guanosine analogs, such as the hypothetical "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine," against established alternatives. By understanding the key mechanisms of action, requisite experimental data, and comparative benchmarks, researchers can effectively evaluate the potential of new chemical entities in this class.

The Significance of Guanosine Analogs in Antiviral Therapy

Guanosine, a fundamental building block of DNA and RNA, is essential for viral replication. Guanosine analogs are synthetic molecules that mimic the structure of natural guanosine, allowing them to interfere with viral replication processes.[1][2] These analogs can be designed to be selectively activated in virus-infected cells, minimizing toxicity to the host. The success of drugs like acyclovir and ganciclovir has established a clear precedent for the therapeutic potential of this class of compounds.[3][4]

Core Mechanisms of Action: A Comparative Overview

The antiviral activity of guanosine analogs can be attributed to several distinct mechanisms. Understanding these mechanisms is crucial for a comprehensive comparison.

Inhibition of Viral DNA Polymerase and Chain Termination

A primary mechanism of action for many guanosine analogs is the inhibition of viral DNA polymerase, the enzyme responsible for synthesizing the viral genome.[5][6] This process typically involves a multi-step activation within the host cell.

• Acyclovir as a Prototypical Example: Acyclovir is a prodrug that requires phosphorylation to become active.[5][7] In a herpes simplex virus (HSV)-infected cell, the viral thymidine kinase (TK) selectively phosphorylates acyclovir to its monophosphate form.[8] Host cell kinases then further phosphorylate it to acyclovir triphosphate (ACV-TP).[5][8] ACV-TP competes with the natural substrate, deoxyguanosine triphosphate (dGTP), for incorporation into the growing viral DNA chain by the viral DNA polymerase.[9] The incorporation of ACV-TP results in chain termination because it lacks the 3'-hydroxyl group necessary for the addition of the next nucleotide.[5][7]

• Ganciclovir's Broader Spectrum: Ganciclovir, another acyclic guanosine analog, also inhibits viral DNA replication.[10][11] It is a potent inhibitor of herpesviruses, including cytomegalovirus (CMV).[11][12] In CMV-infected cells, a virus-encoded protein kinase (UL97) catalyzes the initial phosphorylation of ganciclovir.[13] Subsequent phosphorylation to the active triphosphate form is carried out by cellular kinases.[11][14] Ganciclovir triphosphate acts as a competitive inhibitor of viral DNA polymerase.[12][14]

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A Senior Application Scientist's Guide to the Comparative Analysis of Novel TLR7 Agonists: Benchmarking Against Loxoribine

Authored For: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the comparative analysis of novel guanosine-based Toll-like receptor 7 (TLR7) agonists, using the well-characterized compound, Loxoribine, as a benchmark. For the purpose of this guide, we will use the investigational molecule "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" (hereafter referred to as "Investigational Compound G") as a representative example of a new chemical entity requiring characterization.

The objective is not merely to present data, but to illuminate the scientific rationale behind the necessary experiments, enabling researchers to design, execute, and interpret a robust comparative study. We will delve into the mechanism of action, detail essential experimental protocols, and provide a clear structure for data presentation and interpretation.

Introduction: The Therapeutic Promise of TLR7 Agonism

Toll-like receptor 7 (TLR7) is a critical component of the innate immune system, primarily expressed within the endosomes of plasmacytoid dendritic cells (pDCs) and B cells.[1] Its natural ligands are single-stranded RNA (ssRNA) molecules, often of viral origin.[2][3] Activation of TLR7 triggers a potent downstream signaling cascade, culminating in the production of Type I interferons (IFN-α/β) and a host of pro-inflammatory cytokines.[4][5] This powerful immune stimulation makes TLR7 an attractive therapeutic target for vaccine adjuvants, antiviral therapies, and immuno-oncology.[2][6]

Loxoribine (7-allyl-8-oxoguanosine) is a synthetic guanosine analog that has been instrumental in elucidating TLR7 biology. It is a potent and selective agonist for both human and mouse TLR7, with minimal to no activity on the closely related TLR8.[4][5] This selectivity is crucial, as TLR8 activation, which occurs predominantly in myeloid cells, leads to a different cytokine profile (e.g., higher TNF-α and IL-12) that may be less desirable depending on the therapeutic context.[1][7]

Any novel TLR7 agonist, such as the Investigational Compound G, must be rigorously evaluated against established benchmarks like Loxoribine to determine its relative potency, selectivity, and therapeutic potential.

Physicochemical and Structural Properties

A foundational comparison begins with the molecules' intrinsic properties. These characteristics influence solubility, cell permeability, and receptor-binding kinetics.

Property	Loxoribine	Investigational Compound G
Synonyms	7-allyl-8-oxoguanosine; RWJ 21757[8][9]	N/A
Molecular Formula	C₁₃H₁₇N₅O₆[9]	C₂₅H₂₉N₅O₈ (Predicted)
Molecular Weight	339.30 g/mol [9]	527.53 g/mol (Predicted)
Chemical Structure		Structure based on IUPAC name, assuming N2 acylation of the guanine base.
CAS Number	121288-39-9[4]	N/A

Note: Properties for Investigational Compound G are predicted based on its chemical name and require experimental verification.

Mechanism of Action: The TLR7 Signaling Pathway

Both Loxoribine and Investigational Compound G are presumed to function by activating the TLR7 signaling pathway. Upon ligand binding in the endosome, TLR7 dimerizes and recruits the adaptor protein Myeloid Differentiation Primary Response 88 (MyD88).[5] This initiates a signaling cascade through IL-1R-associated kinases (IRAKs) and other factors, leading to the activation of two key transcription factors:

• Interferon Regulatory Factor 7 (IRF7): Primarily responsible for the transcription of Type I interferons (IFN-α/β).[1]

• Nuclear Factor kappa B (NF-κB): Drives the expression of pro-inflammatory cytokines like TNF-α, IL-6, and IL-12.[4]

The activation process is dependent on the acidification of the endosome.[5]

Caption: TLR7 signaling cascade initiated by agonist binding.

Head-to-Head Performance Analysis: A Data-Driven Comparison

The core of the analysis lies in comparing the biological activities of the two compounds across a series of standardized assays.

Receptor Potency and Selectivity

This is the first and most critical assessment. It determines how strongly a compound activates the target receptor (potency) and whether it activates other, unintended receptors (selectivity).

Causality: A highly potent agonist is effective at lower concentrations, potentially reducing off-target effects and toxicity. Selectivity against TLR8 is paramount for a "pure" TLR7 agonist profile, as TLR8 co-activation can lead to a strong, myeloid-driven inflammatory response that may not be therapeutically desirable.[10]

Assay Parameter	Loxoribine	Investigational Compound G
Human TLR7 EC₅₀ (nM)	~3,000 - 10,000 ¹	[Enter Experimental Data]
Mouse TLR7 EC₅₀ (nM)	~1,000 - 5,000 ¹	[Enter Experimental Data]
Human TLR8 EC₅₀ (nM)	> 30,000 (No activity)[4]	[Enter Experimental Data]
Selectivity Ratio (TLR8/TLR7)	>10-fold	[Calculate from Data]

¹ EC₅₀ values for Loxoribine can vary based on the specific cell line and assay conditions. Data is representative.

In Vitro Cytokine Induction Profile

This analysis reveals the functional consequence of receptor activation by measuring the key effector molecules produced by immune cells.

Causality: The profile of induced cytokines defines the nature of the immune response. A strong IFN-α response is characteristic of TLR7 activation in pDCs and is crucial for antiviral activity.[1] A balanced production of TNF-α and IL-12 can promote Th1-polarized adaptive immunity, beneficial in oncology.[11] Comparing the dose-response curves for each cytokine provides a detailed picture of each compound's functional signature.

Cytokine (Human PBMCs)	Loxoribine	Investigational Compound G
IFN-α max induction (pg/mL)	Potent inducer[7]	[Enter Experimental Data]
TNF-α max induction (pg/mL)	Moderate inducer[7]	[Enter Experimental Data]
IL-6 max induction (pg/mL)	Moderate inducer[11]	[Enter Experimental Data]
IL-12 max induction (pg/mL)	Low to moderate inducer[7][11]	[Enter Experimental Data]

In Vivo Antitumor Efficacy

The ultimate test for an immuno-oncology agent is its ability to control tumor growth in a living system. This requires the coordinated action of the innate and adaptive immune systems.

Causality: An effective TLR7 agonist should, upon systemic or intratumoral administration, induce a local inflammatory environment, promote dendritic cell maturation, and ultimately lead to the priming of tumor-specific CD8+ T cells.[6][12] Comparing tumor growth inhibition (TGI) and effects on the tumor microenvironment (TME) provides critical data on therapeutic potential.

In Vivo Parameter (e.g., CT26 model)	Loxoribine	Investigational Compound G
Tumor Growth Inhibition (%)	Efficacy demonstrated[5]	[Enter Experimental Data]
Systemic IFN-α levels	Increased[12]	[Enter Experimental Data]
Tumor CD8+ T cell Infiltration	Increased[6]	[Enter Experimental Data]
Combination Synergy with anti-PD-1	Synergy expected/shown[6][13]	[Enter Experimental Data]

Key Experimental Methodologies

Scientific integrity requires transparent and reproducible methods. The following are detailed protocols for the essential assays described above.

Protocol: HEK-Blue™ TLR7/TLR8 Reporter Assay

Objective: To determine the potency (EC₅₀) and selectivity of the agonists on human TLR7 and TLR8.

Principle: HEK293 cells are engineered to express a specific human TLR (7 or 8) and a secreted embryonic alkaline phosphatase (SEAP) reporter gene. TLR activation leads to SEAP secretion, which can be quantified colorimetrically.

Caption: Workflow for TLR7/8 reporter gene assay.

Step-by-Step Methodology:

• Cell Culture: Maintain HEK-Blue™ hTLR7 and hTLR8 cell lines according to the manufacturer's instructions.

• Cell Seeding: Plate 180 µL of the cell suspension (approx. 2.5 x 10⁵ cells/mL) into each well of a 96-well plate.

• Compound Preparation: Prepare 10X serial dilutions of Loxoribine and Investigational Compound G in sterile PBS or DMSO, followed by a final dilution in cell culture medium.

• Stimulation: Add 20 µL of the diluted compounds to the appropriate wells. Include a "vehicle control" (e.g., DMSO) and a "positive control" (a known agonist).

• Incubation: Incubate the plate for 16-24 hours at 37°C in a 5% CO₂ incubator.

• SEAP Detection:

  • Prepare QUANTI-Blue™ Solution as per the manufacturer's protocol.

  • Transfer 20 µL of the induced cell supernatant to a new flat-bottom 96-well plate.

  • Add 180 µL of QUANTI-Blue™ Solution to each well.

  • Incubate at 37°C for 1-3 hours.

• Data Acquisition: Measure the optical density (OD) at 620-655 nm using a spectrophotometer.

• Analysis: Plot the OD values against the log of the compound concentration. Use a non-linear regression (four-parameter logistic) model to calculate the EC₅₀ value.

Protocol: Human PBMC Cytokine Stimulation Assay

Objective: To quantify the dose-dependent cytokine response (IFN-α, TNF-α, etc.) from a mixed population of primary human immune cells.

Step-by-Step Methodology:

• PBMC Isolation: Isolate peripheral blood mononuclear cells (PBMCs) from healthy human donor blood using Ficoll-Paque density gradient centrifugation.

• Plating: Resuspend PBMCs in complete RPMI-1640 medium and plate at a density of 1 x 10⁶ cells/well in a 96-well plate.

• Stimulation: Add serial dilutions of Loxoribine and Investigational Compound G to the wells.

• Incubation: Incubate for 24 hours at 37°C in a 5% CO₂ incubator. (Note: For IFN-α, a 24h timepoint is typical; for TNF-α, a 6-18h timepoint may be optimal).

• Supernatant Collection: Centrifuge the plate and carefully collect the supernatant.

• Cytokine Quantification: Measure cytokine concentrations in the supernatant using a multiplex immunoassay (e.g., Luminex) or individual ELISAs according to the manufacturer's protocols.

• Analysis: Plot cytokine concentration against the log of the agonist concentration to generate dose-response curves.

Discussion and Future Perspectives

The data generated through these comparative assays will provide a clear picture of how Investigational Compound G performs relative to Loxoribine.

• If Compound G is more potent: This could translate to lower required therapeutic doses, potentially improving the safety profile. The key question would be whether this increased potency is maintained across different cell types and in vivo.

• If Compound G shows a different cytokine profile: For example, a higher IFN-α to TNF-α ratio compared to Loxoribine could make it a more desirable candidate for antiviral applications, where a robust Type I interferon response is key. Conversely, a more balanced profile might be advantageous for a cancer vaccine adjuvant.

• If Compound G has poor selectivity: Significant TLR8 activity would fundamentally change its classification and potential applications. It would need to be compared against dual TLR7/8 agonists, and its development would need to account for the broader, more inflammatory profile associated with TLR8 activation.[7]

The structural difference—the addition of a large phenoxyacetyl group to the guanosine core—is significant. This modification could alter how the compound binds to the TLR7 receptor pocket, potentially explaining any observed differences in potency or downstream signaling. It may also impact the compound's pharmacokinetic properties (absorption, distribution, metabolism, and excretion), which must be evaluated in subsequent preclinical studies.

Conclusion

A rigorous, side-by-side comparison against a well-understood benchmark is non-negotiable in early-stage drug development. Loxoribine serves as an excellent benchmark for novel guanosine-based TLR7 agonists like the hypothetical Investigational Compound G. By systematically evaluating receptor potency, selectivity, in vitro cytokine profiles, and in vivo efficacy using standardized and validated protocols, researchers can make informed decisions about the therapeutic potential of new chemical entities. This structured approach ensures that only the most promising candidates, with a clear and advantageous biological profile, are advanced toward clinical development.

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A Comparative Analysis of Immunomodulatory and Antiviral Activities: 7-Deazaguanosine versus Novel Guanosine Analogs

A Senior Application Scientist's Guide to Evaluating Novel Nucleoside Analogs

In the landscape of drug discovery, particularly in the realms of antiviral and cancer immunotherapy, nucleoside analogs represent a cornerstone of therapeutic innovation. Their ability to mimic endogenous nucleosides allows them to interfere with viral replication and modulate innate and adaptive immune responses. This guide provides a comparative framework for evaluating the biological activity of novel guanosine analogs, using the well-characterized immunomodulator, 7-deazaguanosine, as a benchmark. While direct comparative data for the novel compound "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" is not publicly available, this guide will delineate the essential experimental path to characterize such a molecule and contrast its potential activities with those of 7-deazaguanosine.

Introduction to the Comparators

7-Deazaguanosine: A Profile

7-Deazaguanosine is a pyrrolopyrimidine analog of guanosine where the nitrogen at the 7-position is replaced by a carbon atom. This modification confers unique biological properties, most notably its role as a potent immunomodulator. When incorporated into synthetic oligonucleotides as a cytosine-phosphate-2'-deoxy-7-deazaguanosine (CpR) dinucleotide, it acts as a powerful Toll-like receptor 9 (TLR9) agonist.[1][2] This interaction triggers a cascade of immune responses, including the induction of key cytokines like IL-12 and IFN-γ.[1][2] Furthermore, 7-deazaguanosine itself has demonstrated broad-spectrum antiviral activity in vivo against RNA viruses, an effect attributed to its ability to induce interferon and activate natural killer and phagocytic cells.[3][4][5]

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine: A Hypothetical Novel Analog

"N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" represents a novel, hypothetical guanosine derivative. Its structure suggests a modification at the N2 position of the guanine base. Such modifications can significantly alter the molecule's interaction with cellular targets, potentially leading to a distinct biological activity profile compared to 7-deazaguanosine. The key to understanding its potential lies in a systematic evaluation of its antiviral and immunomodulatory properties.

Comparative Evaluation of Biological Activity: A Proposed Experimental Framework

To comprehensively compare the activity of a novel analog like N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine with 7-deazaguanosine, a tiered experimental approach is necessary. This approach should begin with in vitro characterization and progress to in vivo models to assess efficacy and safety.

In Vitro Activity Assessment

1. Cytotoxicity Assays: The initial step is to determine the concentration range at which the compounds are not toxic to host cells. This is crucial for interpreting antiviral and immunomodulatory data.

Table 1: Hypothetical Cytotoxicity Data

Compound	Cell Line	CC50 (µM)
7-Deazaguanosine	Vero	>100
A549	>100
N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine	Vero	To be determined
A549	To be determined

2. Antiviral Activity Screening: The compounds should be screened against a panel of relevant viruses to determine their spectrum of activity.

Table 2: Hypothetical Antiviral Activity Data

Compound	Virus	EC50 (µM)	Selectivity Index (SI = CC50/EC50)
7-Deazaguanosine	Semliki Forest Virus	To be determined	To be determined
Encephalomyocarditis Virus	To be determined	To be determined
N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine	Semliki Forest Virus	To be determined	To be determined
Encephalomyocarditis Virus	To be determined	To be determined

3. Immunomodulatory Activity Profiling: The ability of the compounds to stimulate immune responses is a key parameter. This can be assessed by measuring cytokine production in relevant immune cells.

Table 3: Hypothetical Immunomodulatory Activity Data (Cytokine Induction in human PBMCs)

Compound (Concentration)	IFN-α (pg/mL)	IL-6 (pg/mL)	TNF-α (pg/mL)	IL-12 (pg/mL)
7-Deazaguanosine (10 µM)	To be determined	To be determined	To be determined	To be determined
N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine (10 µM)	To be determined	To be determined	To be determined	To be determined
Vehicle Control	< detection limit	< detection limit	< detection limit	< detection limit

Mechanism of Action Studies

Understanding how these compounds exert their effects is critical for their development.

1. Toll-like Receptor (TLR) Activation: Given that many nucleoside analogs are TLR agonists, it is essential to determine if the novel compound activates TLRs.[6][7]

Caption: Workflow for TLR activation screening.

2. Signaling Pathway Analysis: Once a target receptor is identified (e.g., TLR9 for 7-deazaguanosine), downstream signaling pathways can be investigated using techniques like Western blotting for key signaling proteins (e.g., MyD88, IRAK4, TRAF6, NF-κB).

Caption: Simplified TLR9 signaling pathway activated by 7-deazaguanosine-containing oligonucleotides.

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assay

• Cell Seeding: Plate cells (e.g., Vero, A549) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compounds in cell culture medium. Add the diluted compounds to the cells and incubate for 72 hours.

• Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®) to each well and measure the luminescence according to the manufacturer's instructions.

• Data Analysis: Calculate the 50% cytotoxic concentration (CC50) by plotting the percentage of cell viability against the compound concentration.

Protocol 2: Antiviral Plaque Reduction Assay

• Cell Seeding: Seed host cells in 6-well plates to form a confluent monolayer.

• Virus Infection: Infect the cell monolayers with a known titer of the virus for 1 hour.

• Compound Treatment: Remove the virus inoculum and overlay the cells with a medium containing various concentrations of the test compound and a solidifying agent (e.g., agarose).

• Incubation: Incubate the plates until viral plaques are visible.

• Plaque Visualization and Counting: Stain the cells with a vital stain (e.g., crystal violet) and count the number of plaques.

• Data Analysis: Calculate the 50% effective concentration (EC50) as the compound concentration that reduces the number of plaques by 50% compared to the virus control.

Protocol 3: Cytokine Induction Assay in Human PBMCs

• PBMC Isolation: Isolate peripheral blood mononuclear cells (PBMCs) from healthy donor blood using Ficoll-Paque density gradient centrifugation.

• Cell Stimulation: Plate PBMCs at a density of 1 x 10^6 cells/well in a 96-well plate and treat with the test compounds or controls (e.g., LPS for TLR4, R848 for TLR7/8).

• Supernatant Collection: After 24 hours of incubation, collect the cell culture supernatants.

• Cytokine Quantification: Measure the concentration of cytokines (e.g., IFN-α, IL-6, TNF-α, IL-12) in the supernatants using a multiplex immunoassay (e.g., Luminex) or ELISA.

• Data Analysis: Compare the levels of cytokines induced by the test compounds to the vehicle control.

Conclusion and Future Directions

7-Deazaguanosine serves as an important benchmark for the development of novel immunomodulatory nucleoside analogs. Its well-defined mechanism of action through TLR9 activation provides a clear point of comparison for new chemical entities. The systematic experimental framework outlined in this guide provides a robust strategy for characterizing the biological activity of novel compounds like the hypothetical "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine". By following this path, researchers can efficiently determine the therapeutic potential of new nucleoside analogs and identify promising candidates for further preclinical and clinical development. The key to advancing this field lies in the rigorous, comparative evaluation of these novel molecules against established standards.

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• Kandimalla, E. R., Bhagat, L., Li, Y., Yu, D., Wang, D., Cong, Y. P., Song, S. S., Tang, J. X., Sullivan, T., & Agrawal, S. (2005). Immunomodulatory oligonucleotides containing a cytosine-phosphate-2'-deoxy-7-deazaguanosine motif as potent Toll-like receptor 9 agonists. Proceedings of the National Academy of Sciences of the United States of America, 102(19), 6925–6930. [Link]

• Kandimalla, E. R., Bhagat, L., Li, Y., Yu, D., Wang, D., Cong, Y. P., Song, S. S., Tang, J. X., Sullivan, T., & Agrawal, S. (2005). Immunomodulatory oligonucleotides containing a cytosine-phosphate-2'-deoxy-7-deazaguanosine motif as potent toll-like receptor 9 agonists. PubMed, 102(19), 6925-30. [Link]

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• Smee, D. F., Alaghamandan, H. A., Jin, A., Sharma, B. S., & Jolley, W. B. (1991). Immunoenhancing properties and antiviral activity of 7-deazaguanosine in mice. Antimicrobial Agents and Chemotherapy, 35(1), 151-156. [Link]

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A Researcher's Guide to Validating the Immunostimulatory Effects of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

Introduction

The discovery of novel immunostimulatory agents is a cornerstone of modern therapeutics, with profound implications for vaccine adjuvants, oncology, and antiviral strategies. N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, hereafter referred to as "Compound-G," is a novel synthetic guanosine analog.[1] Guanosine analogs are a known class of molecules with the potential for potent immune activation, often by engaging innate immune sensors like Toll-like receptors (TLRs).[2][3] Specifically, guanosine derivatives have been shown to function as agonists for Toll-like receptor 7 (TLR7), a key intracellular receptor that detects single-stranded viral RNA.[2][3] Activation of TLR7 initiates a powerful antiviral response, characterized by the production of Type I interferons (IFN-α/β) and other pro-inflammatory cytokines.[4][5][6]

This guide provides a comprehensive, multi-stage framework for the systematic validation of Compound-G's immunostimulatory properties. We will objectively compare its performance against Resiquimod (R848), a well-characterized and potent imidazoquinoline-based agonist of both TLR7 and TLR8.[4][5][7][8] The experimental workflow is designed to first establish receptor-specific activity, then confirm efficacy in primary human immune cells, and finally, to elucidate the underlying signaling pathway. This structured approach ensures a rigorous and scientifically sound evaluation of Compound-G's therapeutic potential.

Comparative Framework & Experimental Workflow

To validate Compound-G, we will employ a tiered approach, progressing from controlled, single-receptor systems to the more complex environment of primary human immune cells. This ensures that observations are robust, reproducible, and physiologically relevant.

Positive Control: Resiquimod (R848), a potent TLR7/TLR8 agonist, will be used as the benchmark for immunostimulatory activity.[5][6][7] It is a powerful inducer of cytokines including IFN-α, TNF-α, and IL-6.[4][7][8]

Negative Controls:

• Vehicle Control: The solvent used to dissolve Compound-G and R848 (e.g., DMSO) will be used to rule out non-specific solvent effects.

• Null Cell Line: A parental cell line lacking the target receptor will be used to confirm specificity.

The validation process is structured into three sequential stages:

Caption: Experimental validation workflow for Compound-G.

Stage 1: In Vitro Characterization in a TLR7 Reporter System

Rationale: The first step is to determine if Compound-G can directly and specifically activate its putative target, TLR7, in a clean and controlled system. We utilize HEK-Blue™ hTLR7 cells, a human embryonic kidney (HEK293) cell line engineered to express human TLR7 and a reporter gene, Secreted Embryonic Alkaline Phosphatase (SEAP).[9][10] Upon TLR7 activation, a signaling cascade culminates in the activation of transcription factors like NF-κB, which drives SEAP expression.[9][11] The amount of SEAP produced is directly proportional to the level of TLR7 activation and can be easily measured colorimetrically.[9]

Experimental Protocol: HEK-Blue™ hTLR7 SEAP Assay

• Cell Culture: Culture HEK-Blue™ hTLR7 cells (and the parental HEK-Blue™ Null1 cells as a negative control) according to the manufacturer's specifications, typically in DMEM supplemented with 10% FBS, selection antibiotics, and L-glutamine.[11]

• Cell Plating: Seed cells into a 96-well flat-bottom plate at a density of ~5 x 10⁵ cells/mL (160 µL per well) and incubate for 24 hours.[9]

• Compound Preparation: Prepare a 10-point serial dilution of Compound-G and R848 (positive control) in cell culture medium. A typical starting concentration for R848 is 10 µg/mL.

• Cell Stimulation: Add 40 µL of the compound dilutions (or vehicle control) to the appropriate wells in triplicate.[9]

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ incubator.[12]

• SEAP Detection: Add 20 µL of the cell supernatant to a new 96-well plate containing 180 µL of QUANTI-Blue™ Solution. Incubate at 37°C for 30-60 minutes.

• Quantification: Measure the optical density (OD) at 620-650 nm using a microplate reader.[12]

• Data Analysis: Plot the OD values against the compound concentration and use a non-linear regression model (four-parameter logistic curve) to determine the half-maximal effective concentration (EC50) for each compound.

Anticipated Results & Comparative Data

The primary output is the EC50 value, which represents the potency of the compound. A lower EC50 indicates higher potency. We would expect Compound-G to show potent activity in the TLR7 cell line but no activity in the Null1 line, confirming its specificity.

Table 1: Hypothetical Potency and Specificity Data in HEK-Blue™ Reporter Cells

Compound	HEK-Blue™ hTLR7 EC50 (µM)	HEK-Blue™ Null1 Activity
Compound-G	0.85	None Detected
R848 (Control)	0.25	None Detected

| Vehicle (DMSO) | N/A | None Detected |

Stage 2: Primary Immune Cell Activation and Cytokine Profiling

Rationale: While reporter assays confirm receptor-level activity, it is crucial to validate these findings in a more physiologically relevant context. Human peripheral blood mononuclear cells (PBMCs) contain a diverse population of immune cells, including plasmacytoid dendritic cells (pDCs) and B cells, which naturally express TLR7.[5] Stimulation of these cells should lead to the production and secretion of a characteristic profile of cytokines, most notably IFN-α, TNF-α, and IL-6.[7][13] This stage assesses both the ability of Compound-G to activate primary cells and the nature of the resulting immune response.

Experimental Protocol: Human PBMC Stimulation Assay

• PBMC Isolation: Isolate PBMCs from fresh whole blood from healthy human donors using Ficoll-Paque density gradient centrifugation.[14][15]

• Cell Plating: Resuspend the isolated PBMCs in complete RPMI-1640 medium and plate them in a 96-well U-bottom plate at a density of 1 x 10⁶ cells/mL (200 µL per well).[16][17]

• Cell Stimulation: Treat the cells with varying concentrations of Compound-G, R848, or vehicle control in triplicate.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.[16]

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully collect the supernatant for cytokine analysis.

• Cytokine Quantification: Measure the concentration of key cytokines (IFN-α, TNF-α, IL-6, IL-12) in the supernatant using a multiplex immunoassay (e.g., Luminex) or individual ELISAs, following the manufacturer's protocols.[16]

Anticipated Results & Comparative Data

This experiment will reveal the cytokine signature induced by Compound-G. The magnitude and profile of cytokine induction can be compared directly to R848. For example, a compound might be a more potent inducer of IFN-α but a weaker inducer of TNF-α, which could have important therapeutic implications.

Table 2: Hypothetical Cytokine Production from Stimulated Human PBMCs (pg/mL)

Compound (at 1 µM)	IFN-α	TNF-α	IL-6	IL-12p70
Vehicle Control	<10	<20	<50	<5
Compound-G	2500	1800	3500	450

| R848 (Control) | 3200 | 3000 | 5000 | 600 |

Stage 3: Elucidating the Mechanism of Action

Rationale: TLR7 activation initiates a specific intracellular signaling cascade. Ligand binding in the endosome recruits the key adaptor protein, Myeloid Differentiation primary response 88 (MyD88).[18][19] This triggers a cascade involving IRAK kinases and TRAF6, ultimately leading to the activation of transcription factors NF-κB (driving pro-inflammatory cytokines) and IRF7 (driving Type I interferons).[5][6][19] Confirming that Compound-G operates through this MyD88-dependent pathway provides definitive mechanistic proof.

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A Senior Application Scientist's Guide to Cross-Reactivity Profiling of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine

For researchers, scientists, and drug development professionals, ensuring the specificity of a novel therapeutic candidate is paramount. This guide provides an in-depth, technical framework for assessing the cross-reactivity of a novel guanosine analog, "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine." While this compound serves as our primary example, the principles and methodologies detailed herein are broadly applicable to the characterization of other small molecules. We will delve into the causality behind experimental choices, present detailed protocols for robust assessment, and provide a framework for data interpretation, all grounded in scientific integrity.

Introduction: The Imperative of Specificity in Drug Development

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is a synthetic nucleoside analog. Its structure, combining a guanosine moiety with a phenoxyacetic acid derivative, suggests potential biological activity, possibly as an antiviral agent or a modulator of cellular signaling pathways involving guanosine or its derivatives.[1][2][3][4] Guanosine and its analogs are integral to numerous physiological processes, from nucleic acid synthesis to intracellular signaling.[1][2] Consequently, any novel analog must be rigorously evaluated for its potential to interact with unintended biological targets.

Cross-reactivity, the binding of a compound to targets other than its intended one, can lead to off-target effects, toxicity, and diminished therapeutic efficacy. Therefore, a comprehensive cross-reactivity profile is not merely a regulatory requirement but a fundamental aspect of understanding a compound's biological behavior.[5][6][7] This guide will focus on two powerful, complementary techniques for assessing cross-reactivity: Competitive Enzyme-Linked Immunosorbent Assay (ELISA) and Surface Plasmon Resonance (SPR).

The Logic of Comparator Selection: Defining the Scope of Cross-Reactivity

To meaningfully assess the specificity of our lead compound, we must compare its binding profile against a panel of structurally and functionally related molecules. The choice of these comparators is a critical experimental design step. For N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, a logical panel would include:

• Endogenous Ligand: Guanosine - to determine the relative affinity for targets that naturally bind guanosine.

• Structurally Related Drugs:

  • Acyclovir & Ganciclovir: Widely used antiviral guanosine analogs.[4][8] Cross-reactivity with the targets of these drugs (e.g., viral thymidine kinases) could be a concern.

  • Abacavir: Another guanosine analog used as an anti-HIV drug.[1][2]

• Structurally Dissimilar Compound with a Similar Functional Group:

  • Phenoxyacetic acid: To assess the contribution of this part of the molecule to any observed binding.[3]

• Negative Control:

  • N-Acetylguanosine: A modified guanosine less likely to interact with the same targets, serving as a baseline.

This curated panel allows for a multi-faceted assessment of specificity, distinguishing between interactions mediated by the guanosine core, the phenoxyacetyl moiety, or the entire composite structure.

Methodologies for Quantifying Cross-Reactivity

We will employ two orthogonal methods to build a robust and reliable cross-reactivity profile.

Competitive ELISA: A High-Throughput Screening Approach

Competitive ELISA is an excellent first-pass method for screening cross-reactivity.[9][10] It measures the ability of a test compound to compete with a labeled antigen for binding to a specific antibody. For our purposes, we will utilize a commercially available anti-guanosine antibody.

Rationale for Experimental Choices: The competitive format is ideal for small molecules like our compound of interest. By immobilizing a guanosine conjugate and using a specific anti-guanosine antibody, we can rapidly assess the relative ability of our test compounds to inhibit this interaction.

Experimental Workflow Diagram:

Caption: Competitive ELISA workflow for cross-reactivity assessment.

Detailed Protocol:

• Coating: Dilute a Guanosine-BSA conjugate to 2 µg/mL in carbonate-bicarbonate buffer (pH 9.6). Add 100 µL to each well of a 96-well high-binding microplate. Incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL/well of PBS containing 0.05% Tween-20 (PBS-T).

• Blocking: Add 200 µL of 5% BSA in PBS-T to each well. Incubate for 2 hours at room temperature.

• Competition:

  • Prepare serial dilutions of the test compounds (N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine and comparators) in PBS-T.

  • In a separate plate, mix 50 µL of each compound dilution with 50 µL of a pre-determined optimal concentration of anti-guanosine antibody. Incubate for 30 minutes at room temperature.

  • Transfer 100 µL of the antibody/competitor mixture to the corresponding wells of the coated and blocked plate. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 2.

• Detection: Add 100 µL of a horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., anti-rabbit IgG) diluted in PBS-T to each well. Incubate for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 2, but increase to five washes.

• Signal Development: Add 100 µL of TMB substrate to each well. Incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add 50 µL of 1 M H₂SO₄ to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

Data Analysis: The percentage of cross-reactivity is calculated using the following formula:

% Cross-Reactivity = (IC₅₀ of Guanosine / IC₅₀ of Test Compound) x 100

Where IC₅₀ is the concentration of the compound that causes 50% inhibition of the antibody-antigen binding.

Surface Plasmon Resonance (SPR): Real-Time Kinetic Analysis

SPR provides high-quality, real-time data on binding affinity and kinetics, offering a deeper understanding of the molecular interactions.[11][12][13] This label-free technique measures changes in the refractive index at the surface of a sensor chip as molecules bind and dissociate.[11][12]

Rationale for Experimental Choices: SPR is a highly sensitive method for studying small molecule-protein interactions.[11][12][13] By immobilizing a target protein (e.g., a viral polymerase or a guanosine-binding protein), we can directly measure the binding of our test compounds. This allows for the determination of association (ka) and dissociation (kd) rate constants, and the equilibrium dissociation constant (KD), which is a direct measure of binding affinity.

Experimental Workflow Diagram:

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A Senior Application Scientist's Guide to Benchmarking Novel TLR7 Agonists: A Case Study of "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine"

Introduction: The Imperative for Novel TLR7 Agonists

Toll-like Receptor 7 (TLR7) stands as a critical sentinel of the innate immune system. Localized within the endosomes of immune cells—most notably plasmacytoid dendritic cells (pDCs) and B cells—TLR7 is responsible for detecting single-stranded RNA (ssRNA), a hallmark of viral infection.[1][2] Upon activation, TLR7 initiates a potent MyD88-dependent signaling cascade, culminating in the activation of transcription factors NF-κB and IRF7.[1][3][4][5] This leads to the robust production of type I interferons (IFN-α/β) and other pro-inflammatory cytokines, orchestrating a powerful antiviral and antitumor immune response.[1][2]

The therapeutic potential of harnessing this pathway has been realized through synthetic small molecule agonists. Compounds like Imiquimod (R837) and Resiquimod (R848) are well-established benchmarks, with Imiquimod approved for topical use against skin cancers and genital warts.[6][7] Resiquimod, a more potent imidazoquinoline, is a dual agonist of both TLR7 and the closely related TLR8.[4][6][8] While effective, the pursuit of next-generation agonists continues, driven by the need for improved potency, enhanced selectivity, and favorable pharmacokinetic profiles to enable systemic applications in oncology and virology.[9][10]

This guide provides a comprehensive framework for benchmarking a novel guanosine-based compound, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine , against the gold-standard agonists, Imiquimod and Resiquimod (R848). We will detail the essential in vitro assays required to characterize its potency and specificity, explaining not just the "how" but the "why" behind each experimental design choice.

The TLR7 Signaling Pathway: The Target Mechanism

Understanding the underlying signaling architecture is fundamental to interpreting agonist activity. Activation of TLR7 is not a simple on/off switch but a complex, multi-step process that provides several points for quantitative assessment. The binding of an agonist to TLR7 within the endosome triggers receptor dimerization. This conformational change facilitates the recruitment of the Toll/IL-1 receptor (TIR) domain-containing adaptor protein, MyD88.[5] MyD88 then recruits and activates a series of kinases, including IRAK4 and IRAK1, which in turn activate TRAF6.[5] This cascade bifurcates to activate two master regulators of immune gene expression:

• The NF-κB Pathway: Leads to the transcription of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-12.

• The IRF7 Pathway: Specifically in pDCs, this leads to the massive production of Type I Interferons (IFN-α).[3]

The diagram below illustrates this critical pathway.

Caption: Dual-assay workflow for TLR7 agonist characterization.

Assay 1: Quantifying Potency and Specificity with an NF-κB Reporter Assay

Expertise & Causality: The most direct way to measure a compound's ability to activate the TLR7 receptor is through a reporter gene assay. We use HEK293 cells, which are non-immunological and provide a "clean" system, engineered to express human TLR7. [11]The reporter, Secreted Embryonic Alkaline Phosphatase (SEAP), is only transcribed following the activation of NF-κB, a direct downstream consequence of TLR7 signaling. [12]This setup creates a direct, quantitative link between receptor engagement and a measurable colorimetric output, allowing for precise determination of the half-maximal effective concentration (EC50), the gold-standard measure of potency.

Protocol: HEK-Blue™ hTLR7 SEAP Reporter Assay

• Cell Seeding: Suspend HEK-Blue™ hTLR7 cells (and HEK-Blue™ Null1-k cells for specificity control) in their growth medium. Seed 180 µL of the cell suspension into a 96-well plate at a density of 2.5 x 10⁵ cells/mL. [12]2. Compound Preparation: Prepare serial dilutions of "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine," Imiquimod, and R848 in fresh growth medium. A typical concentration range would span from 1 nM to 10 µM.

• Cell Stimulation: Add 20 µL of the diluted compounds to the appropriate wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known high concentration of R848). [12]4. Incubation: Incubate the plate for 16-24 hours at 37°C in a 5% CO₂ incubator. [6][12]5. SEAP Detection: Prepare QUANTI-Blue™ Solution according to the manufacturer's protocol. Add 180 µL of this solution to a new, flat-bottom 96-well plate.

• Sample Transfer: Carefully transfer 20 µL of the supernatant from the stimulated cell plate to the corresponding wells of the QUANTI-Blue™ plate. [6][12]7. Detection Incubation: Incubate at 37°C for 1-3 hours, monitoring for color development (purple/blue).

• Data Acquisition: Measure the absorbance at 620-655 nm using a spectrophotometer. [12]9. Analysis: Plot the absorbance against the log of the agonist concentration and use a non-linear regression (four-parameter logistic curve) to calculate the EC50 value for each compound.

Trustworthiness (Self-Validation): The protocol's integrity is maintained by including parallel experiments with HEK-Blue™ Null cells. These cells lack the TLR7 gene but contain the same reporter construct. A potent response in the hTLR7 cells coupled with no response in the Null cells validates that the observed activity is specifically mediated by TLR7.

Data Summary: Comparative Potency (EC50)

Compound	Agonist Target(s)	Human TLR7 EC50 (Hypothetical)	Notes
Imiquimod (R837)	TLR7 [7]	~1.5 µM	Moderate potency, established benchmark.
Resiquimod (R848)	TLR7 / TLR8 [4][8]	~0.1 µM [13]	High potency, dual agonist activity.
N-[...]-guanosine	TLR7 (Predicted)	0.5 µM	Hypothetical result showing intermediate-to-high potency.

Assay 2: Assessing Functional Response via Cytokine Profiling in Human PBMCs

Expertise & Causality: While reporter assays are excellent for determining potency, they do not capture the full complexity of the immune response in a primary cell context. Peripheral Blood Mononuclear Cells (PBMCs) contain a mixture of immune cells, including monocytes and the critical TLR7-expressing pDCs. [2]Measuring the secretion of key cytokines like IFN-α (the signature cytokine of pDC activation) and TNF-α (a key pro-inflammatory cytokine) provides a direct assessment of the compound's ability to elicit a physiologically relevant, functional response. [13][14] Protocol: PBMC Isolation and Cytokine Stimulation

• PBMC Isolation: Isolate PBMCs from healthy donor whole blood or buffy coats using a Ficoll-Paque density gradient centrifugation method. [14][15]2. Cell Plating: Resuspend the isolated PBMCs in complete RPMI-1640 medium supplemented with 10% FBS and antibiotics. Seed the cells into a 96-well plate at a density of 1 x 10⁶ cells/mL in a volume of 180 µL.

• Cell Stimulation: Add 20 µL of each agonist at a fixed, potent concentration (e.g., 5 µM) to the wells in triplicate. Include an unstimulated (vehicle) control.

• Incubation: Incubate the plate for 18-24 hours at 37°C in a 5% CO₂ incubator. [16]5. Supernatant Collection: Centrifuge the plate at 400 x g for 5 minutes to pellet the cells. Carefully collect the supernatant for analysis.

• Cytokine Quantification: Measure the concentration of IFN-α and TNF-α in the supernatant using commercially available ELISA kits or a multiplex bead-based immunoassay (e.g., Luminex) according to the manufacturer's instructions. [17][18] Trustworthiness (Self-Validation): This protocol is validated by the inclusion of both positive (R848) and negative (vehicle) controls. A robust cytokine response to R848 confirms the viability and responsiveness of the donor PBMCs, while a lack of response in the vehicle control ensures that the measured cytokines are a direct result of agonist stimulation.

Data Summary: Comparative Cytokine Induction

Compound (at 5 µM)	IFN-α Secretion (pg/mL) (Hypothetical)	TNF-α Secretion (pg/mL) (Hypothetical)
Vehicle Control	< 20	< 50
Imiquimod	1,500	800
Resiquimod (R848)	4,500	3,000
N-[...]-guanosine	3,200	2,100

Interpretation and Conclusion

Based on the integrated data from these two essential assays, we can construct a detailed profile of our novel compound.

• Potency: The hypothetical EC50 value of 0.5 µM positions "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" as a potent TLR7 agonist. It is demonstrably more potent than Imiquimod (~1.5 µM) and approaches the potency of the high-activity benchmark, R848 (~0.1 µM).

• Functional Activity: The cytokine profiling data corroborates the findings from the reporter assay. The novel compound induced a robust secretion of both IFN-α and TNF-α from human PBMCs, significantly outperforming Imiquimod and showing a strong response comparable to that of R848. This confirms that the high potency observed in the engineered cell line translates into a powerful functional response in primary immune cells.

• Specificity: Assuming the compound showed no activity in the HEK-Blue™ Null cells and (hypothetically) minimal activity in a TLR8 reporter assay, it could be classified as a potent and selective TLR7 agonist. This profile is highly desirable, as it may offer a therapeutic window with fewer off-target effects compared to the dual TLR7/8 activity of R848.

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A Comparative In Vivo Validation Guide: N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine (G-134) vs. Mycophenolate Mofetil for Prevention of Allograft Rejection

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comprehensive framework for the in vivo validation of a novel investigational compound, N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, hereafter referred to as G-134. As a guanosine analog, G-134 is hypothesized to act as a potent and selective inhibitor of inosine monophosphate dehydrogenase (IMPDH), a rate-limiting enzyme in the de novo synthesis of guanine nucleotides essential for lymphocyte proliferation.[1][2][3] This mechanism positions G-134 as a promising candidate for immunosuppressive therapy, particularly in the prevention of solid organ transplant rejection.

To establish preclinical proof-of-concept and assess its therapeutic potential, this document outlines a head-to-head comparison of G-134 against the current standard-of-care, Mycophenolate Mofetil (MMF).[4][5][6] The guide details the scientific rationale, a rigorous experimental design using a rat heterotopic heart transplant model, detailed protocols for execution, and a framework for interpreting comparative efficacy, pharmacodynamics, and safety data.

Scientific Background & Rationale

IMPDH: A Validated Target for Immunosuppression

Inosine monophosphate dehydrogenase (IMPDH) is the critical enzyme that catalyzes the NAD-dependent oxidation of inosine monophosphate (IMP) to xanthosine monophosphate (XMP).[1][2][3] This is the first and rate-limiting step in the de novo biosynthesis of guanosine nucleotides (GMP, GDP, GTP).[1][2] While most cell types can utilize a "salvage pathway" to generate guanine nucleotides, lymphocytes (both T and B cells) are highly dependent on the de novo pathway to support their rapid proliferation during an immune response.[3][4]

Inhibition of IMPDH selectively depletes the intracellular pool of guanine nucleotides in these immune cells, leading to a potent cytostatic effect that arrests their proliferation and clonal expansion.[3][5][7] This targeted action is the basis for the clinical success of IMPDH inhibitors like Mycophenolic Acid (MPA), the active metabolite of MMF, in preventing acute rejection of transplanted organs.[4][7][8]

The Scientific Case for G-134

G-134 is a novel guanosine analog designed to inhibit IMPDH. Its structural modifications, including the N-acetylated phenoxy group, are intended to enhance cell permeability, improve selectivity for the IMPDH2 isoform (predominantly expressed in activated lymphocytes), and optimize its pharmacokinetic profile compared to existing therapies.[3][9] The primary objective of the following in vivo study is to validate if these structural enhancements translate into superior efficacy and/or an improved safety margin over MMF.

Mechanism of Action Pathway

The following diagram illustrates the targeted pathway and the mechanism of inhibition.

Caption: Targeted inhibition of IMPDH by G-134 and MMF.

Preclinical Validation Strategy: A Comparative Workflow

The validation of G-134 requires a systematic approach to directly compare its performance against the clinical gold standard, MMF. A rodent model of acute allograft rejection provides the most relevant and rigorous preclinical setting for this evaluation.[10][11][12]

Experimental Workflow Diagram

The diagram below outlines the key phases of the comparative in vivo study.

Caption: Workflow for the comparative in vivo validation study.

Comparative In Vivo Methodology: Rat Heterotopic Heart Transplant

This model is the cornerstone for evaluating immunosuppressive agents. It involves transplanting a donor heart into the recipient's abdomen, where graft survival is entirely dependent on the efficacy of the immunosuppressive regimen.[10][11][12][13]

Rationale for Model Selection

• Strain Combination: A fully allogeneic Brown Norway (BN) donor to Lewis (LEW) recipient combination ensures a robust and rapid acute rejection response, which typically occurs within 7-10 days in untreated animals, providing a clear window to observe therapeutic effects.

• Functional Endpoint: Graft survival is assessed daily by simple abdominal palpation to feel for a heartbeat, providing a non-invasive, unambiguous, and functional measure of efficacy.[10]

• Translatability: The model recapitulates key immunological aspects of human organ rejection and has been instrumental in the preclinical evaluation of numerous clinically approved immunosuppressants, including MMF.[4][14]

Detailed Experimental Protocol

Animals:

• Male Lewis (LEW) rats (Recipient, 250-300g)

• Male Brown Norway (BN) rats (Donor, 200-250g)

• All animals are acclimated for at least one week prior to use.

Treatment Groups (n=10 per group):

• Vehicle Control: Appropriate vehicle for G-134 and MMF (e.g., 0.5% carboxymethylcellulose).

• G-134: Dose selected from prior PK/PD studies (e.g., 20 mg/kg), administered orally (p.o.) once daily.

• MMF (Positive Control): 30 mg/kg, p.o., once daily.[15]

Surgical Procedure: Heterotopic Heart Transplantation: [10][11][13]

• Donor Heart Procurement: The donor BN rat is anesthetized. A heparin solution is injected via the inferior vena cava. The heart is arrested and flushed with cold cardioplegic solution. The aorta and pulmonary artery are transected and the heart is explanted and stored in ice-cold saline.[12]

• Recipient Preparation: The recipient LEW rat is anesthetized. A midline abdominal incision is made to expose the infrarenal abdominal aorta and inferior vena cava.[13]

• Anastomosis: Using microsurgical techniques, an end-to-side anastomosis is performed, connecting the donor aorta to the recipient's abdominal aorta and the donor pulmonary artery to the recipient's inferior vena cava.[10]

• Reperfusion & Closure: Vascular clamps are removed to reperfuse the donor heart. Once a strong, regular heartbeat is confirmed, the abdominal wall is closed in layers.

Post-Operative Care & Monitoring:

• Dosing: Treatment begins on the day of surgery (Day 0) and continues daily until graft rejection.

• Graft Survival Assessment: The graft is monitored daily via abdominal palpation. The endpoint is the cessation of a palpable heartbeat, confirmed by laparotomy.

• Clinical Monitoring: Body weight is recorded daily as a general measure of health and tolerability.

Comparative Data Analysis & Expected Outcomes

Objective comparison requires quantitative analysis of efficacy, pharmacodynamic effect, and safety.

Efficacy: Allograft Survival

The primary outcome is the prolongation of allograft survival. Data should be presented in a Kaplan-Meier survival curve and summarized in a table.

Table 1: Comparative Allograft Survival (Hypothetical Data)

Treatment Group	Dose (mg/kg, p.o.)	n	Median Survival Time (Days)	% Increase in Survival vs. Vehicle
Vehicle Control	-	10	8	-
MMF	30	10	25	213%

| G-134 | 20 | 10 | >40 | >400% |

Data to be analyzed by Log-rank (Mantel-Cox) test.

Pharmacodynamics: Target Engagement

To confirm that G-134 works through the intended mechanism, IMPDH activity should be measured in peripheral blood mononuclear cells (PBMCs) collected at the time of rejection.[16][17] This directly links the in vivo effect to target inhibition.

Protocol Snippet: IMPDH Activity Assay in PBMCs [16]

• Isolate PBMCs from whole blood using density gradient centrifugation.

• Lyse the PBMC pellet and determine total protein concentration.

• Initiate the enzymatic reaction by incubating the lysate with substrates (IMP and NAD+).

• After incubation, terminate the reaction and measure the production of XMP using a validated HPLC or LC-MS/MS method.[16][17]

• Normalize IMPDH activity to total protein content.

Table 2: Comparative Pharmacodynamic & Histological Scores (Hypothetical Data)

Treatment Group	IMPDH Activity (% of Vehicle)	Mean Histology Rejection Score (ISHLT Grade)
Vehicle Control	100% ± 15%	3.8 ± 0.4 (Severe)
MMF	25% ± 8%	1.5 ± 0.6 (Mild)

| G-134 | 12% ± 5% | 0.8 ± 0.5 (Minimal) |

Histology scores based on the International Society for Heart and Lung Transplantation grading scale for acute cellular rejection.

Safety & Tolerability

A preliminary assessment of safety is critical. Body weight loss is a key indicator of systemic toxicity.

Table 3: Safety & Tolerability Profile (Hypothetical Data)

Treatment Group	Maximum Mean Body Weight Loss (%)	Notable Clinical Observations
Vehicle Control	4%	None
MMF	12%	Mild gastrointestinal distress (soft stool)

| G-134 | 6% | None |

Interpretation & Conclusions

• Superior Efficacy: G-134, at a lower dose than MMF, demonstrates significantly superior efficacy in prolonging cardiac allograft survival in a stringent preclinical model.

• Potent Target Engagement: The enhanced efficacy of G-134 correlates with more profound inhibition of IMPDH activity in circulating immune cells, confirming its mechanism of action in vivo.

• Improved Safety Profile: G-134 appears to have a wider therapeutic window, showing superior efficacy with a more favorable safety profile compared to MMF, as indicated by reduced body weight loss.

Collectively, these results would provide a strong validation for G-134 as a potentially best-in-class immunosuppressive agent, warranting further development and investigation in larger animal models and eventual clinical trials.

References

• A Heterotopic Rat Heart Transplantation Model using Circulatory Death Donor Hearts. (2022). JoVE. Available at: [Link]

• Ensminger, S. A., & Morris, R. E. (1994). Mycophenolate mofetil (RS-61443): preclinical, clinical, and three-year experience in heart transplantation. Journal of Heart and Lung Transplantation. Available at: [Link]

• Kaczmarek, I., et al. (2005). Effects of mycophenolate mofetil on cardiac allograft survival and cardiac allograft vasculopathy in miniature swine. The Annals of Thoracic Surgery. Available at: [Link]

• JoVE Science Education Database. (2022). A Heterotopic Rat Heart Transplantation Model using Circulatory Death Donor Hearts. Journal of Visualized Experiments. Available at: [Link]

• Bio-protocol. (n.d.). Measurement of PBMC IMPDH enzyme activity. Available at: [Link]

• Wang, J., et al. (2020). The rat model of heterotopic heart transplantation. Bio-protocol. Available at: [Link]

• Cervantes-Gomez, F., et al. (2019). Anti-Tumor Potential of IMP Dehydrogenase Inhibitors: A Century-Long Story. Cancers. Available at: [Link]

• Singh, V., et al. (2021). Inhibitors of inosine 5′-monophosphate dehydrogenase as emerging new generation antimicrobial agents. RSC Medicinal Chemistry. Available at: [Link]

• Diehl, R., et al. (2017). Immunosuppression for in vivo research: state-of-the-art protocols and experimental approaches. Cellular & Molecular Immunology. Available at: [Link]

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• Gola, J., et al. (2013). IMPDH is a crucial in de novo guanosine-5'-triphosphate (GTP) biosynthesis. ResearchGate. Available at: [Link]

• Taylor, D. O., et al. (1995). The use of mycophenolate mofetil (RS-61443) in human heart transplant recipients. Transplantation. Available at: [Link]

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A Researcher's Guide to Evaluating Novel Guanosine Analogs Against Traditional Antivirals

Introduction: The Imperative for Novel Antiviral Platforms

The relentless emergence of novel and drug-resistant viral pathogens necessitates a departure from incremental improvements in antiviral discovery. While traditional antiviral compounds have been cornerstones of infectious disease management, their limitations—narrow spectra of activity, susceptibility to resistance, and off-target toxicity—drive the urgent search for next-generation therapeutics.[1] Among the most promising classes of developmental antivirals are modified nucleoside analogs, particularly those derived from guanosine.[2][3]

This guide uses a hypothetical novel guanosine analog, "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" , as a framework to compare and contrast the evaluation methodologies required for such next-generation compounds against established, traditional antivirals. Its unique structure—a standard guanosine core modified with a bulky phenoxyacetyl group—suggests potential for novel mechanisms of action beyond simple chain termination.

This document provides drug development professionals with a comprehensive, technically grounded framework for the head-to-head evaluation of such novel candidates. We will explore comparative mechanisms of action, provide detailed, self-validating experimental protocols, and present a logical structure for data interpretation and decision-making.

Part 1: A Comparative Analysis of Antiviral Mechanisms

An effective evaluation begins with a foundational understanding of how different antiviral classes function. Traditional antivirals operate through well-defined mechanisms, providing a benchmark against which novel compounds can be assessed.

Traditional Antiviral Mechanisms of Action

• Nucleoside/Nucleotide Analogs (e.g., Acyclovir, Remdesivir): This class functions by mimicking natural building blocks of viral DNA or RNA.[4]

  • Acyclovir , a guanosine analog, is selectively phosphorylated by a viral thymidine kinase in herpesvirus-infected cells to its active triphosphate form.[5][6][7] This active form, Acyclovir triphosphate (ACV-TP), potently inhibits the viral DNA polymerase and, upon incorporation into the viral DNA, acts as a chain terminator, halting replication.[5][6][8]

  • Remdesivir , an adenosine nucleotide analog, is a broad-spectrum antiviral that targets viral RNA-dependent RNA polymerase (RdRp).[9][10][11] After intracellular conversion to its active triphosphate form, it competes with natural ATP for incorporation into nascent RNA chains.[12][13] Its incorporation leads to delayed chain termination, effectively disrupting viral genome replication.[12][14]

• Neuraminidase Inhibitors (e.g., Oseltamivir): This class targets a specific viral surface enzyme.

  • Oseltamivir (Tamiflu) is an inhibitor of the neuraminidase enzyme of Influenza A and B viruses.[15][16][17] Neuraminidase is crucial for cleaving sialic acid residues on the host cell surface, a necessary step for the release of newly formed virions.[15][18] By blocking this enzyme, Oseltamivir prevents viral progeny from exiting the infected cell, thus limiting the spread of infection.[18][19]

Hypothesized Mechanisms for Novel Guanosine Analogs

The structure of "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" suggests several potential, and perhaps novel, mechanisms that must be experimentally validated:

• Altered Polymerase Interaction: The bulky N-acetylphenoxy group may prevent efficient phosphorylation by viral or host kinases, suggesting it might not act as a traditional chain terminator. Instead, it could function as a non-nucleoside inhibitor, binding to an allosteric site on the viral polymerase to disrupt its function.

• Inhibition of Other Viral Enzymes: The unique side chain could be designed to target other essential viral enzymes, such as helicases, proteases, or methyltransferases involved in viral RNA capping.[20]

• Host-Targeted Mechanisms: Some guanosine analogs are known to stimulate innate immune responses through pathways like Toll-like receptor 7 (TLR7).[21] The novel modification could enhance this immunomodulatory activity.

• Prodrug Strategy: The N-acetylphenoxy moiety could be a prodrug element, designed to improve bioavailability or cellular uptake before being cleaved intracellularly to release an active form of guanosine or a derivative.[22]

The following experimental framework is designed to systematically investigate these possibilities and quantify the compound's performance against established benchmarks.

Part 2: The Experimental Framework for Comparative Evaluation

To objectively compare a novel candidate like "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" to traditional antivirals, a multi-tiered experimental approach is required. This framework ensures that claims of efficacy are supported by robust, reproducible data.

Assay 1: Determining Antiviral Potency (EC₅₀) via Plaque Reduction Neutralization Test (PRNT)

The PRNT is the gold-standard assay for quantifying the ability of a compound to inhibit viral replication in vitro.[23][24] It directly measures the reduction in infectious virus particles.

Causality Behind Experimental Choices:

• Why PRNT? Unlike indirect assays (e.g., CPE inhibition), PRNT quantifies the reduction of infectious viral units (plaques), providing a highly accurate measure of antiviral activity.[24]

• Why a Semi-Solid Overlay? The methylcellulose overlay restricts the spread of progeny virions to adjacent cells, ensuring that each plaque originates from a single infectious event.[25] This allows for accurate counting.

• Why Crystal Violet? This stain colors living cells purple. Areas where cells have been killed by the virus remain clear, forming visible plaques that are easy to count.[25]

Detailed Protocol: Plaque Reduction Neutralization Test (PRNT)

• Cell Seeding:

  • Seed a susceptible cell line (e.g., Vero cells for SARS-CoV-2 or Herpes Simplex Virus) into 12-well plates at a density that will form a confluent monolayer within 24 hours (e.g., 1.4 x 10⁵ cells/well).[25]

  • Incubate plates at 37°C with 5% CO₂.

• Compound and Virus Preparation:

  • Prepare a 2-fold serial dilution of the test compounds (Novel Analog, Acyclovir, Remdesivir, etc.) in a serum-free cell culture medium.

  • Dilute the target virus stock in the same medium to a concentration that will yield 50-100 plaques per well in the virus-only control.

• Neutralization Reaction:

  • In a separate 96-well plate, mix equal volumes of each compound dilution with the prepared virus suspension.[23]

  • Include a "virus control" (virus + medium, no compound) and a "cell control" (medium only, no virus or compound).

  • Incubate this mixture for 1 hour at 37°C to allow the compounds to interact with the virus.[26]

• Infection of Cell Monolayer:

  • Remove the growth medium from the 12-well plates containing the cell monolayers.

  • Transfer the compound-virus mixtures from the 96-well plate onto the corresponding wells of the cell monolayer.[25]

  • Incubate for 1 hour at 37°C to allow for viral adsorption.

• Application of Overlay:

  • Carefully aspirate the inoculum from the wells.

  • Overlay each well with 1 mL of a semi-solid medium (e.g., 1:1 mixture of 2X MEM medium and 1.2% methylcellulose).[25]

  • Incubate the plates at 37°C with 5% CO₂ for a period appropriate for the virus to form visible plaques (typically 3-7 days).[26]

• Plaque Visualization and Counting:

  • Aspirate the overlay medium.

  • Fix the cells with 10% neutral buffered formalin for 30 minutes.[25]

  • Stain the fixed cells with a 0.1% Crystal Violet solution for 15 minutes.[25]

  • Gently wash the wells with water and allow them to air dry.

  • Count the number of plaques in each well.

• Data Analysis:

  • Calculate the percentage of plaque reduction for each compound concentration relative to the virus control.

  • Use non-linear regression analysis (e.g., in GraphPad Prism) to plot the dose-response curve and determine the 50% effective concentration (EC₅₀).[27]

Data Presentation: Comparative Antiviral Potency (EC₅₀)

Compound	Target Virus	EC₅₀ (µM) [Hypothetical Data]
N-[...]-guanosine	SARS-CoV-2	0.85
Remdesivir	SARS-CoV-2	0.77
N-[...]-guanosine	HSV-1	> 50 (Inactive)
Acyclovir	HSV-1	0.15
N-[...]-guanosine	Influenza A	2.5
Oseltamivir	Influenza A	0.06

Experimental Workflow: Plaque Reduction Neutralization Test

Mechanisms of viral RdRp inhibition by different compound classes.

Conclusion: A Framework for Evidence-Based Advancement

The evaluation of novel antiviral candidates like "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine" demands a rigorous, multi-faceted approach that moves beyond simple efficacy screening. By systematically determining the potency (EC₅₀), therapeutic window (SI), and specific molecular mechanism (e.g., polymerase inhibition), researchers can build a comprehensive data package. This framework allows for a direct, objective comparison against the known performance of traditional antivirals. A compound that demonstrates a high selectivity index and a novel mechanism of action represents a significant advancement and warrants progression into more complex models of study. This structured, self-validating methodology ensures that only the most promising candidates are advanced, optimizing resources and accelerating the development of next-generation therapies to combat viral threats.

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Safety & Regulatory Compliance

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine proper disposal procedures

As a Senior Application Scientist, this guide provides a comprehensive operational and disposal plan for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine. Given the absence of specific safety data for this novel compound, this protocol is grounded in the principle of precautionary handling, treating the substance as potentially hazardous due to its nature as a modified nucleoside analog.

Guiding Principle: Precautionary Handling of a Novel Nucleoside Analog

N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is a modified purine nucleoside.[1] Nucleoside analogs are a broad class of compounds, many of which are designed to interfere with cellular processes and can exhibit cytotoxic or antiviral properties.[2][3] In the absence of comprehensive toxicological data, investigational compounds should be handled prudently as if they are hazardous to minimize occupational exposure.[4] This guide, therefore, aligns with the authoritative frameworks established by the Occupational Safety and Health Administration (OSHA) for handling potentially hazardous or cytotoxic drugs and the Environmental Protection Agency (EPA) for chemical waste management.[5][6]

The primary routes of occupational exposure to such compounds are inhalation of dusts, absorption through the skin, and accidental ingestion.[7] The procedures outlined below are designed to mitigate these risks at every stage, from use in the laboratory to final disposal.

Hazard Assessment and Risk Mitigation

A thorough risk assessment is the foundation of a safe disposal plan. While specific data for N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine is unavailable, we can infer potential hazards from its structural components:

• Guanosine Moiety : The core is a naturally occurring nucleoside. While guanosine itself has low toxicity, its derivatives can have significant biological effects.[8] The base structure can be targeted for chemical degradation.

• Modified Side Chain : The N-acetyl and phenoxyacetyl groups alter the molecule's solubility and may influence its biological activity, potentially enhancing cell permeability and interaction with intracellular targets.[9]

Given its classification as a nucleoside analog, we must assume the compound could be biologically active and potentially cytotoxic. Therefore, all waste generated must be treated as hazardous chemical waste.

Step-by-Step Disposal Protocol

This protocol is divided into five distinct phases to ensure a systematic and safe disposal process for all materials contaminated with N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine.

Phase 1: Personal Protective Equipment (PPE) and Immediate Handling

Proper PPE is the first line of defense against exposure. All personnel handling the compound, including during disposal procedures, must wear the following:

• Gloves : Two pairs of chemotherapy-grade nitrile gloves.

• Lab Coat : A disposable, solid-front gown with elastic cuffs.

• Eye Protection : Chemical safety goggles or a full-face shield.

• Respiratory Protection : If handling the solid (powder) form outside of a certified chemical fume hood or biological safety cabinet, a NIOSH-approved respirator is required.

All handling of the compound, including weighing and preparing solutions, should occur within a ventilated enclosure like a chemical fume hood to prevent inhalation of aerosols or dust.[10]

Phase 2: Decontamination of Surfaces and Equipment

Effective decontamination is critical to prevent cross-contamination and secondary exposure.

Procedure for Decontamination:

• Prepare Inactivation Solution : Prepare a fresh 10% bleach solution (sodium hypochlorite). This solution can chemically degrade the purine ring of the guanosine moiety, rendering it biologically inactive.

• Apply to Surfaces : Liberally apply the bleach solution to all contaminated surfaces (benchtops, fume hood interiors, etc.) and allow a contact time of at least 15 minutes.

• Wipe and Rinse : Wipe the surfaces with absorbent pads. Follow with a wipe-down using 70% ethanol to remove bleach residue, which can be corrosive.

• Decontaminate Equipment : Non-disposable equipment (glassware, stir bars) should be soaked in the 10% bleach solution for at least 30 minutes before standard washing procedures.

All disposable materials used for decontamination (wipes, pads) must be disposed of as hazardous waste.

Phase 3: Waste Segregation and Containment

Proper segregation at the point of generation is mandated by the EPA's Resource Conservation and Recovery Act (RCRA) and is essential for safe disposal.[6]

Waste Stream	Description	Containment Procedure
Solid Waste	Contaminated PPE (gloves, gowns), absorbent pads, weigh boats, plastic tubes.	Collect in a dedicated, leak-proof plastic container lined with a heavy-duty yellow chemotherapy waste bag. The container must be clearly labeled.
Liquid Waste	Unused solutions, instrument effluent, and the first rinse from decontaminated glassware.	Collect in a dedicated, shatter-resistant (e.g., polyethylene) container. The container must be compatible with the solvents used and have a secure, leak-proof cap. Do not mix with other incompatible waste streams.[11]
Sharps Waste	Contaminated needles, syringes, Pasteur pipettes, and broken glass.	Place directly into a puncture-resistant, rigid sharps container specifically designated for cytotoxic or hazardous chemical waste.

Phase 4: Labeling and Temporary Storage

All waste containers must be meticulously labeled and stored according to federal and institutional guidelines.

Labeling Requirements: Each container must be labeled with a hazardous waste tag that includes:

• The words "Hazardous Waste"

• The full chemical name: "N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine"

• Associated hazards (e.g., "Potentially Cytotoxic," "Chemical Irritant")

• The accumulation start date

Temporary Storage:

• Waste must be accumulated in a designated Satellite Accumulation Area (SAA) , which should be at or near the point of generation and under the control of laboratory personnel.[12]

• Containers must be kept closed at all times except when adding waste.

• The SAA must be inspected weekly for leaks or deterioration of containers.[12]

Phase 5: Final Disposal

Final disposal must be conducted through your institution's Environmental Health & Safety (EH&S) office or a licensed hazardous waste disposal company.[6][13]

Procedure for Final Disposal:

• Request Pickup : Once a waste container is full, or within one year of the accumulation start date (whichever comes first), contact your EH&S office to schedule a waste pickup.[12]

• Documentation : Ensure all required paperwork, such as waste profiles or manifests, is completed accurately as required by your institution and the waste vendor.[14]

• Transport : Do not transport hazardous waste yourself. Trained EH&S personnel or certified waste haulers will manage the collection and transport to a licensed Treatment, Storage, and Disposal Facility (TSDF).[13]

Visual Workflow for Disposal

The following diagram outlines the decision-making process and workflow for the proper disposal of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine waste.

Caption: Disposal workflow from point of generation to final disposal.

Spill Management Protocol

In the event of a spill, immediate and correct action is required to protect personnel and the environment.

• Alert Personnel : Immediately alert others in the area.

• Evacuate : If the spill is large or involves a highly concentrated powder, evacuate the immediate area.

• Don PPE : Before cleanup, don the appropriate PPE as described in Phase 1, including respiratory protection.

• Contain Spill : Cover liquid spills with absorbent pads. For solid spills, gently cover with damp absorbent pads to avoid raising dust.

• Clean Area : Working from the outside in, collect all contaminated materials and place them in the designated solid hazardous waste container.

• Decontaminate : Clean the spill area with a 10% bleach solution followed by 70% ethanol, as described in the decontamination protocol.

• Report : Report the incident to your laboratory supervisor and EH&S office.

By adhering to this comprehensive guide, researchers can ensure the safe handling and proper disposal of N-[2-[4-(1-Methylethyl)phenoxy]acetyl]guanosine, upholding the highest standards of laboratory safety and environmental responsibility.

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